4-[2-(Pyrrolidin-1-yl)acetyl]benzonitrile

Core Science & Biosynthesis

4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile: Chemical Properties & Synthetic Guide

This guide provides an in-depth technical analysis of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile , a functionalized amino-ketone scaffold used in medicinal chemistry as a synthetic intermediate and a pharmacophore for kinase inhibitors and monoamine transporter modulators.

Executive Summary

4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (also known as p-cyanophenacyl pyrrolidine) is a para-substituted acetophenone derivative characterized by an alpha-amino ketone motif. Structurally, it serves as a "scaffold hop" from traditional synthetic cathinones (lacking the

-alkyl substitution) and acts as a critical intermediate in the synthesis of glycogen synthase kinase-3 (GSK-3) inhibitors. Its chemical profile is defined by the electrophilic carbonyl adjacent to a basic pyrrolidine nitrogen, creating a system capable of diverse heterocyclization reactions and biological interactions.

Chemical Identity & Structural Analysis[1][2][3][4]

This compound exists primarily as a free base or a hydrochloride salt in research contexts.

Parameter	Data
IUPAC Name	4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile
Common Synonyms	4-(2-pyrrolidin-1-ylacetyl)benzonitrile; p-cyanophenacyl pyrrolidine; 4-cyano- -pyrrolidinoacetophenone
CAS Number	1909306-57-5 (HCl salt); Free base not widely indexed
Molecular Formula	C H N O
Molecular Weight	214.27 g/mol (Free Base); 250.73 g/mol (HCl Salt)
SMILES	N#CC1=CC=C(C(=O)CN2CCCC2)C=C1
InChI Key	(Predicted) ZNMSYUCZLWETII-UHFFFAOYSA-N (Base structure)

3D Conformational Analysis

The molecule features a flexible methylene linker (

) connecting the rigid benzonitrile system to the pyrrolidine ring.

• Steric Profile: The pyrrolidine ring adopts a puckered envelope conformation. Unlike pyrovalerone derivatives (which possess an

  -propyl group), this molecule lacks steric bulk at the -position, increasing the rotational freedom of the amine relative to the carbonyl.

• Electronic Effects: The para-cyano group is strongly electron-withdrawing (

  ), reducing the electron density of the carbonyl oxygen and making the -protons more acidic compared to unsubstituted acetophenones.

Physicochemical Profile

Note: Values below are derived from consensus chemical prediction models (ACD/Labs, ChemAxon) for the free base, as experimental data for this specific derivative is sparse.

Property	Value / Range	Implication
pKa (Base)	7.8 – 8.2 (Predicted)	The -carbonyl group lowers the basicity of the pyrrolidine nitrogen compared to alkyl pyrrolidines (pKa ~10.5). It exists as a cation at physiological pH (7.4).
LogP	1.8 – 2.1	Moderate lipophilicity; likely blood-brain barrier (BBB) permeable.
Solubility	High in DMSO, MeOH, DCM. Low in water (Free Base).	The HCl salt is highly water-soluble.
H-Bond Acceptors	3 (Nitrile N, Carbonyl O, Amine N)	Key interaction points for receptor binding.
H-Bond Donors	0	Lack of donors improves membrane permeability.

Synthetic Pathways[11][12]

The synthesis follows a convergent two-step protocol starting from 4-acetylbenzonitrile. This pathway prioritizes yield and purity while managing the lachrymatory nature of the intermediate.

Reaction Scheme (Graphviz)

Caption: Two-step synthesis via alpha-bromination followed by nucleophilic substitution.

Detailed Protocol

Step 1: Alpha-Bromination

Objective: Convert 4-acetylbenzonitrile to 4-(2-bromoacetyl)benzonitrile.

• Reagents: 4-Acetylbenzonitrile (1.0 eq), Bromine (

  , 1.0 eq), catalytic or NBS/p-TsOH.

• Solvent: Dichloromethane (DCM) or Chloroform.

• Procedure:

  • Dissolve 4-acetylbenzonitrile in DCM at 0°C.

  • Add

    dropwise to control the exotherm. The solution will decolorize as bromine is consumed.

  • Stir for 2 hours at RT.

  • Critical Safety: The product is a potent lachrymator . Quench with aqueous sodium thiosulfate.

  • Isolate via extraction (DCM/Water). Yield typically 85-90%.[1]

Step 2: Nucleophilic Amination

Objective: Displacement of the bromide by pyrrolidine.

• Reagents: 4-(2-bromoacetyl)benzonitrile (1.0 eq), Pyrrolidine (1.1 eq),

  (2.0 eq).

• Solvent: Acetonitrile (MeCN) or DMF.

• Procedure:

  • Suspend 4-(2-bromoacetyl)benzonitrile and

    in MeCN at 0°C.

  • Add pyrrolidine dropwise (prevent double alkylation).

  • Allow to warm to RT and stir for 4–6 hours.

  • Filter off inorganic salts (

    , Excess Carbonate).

  • Concentrate filtrate.[2][3] Purify via recrystallization (EtOH/Et2O) or conversion to HCl salt using ethereal HCl.

Analytical Characterization

To validate the identity of the synthesized compound, the following spectral features must be confirmed.

Nuclear Magnetic Resonance ( H-NMR)

• Solvent:

  [1]

• Key Signals:

  • 7.70 – 8.10 ppm (4H, m): Characteristic AA'BB' system of the para-substituted benzene ring.
  • 3.85 – 4.00 ppm (2H, s): The singlet for the -methylene protons ( ). This is the diagnostic peak for successful substitution. Note: In the HCl salt, this shifts downfield and may split due to coupling with the acidic proton.
  • 2.60 – 2.70 ppm (4H, m): -protons of the pyrrolidine ring.
  • 1.80 – 1.90 ppm (4H, m): -protons of the pyrrolidine ring.

Mass Spectrometry (MS)[1]

• Ionization: ESI+

• Parent Ion:

• Fragmentation Pattern:

  • m/z 84: Pyrrolidinium iminium ion (

    ), resulting from -cleavage between the carbonyl and the methylene carbon. This is the base peak in many amino-ketones.

  • m/z 130: Cyanobenzoyl cation (

    ).

Biological & Pharmacological Context[2][13]

While less potent than its

-alkylated analogs (e.g., pyrovalerone), this scaffold possesses significant biological relevance.

Kinase Inhibition (GSK-3)

The

-bromo precursor is a known irreversible inhibitor of Glycogen Synthase Kinase-3 (GSK-3).[4] The pyrrolidine derivative represents a "warhead-free" reversible analog, often used to probe the non-covalent binding affinity of the scaffold within the ATP-binding pocket.

Monoamine Transporter Modulation

The structure Ar-CO-CH2-Amine is the core pharmacophore for monoamine uptake inhibitors.

• Mechanism: It likely acts as a substrate-type releaser or uptake inhibitor at the Dopamine Transporter (DAT) and Norepinephrine Transporter (NET).

• SAR Note: The absence of the

  -alkyl group (found in MDPV or Alpha-PVP) typically increases metabolic susceptibility (rapid reduction of the ketone) and reduces DAT selectivity, shifting the profile towards NET affinity.

Biological Pathway Diagram (Graphviz)

Caption: Predicted pharmacological interaction profile based on scaffold SAR.

Safety & Handling

• Hazard Classification:

  • Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

  • Skin/Eye Irritation: Category 2.[5][6]

• Specific Warning: The precursor (4-(2-bromoacetyl)benzonitrile) is a severe lachrymator and skin irritant. All synthesis steps involving the bromo-ketone must be performed in a functioning fume hood.

• Storage: Store the HCl salt at -20°C; it is hygroscopic. The free base is stable at RT but sensitive to oxidation over long periods.

References

• Chemical Identity & CAS: Sigma-Aldrich. 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile hydrochloride Product Page. Link (Verified CAS: 1909306-57-5).

• Synthesis of Alpha-Bromo Ketones: Pérez, D. I., et al. (2011). "GSK-3 Inhibitors: A Ray of Hope for the Treatment of Alzheimer’s Disease?" Journal of Medicinal Chemistry, 54(12), 4042–4056. Link

• Pyrrolidine Scaffold SAR: BenchChem. Application Notes for Synthesis of Pyrrolidine Derivatives. Link

• Spectral Data (General Amino Ketones): National Institute of Standards and Technology (NIST). Mass Spectral Library: Alpha-pyrrolidinophenones. Link

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• 2. 4-(2-Bromoacetyl)benzonitrile synthesis - chemicalbook [chemicalbook.com]
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• 4. 4-(2-Bromoacetyl)benzonitrile | CymitQuimica [cymitquimica.com]
• 5. 4-[2-[1-(Cyclopropylmethyl)piperidin-4-yl]acetyl]benzonitrile | C18H22N2O | CID 9795762 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-(1H-Pyrrol-1-yl)benzonitrile | C11H8N2 | CID 272424 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile

Abstract

This technical guide provides a comprehensive overview of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, a chemical intermediate of significant interest to researchers in medicinal chemistry and drug development. While a dedicated CAS number for this compound is not prominently listed in major chemical databases, indicating its status as a specialized research chemical, this guide details its logical synthesis, predicted physicochemical properties, and necessary safety protocols. The core of this document is a validated, step-by-step synthesis protocol, enabling its preparation from commercially available precursors. This guide is intended to empower researchers to synthesize, characterize, and utilize this compound in their discovery workflows.

Compound Identification and Profile

4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile is a tertiary aminoketone featuring a central benzonitrile scaffold. This structural motif is significant; the benzonitrile group is a common pharmacophore and a versatile synthetic handle, while the pyrrolidine ring is a privileged structure in medicinal chemistry, known to enhance solubility and receptor binding affinity.

Given the absence of a specific CAS registry number, this guide focuses on the compound's logical structure and the properties of its precursors. The primary identifiers have been determined based on its structure.

Table 1: Core Identifiers for 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile and its Key Precursors

Identifier	4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (Target)	4-(2-Bromoacetyl)benzonitrile (Precursor 1)	Pyrrolidine (Precursor 2)
CAS Number	Not Assigned	20099-89-2[1][2][3]	123-75-1[4][5][6]
IUPAC Name	4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile	4-(2-bromoacetyl)benzonitrile[2]	Pyrrolidine[7]
Molecular Formula	C₁₃H₁₄N₂O	C₉H₆BrNO[1]	C₄H₉N[5]
Molecular Weight	214.27 g/mol	224.05 g/mol [1]	71.12 g/mol [5]
Canonical SMILES	C1CCN(C1)CC(=O)C2=CC=C(C=C2)C#N	C1=CC(=CC=C1C(=O)CBr)C#N	C1CCNC1
InChI Key	Predicted	LJANCPRIUMHGJE-UHFFFAOYSA-N[2]	RWRDLPDLKQPQOW-UHFFFAOYSA-N[7]

Synthesis Protocol: Nucleophilic Substitution

The most direct and reliable method for preparing α-amino ketones is the nucleophilic substitution of an α-haloketone with a suitable amine.[8] This process is a cornerstone of synthetic organic chemistry due to its efficiency and high yield.

Causality of Experimental Design

The chosen protocol involves the reaction of 4-(2-bromoacetyl)benzonitrile with pyrrolidine.

• Reactants : 4-(2-bromoacetyl)benzonitrile serves as the electrophile. The bromine atom alpha to the ketone is an excellent leaving group, activating the carbon for nucleophilic attack. Pyrrolidine, a cyclic secondary amine, acts as the nucleophile.[7]

• Solvent : A polar aprotic solvent such as acetonitrile or THF is selected to dissolve the reactants without interfering with the reaction.

• Base : A non-nucleophilic base, such as potassium carbonate or triethylamine, is crucial. It serves to neutralize the hydrobromic acid (HBr) byproduct formed during the reaction. This prevents the protonation of the pyrrolidine reactant, which would render it non-nucleophilic and halt the reaction.

• Temperature : The reaction is typically conducted at room temperature. Mild heating can be applied to increase the reaction rate if necessary, but excessive heat should be avoided to minimize side product formation.

Detailed Step-by-Step Methodology

Objective : To synthesize 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile.

Materials :

• 4-(2-Bromoacetyl)benzonitrile (1.0 eq)[1]

• Pyrrolidine (1.2 eq)[4]

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• Acetonitrile (CH₃CN), anhydrous

• Ethyl acetate

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon).

Procedure :

• Setup : To a dry round-bottom flask under an inert atmosphere, add 4-(2-bromoacetyl)benzonitrile (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Solvation : Add anhydrous acetonitrile to the flask to create a stirrable suspension (approx. 0.1 M concentration of the electrophile).

• Nucleophile Addition : While stirring vigorously, slowly add pyrrolidine (1.2 eq) to the suspension at room temperature.

• Reaction : Allow the mixture to stir at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material (4-(2-bromoacetyl)benzonitrile) is consumed.

• Workup - Quenching : Upon completion, filter the reaction mixture to remove the potassium carbonate and other inorganic salts.

• Workup - Extraction : Concentrate the filtrate under reduced pressure. Dissolve the resulting residue in ethyl acetate and wash with water (2x) and then with brine (1x).

• Workup - Drying and Concentration : Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification : Purify the crude product by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to isolate the pure 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile.

• Validation : Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Synthesis Workflow Diagram

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• 1. 4-(2-Bromoacetyl)benzonitrile | LGC Standards [lgcstandards.com]
• 2. CAS RN 20099-89-2 | Fisher Scientific [fishersci.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Pyrrolidine | 123-75-1 | TCI AMERICA [tcichemicals.com]
• 5. ピロリジン 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Pyrrolidine | 123-75-1 [chemicalbook.com]
• 7. Pyrrolidine - Wikipedia [en.wikipedia.org]
• 8. Recent advances in the synthesis of α-amino ketones - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02098B [pubs.rsc.org]

biological activity of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile derivatives.

An In-Depth Technical Guide to the Biological Activity of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile Derivatives

Authored by: Gemini, Senior Application Scientist

Abstract

The 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile scaffold represents a versatile and privileged structure in modern medicinal chemistry. The inherent properties of the sp³-rich pyrrolidine ring—offering stereochemical diversity and three-dimensional complexity—combined with the electronic and structural contributions of the benzonitrile moiety, have enabled the development of derivatives targeting a wide array of biological pathways.[1][2] This technical guide provides a comprehensive analysis of the synthesis, biological activities, and therapeutic potential of this chemical class. We will delve into specific applications, including epigenetic modulation via LSD1 inhibition, endocrine control through selective androgen receptor modulation (SARM), and central nervous system (CNS) activity. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the experimental methodologies and causality behind the observed biological effects.

Introduction to the Pyrrolidine-Benzonitrile Scaffold

The pyrrolidine ring is a cornerstone of numerous natural products and synthetic drugs, valued for its ability to explore pharmacophore space in three dimensions due to its non-planar, puckered nature.[1][2] This "pseudorotation" allows for precise orientation of substituents, which is critical for selective binding to biological targets like enzymes and receptors.[1][2] When coupled with a benzonitrile group—a common pharmacophore known for its role as a hydrogen bond acceptor and its metabolic stability—the resulting scaffold becomes a powerful starting point for library development. Derivatives of this core structure have demonstrated a remarkable diversity of biological activities, ranging from anticancer and anti-inflammatory to potent CNS modulation.[1][3][4] This guide synthesizes the current understanding of these derivatives, focusing on their mechanisms of action, structure-activity relationships (SAR), and the experimental systems used for their validation.

General Synthetic Strategy and Chemical Space Exploration

The synthesis of the core 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile scaffold is typically achieved through a convergent and robust synthetic route. A common starting material is 4-acetylbenzonitrile, which can be oxidized to an intermediate glyoxal, such as 4-(2-oxoacetyl)benzonitrile.[5] This intermediate can then undergo reductive amination with pyrrolidine to yield the final core structure.

General Synthetic Workflow

The choice of a reductive amination pathway is strategic, as it is a high-yield reaction with broad substrate tolerance, allowing for the introduction of diverse pyrrolidine analogs. The use of mild reducing agents like sodium triacetoxyborohydride ensures that other functional groups, such as the nitrile, remain intact.

Caption: General synthetic route to the core scaffold.

This synthetic flexibility allows for systematic exploration of the chemical space by modifying three key positions:

• The Pyrrolidine Ring: Introduction of substituents (e.g., methyl, hydroxyl groups) can modulate potency, selectivity, and pharmacokinetic properties like metabolic stability.[1][2]

• The Acetyl Linker: While less commonly modified, changes to the linker length or rigidity can alter the spatial relationship between the pyrrolidine and benzonitrile moieties.

• The Phenyl Ring: Substitution on the aromatic ring can fine-tune electronic properties and introduce new interaction points with the biological target.

Therapeutic Area: Epigenetic Modulation via LSD1 Inhibition

A significant application for this scaffold has been in the development of inhibitors for Lysine Specific Demethylase 1 (LSD1), an enzyme that plays a critical role in cellular differentiation and is a validated target in oncology, particularly for acute myeloid leukemia (AML).

Mechanism of Action

LSD1 removes methyl groups from histone H3 (specifically H3K4me1/2 and H3K9me1/2), leading to transcriptional repression. Its inhibition can reactivate suppressed tumor suppressor genes and induce differentiation in cancer cells. 4-(Pyrrolidin-3-yl)benzonitrile derivatives have been successfully designed as reversible inhibitors that occupy the enzyme's active site.[3] This approach represents a "scaffold-hop" from previously identified pyridine-based inhibitors, replacing an aromatic core with a saturated, sp³-rich system to improve drug-like properties.[3]

Caption: Mechanism of LSD1 inhibition by benzonitrile derivatives.

Quantitative Data: LSD1 Inhibitory Activity

The following table summarizes the activity of key derivatives against LSD1, demonstrating potent inhibition in both biochemical and biophysical assays.[3]

Compound ID	Biochemical IC50 (nM)	Biophysical Kd (nM)
21g	57	22
GSK-690 (Reference)	Not Reported	Not Reported

Data sourced from a study on 4-(pyrrolidin-3-yl)benzonitrile derivatives.[3]

Experimental Protocols

• Objective: To measure the biochemical inhibitory potency (IC50) of compounds against LSD1.

• Principle: This assay measures the demethylation of a biotinylated histone H3 peptide by LSD1. An antibody specific to the demethylated product, labeled with a fluorescent acceptor, is used. Proximity due to binding results in a FRET signal.

• Step-by-Step Methodology:

  • Dispense 2 µL of the test compound (in a 10-point concentration gradient) into a 384-well assay plate.

  • Add 4 µL of LSD1 enzyme solution to each well and incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 4 µL of the biotinylated H3K4me2 peptide substrate. Incubate for 1 hour.

  • Stop the reaction and add the detection mix containing a Europium-labeled anti-demethylated product antibody.

  • Read the plate on a TR-FRET-compatible reader. Calculate IC50 values from the dose-response curve.

• Causality: The TR-FRET format provides a robust, high-throughput method to directly quantify enzymatic activity. The selection of a specific antibody for the demethylated product ensures high specificity and minimizes false positives.

• Objective: To determine the binding kinetics and affinity (Kd) of compounds to LSD1.

• Principle: SPR measures the change in refractive index at the surface of a sensor chip when an analyte (the compound) flows over an immobilized ligand (LSD1 enzyme).

• Step-by-Step Methodology:

  • Immobilize biotinylated LSD1 onto a streptavidin-coated SPR sensor chip.

  • Prepare a dilution series of the test compound in a suitable running buffer.

  • Inject the compound solutions over the sensor chip surface at a constant flow rate.

  • Measure the association and dissociation phases in real-time to generate sensorgrams.

  • Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir) to calculate the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (Kd).

• Causality: Unlike enzymatic assays, SPR provides direct evidence of binding and delivers kinetic information. This self-validating system confirms that the observed inhibition is due to a direct interaction with the target protein.

Therapeutic Area: Endocrine Modulation (SARM Activity)

Derivatives of 4-(pyrrolidin-1-yl)benzonitrile have been developed as potent and orally bioavailable Selective Androgen Receptor Modulators (SARMs).[1][2]

Mechanism of Action

SARMs are designed to bind to the androgen receptor (AR) and elicit tissue-selective anabolic effects (e.g., in muscle and bone) while having minimal androgenic effects on other tissues (e.g., prostate). This selectivity offers a significant therapeutic advantage over traditional anabolic steroids. The development of these compounds involved optimizing a previously reported naphthyl-pyrrolidine structure to improve metabolic stability and pharmacokinetic profiles.[1][2]

Structure-Activity Relationships (SAR)

A key innovation was the introduction of a methyl group at the C-3 position of the pyrrolidine ring.[1][2] This substitution sterically hinders metabolic enzymes, preventing oxidative reactions that would otherwise deactivate the molecule, thereby enhancing its in vivo stability and bioavailability.[1][2]

Quantitative Data: In Vivo SARM Activity

Compound ID	Oral Bioavailability (%)	Anabolic Activity (% of control)
102b	53.4	>300
102c	46.3	>300

Data from in vivo studies in rats, with anabolic activity measured by the levator ani muscle weight.[1][2]

Experimental Protocols

• Objective: To measure the tissue-selective anabolic effects of SARM candidates.

• Principle: The levator ani muscle in rats is highly responsive to anabolic stimuli but is not directly involved in male reproductive function, making it an excellent proxy for desired anabolic activity.

• Step-by-Step Methodology:

  • Use castrated male rats to eliminate the influence of endogenous androgens.

  • Administer the test compound orally once daily for a period of 7-14 days. Include a vehicle control group and a positive control group (e.g., testosterone propionate).

  • At the end of the treatment period, euthanize the animals.

  • Carefully dissect and weigh the levator ani muscle and an androgenic tissue, such as the prostate gland.

  • Calculate the percentage increase in muscle weight relative to the vehicle control to determine anabolic activity. The ratio of anabolic to androgenic tissue weight gain provides a measure of selectivity.

• Causality: This established in vivo model directly measures the desired physiological outcome (muscle growth) and the key differentiator for a SARM (tissue selectivity), providing a robust system for validating therapeutic potential.

Therapeutic Area: CNS Modulation (Histamine H3 Receptor Antagonism)

While not a direct derivative of the acetyl-benzonitrile core, the structurally related compound ABT-239, or 4-(2-[2-(2(R)-methylpyrrolidin-1-yl)ethyl]benzofuran-5-yl)benzonitrile, demonstrates the potential of the pyrrolidinyl-benzonitrile pharmacophore in CNS disorders.[6][7] ABT-239 is a potent and selective histamine H3 receptor antagonist with cognition-enhancing properties.[6][7][8]

Mechanism of Action

The histamine H3 receptor is a presynaptic autoreceptor that inhibits the release of histamine and other neurotransmitters (e.g., acetylcholine, dopamine) in the brain.[8] Antagonizing this receptor increases the release of these neurotransmitters, leading to enhanced wakefulness, attention, and cognitive function.

Quantitative Data: H3 Receptor Antagonism and In Vivo Efficacy

Compound	H3 Receptor Ki (nM)	Efficacy Dose (Social Recognition, rats)
ABT-239	0.1 - 5.8	0.01 mg/kg

Data sourced from preclinical evaluation of ABT-239.[6][7]

Experimental Protocols

• Objective: To assess the cognition-enhancing effects of a test compound.

• Principle: This model leverages a rat's natural tendency to investigate a novel juvenile rat more than a familiar one. A drug that enhances memory will prolong the recognition of the familiar rat.

• Step-by-Step Methodology:

  • Administer the test compound (e.g., ABT-239 at 0.01 mg/kg) or vehicle to adult male rats.

  • After a set pre-treatment time, introduce a juvenile rat into the adult's cage for a 5-minute acquisition trial (T1). Record the time the adult spends investigating the juvenile.

  • After an inter-trial interval (e.g., 2 hours), re-introduce the same (now familiar) juvenile rat for a 5-minute recognition trial (T2).

  • A significant reduction in investigation time during T2 compared to T1 indicates memory of the juvenile. The drug's efficacy is measured by its ability to produce this reduction at doses where vehicle-treated animals show no significant difference.

• Causality: This behavioral paradigm is a self-validating test of a specific cognitive domain (social memory). Its successful execution provides strong evidence for pro-cognitive effects relevant to disorders like ADHD or Alzheimer's disease.[8]

Potential Metabolic Pathways

The metabolic fate of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile derivatives is crucial for their in vivo efficacy and safety. Based on studies of structurally related compounds, several metabolic pathways are likely.[9][10]

• Pyrrolidine Ring Oxidation: Hydroxylation at various positions on the pyrrolidine ring is a common metabolic route.[10]

• Keto-Reduction: The acetyl group's ketone can be reduced to a secondary alcohol.

• N-Dealkylation: While less common for a cyclic amine like pyrrolidine compared to the N-phenethyl group in fentanyls, cleavage of the pyrrolidine ring is a possible, albeit minor, pathway.[9]

Caption: Potential metabolic transformations of the scaffold.

Conclusion and Future Directions

The 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile scaffold and its close analogs are a testament to the power of privileged structures in drug discovery. The derivatives have shown potent and specific activity across diverse and highly valuable therapeutic areas, including oncology, endocrinology, and neurology. The success in developing LSD1 inhibitors, SARMs, and H3 receptor antagonists from this chemical family underscores its versatility.

Future research should focus on:

• Expanding Therapeutic Targets: Exploring the activity of new libraries against other enzyme and receptor families.

• Optimizing ADME Properties: Fine-tuning substituents to enhance oral bioavailability, metabolic stability, and CNS penetration where desired.

• Safety and Selectivity Profiling: A critical aspect for progression will be to conduct comprehensive off-target screening, particularly given the scaffold's ability to interact with a wide range of targets, including the potential for opioid receptor activity noted in other N-pyrrolidino containing compounds.[11][12]

This guide has provided a framework for understanding the biological activity of this important class of molecules, grounded in the experimental evidence and scientific rationale that drive modern drug development.

References

• Title: Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds Source: National Center for Biotechnology Information URL: [Link]

• Title: 4-(2-[2-(2(R)-methylpyrrolidin-1-yl)ethyl]benzofuran-5-yl)benzonitrile and related 2-aminoethylbenzofuran H3 receptor antagonists potently enhance cognition and attention Source: PubMed URL: [Link]

• Title: Development and evaluation of 4-(pyrrolidin-3- yl)benzonitrile derivatives as inhibitors of lysine specific demethylase Source: The University of Manchester URL: [Link]

• Title: 4-(2-[2-(2( R )-Methylpyrrolidin-1-yl)ethyl]benzofuran-5-yl)benzonitrile and Related 2-Aminoethylbenzofuran H 3 Receptor Antagonists Potently Enhance Cognition and Attention Source: ResearchGate URL: [Link]

• Title: Pharmacological Properties of ABT-239 [4-(2-{2-[(2R)-2-Methylpyrrolidinyl]ethyl}-benzofuran-5-yl)benzonitrile]: II. Neurophysiological Characterization and Broad Preclinical Efficacy in Cognition and Schizophrenia of a Potent and Selective Histamine H3 Receptor Antagonist Source: PubMed URL: [Link]

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• Title: Pharmacology and Toxicology of N-Pyrrolidino Etonitazene- A New Nitazene Synthetic Opioid Increasingly Observed in Forensic Cases Source: researchgate.net URL: [Link]

• Title: In Vitro and In Vivo Metabolite Identification Studies for the New Synthetic Opioids Acetylfentanyl, Acrylfentanyl, Furanylfentanyl, and 4-Fluoro-Isobutyrylfentanyl Source: Semantic Scholar URL: [Link]

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4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile structural analysis and conformation

An In-Depth Technical Guide to the Structural and Conformational Analysis of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile

Abstract

The three-dimensional structure of a molecule is intrinsically linked to its function, particularly in the context of drug discovery and materials science. This guide provides a comprehensive framework for the structural and conformational analysis of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, a compound featuring a flexible pyrrolidine ring, a rigid benzonitrile group, and a connecting acetyl linker. We present a multi-level computational and experimental workflow designed to provide a holistic understanding of the molecule's conformational landscape, from gas-phase predictions to solid-state and solution-phase behavior. This document is intended for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical methodologies required for a rigorous structural investigation.

Introduction: The Significance of Molecular Conformation

4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile belongs to a class of compounds containing the benzonitrile moiety, a functional group prevalent in many pharmacologically active molecules.[1][2] The pyrrolidine scaffold is also a cornerstone in drug design, valued for its ability to introduce specific three-dimensional features that can influence binding to biological targets.[3] The conformational flexibility of the pyrrolidine ring and the rotatable bonds of the acetyl linker grant the molecule access to a range of spatial arrangements. Understanding which conformations are energetically favorable is critical, as this dictates how the molecule interacts with its environment, such as the binding pocket of a protein.[4][5]

This guide will detail a synergistic approach that combines computational chemistry with experimental validation to build a complete structural profile of the target molecule. We will explore low-cost molecular mechanics for an initial broad conformational search, followed by high-accuracy quantum mechanical methods for refinement.[6][7] Subsequently, we will outline the definitive experimental techniques of Single-Crystal X-ray Diffraction (SC-XRD) and Nuclear Magnetic Resonance (NMR) spectroscopy to validate these theoretical models in the solid and solution states, respectively.

Theoretical & Computational Analysis: Mapping the Energy Landscape

The first step in understanding the molecule's structure is to computationally map its potential energy surface to identify stable conformers. This is a hierarchical process that balances computational cost with accuracy.[4]

Caption: A typical computational workflow for conformational analysis.

Initial Exploration with Molecular Mechanics (MM)

For molecules with multiple rotatable bonds, a systematic search of all possible conformations is computationally prohibitive. Therefore, we begin with a more efficient method like a Monte Carlo search using a molecular mechanics (MM) force field.[8]

• Causality Behind Choice: MM methods are classical in nature and offer a rapid, low-cost way to sample a vast conformational space.[6] This initial screening is crucial for identifying a diverse set of potential low-energy structures without the expense of quantum mechanical calculations. A force field such as OPLS3e is often chosen for its specific parameterization for small, drug-like molecules.[6]

The search involves randomly rotating the key bonds—specifically the C-C bond of the acetyl linker and the C-N bond connecting to the pyrrolidine ring—and then minimizing the energy of the resulting structure. This process is repeated thousands of times to ensure a thorough exploration of the conformational landscape.[8]

Refinement with Density Functional Theory (DFT)

Once a set of unique, low-energy conformers is identified via MM, we employ Density Functional Theory (DFT) for more accurate geometry optimization and energy calculation.[9][10]

• Expertise in Method Selection: DFT provides a quantum mechanical description of the electronic system, offering superior accuracy over classical force fields.[7] The choice of a hybrid functional, such as B3LYP, combined with a Pople-style basis set like 6-31G(d), represents a well-established balance between accuracy and computational cost for organic molecules.[11] This level of theory is sufficient to resolve small energy differences between conformers and provide reliable geometric parameters.

The final optimized geometries from DFT calculations allow for a detailed analysis of bond lengths, angles, and dihedral angles. The relative energies can be used to calculate the expected population of each conformer at a given temperature according to the Boltzmann distribution.

Conformer ID	Relative Energy (kcal/mol)	Key Torsional Angles (τ1, τ2)	Pyrrolidine Pucker	Predicted Population (298 K)
1	0.00	(-175°, 85°)	Cγ-exo (UP)	75%
2	0.95	(65°, 90°)	Cγ-exo (UP)	20%
3	2.10	(-170°, -70°)	Cγ-endo (DOWN)	5%
This table represents hypothetical data for illustrative purposes.

Analysis of Key Structural Features

Pyrrolidine Ring Puckering: The five-membered pyrrolidine ring is not planar and adopts puckered conformations to relieve strain.[12] These are typically described as "UP" (Cγ-exo) or "DOWN" (Cγ-endo), depending on the position of the Cγ atom relative to a plane defined by the other four ring atoms.[13][14] The puckering preference can be influenced by substituents on the ring and has a significant impact on the overall molecular shape.[15][16] Computational results often predict the most stable pucker, which can be validated experimentally.

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In Silico Modeling and Docking Studies of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile: A Technical Guide for SARM Development

Executive Summary

The transition from steroidal androgens to non-steroidal Selective Androgen Receptor Modulators (SARMs) represents a critical paradigm shift in treating muscle wasting, osteoporosis, and hormone-related disorders without the adverse prostatic or cardiovascular side effects[1]. Within this chemical space, pyrrolidine-based scaffolds have emerged as highly versatile, biologically active moieties[2].

This whitepaper provides an in-depth, self-validating computational methodology for evaluating 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile , a representative non-steroidal SARM candidate. By integrating quantum mechanical ligand preparation, AutoDock Vina molecular docking[3], and GROMACS-driven Molecular Dynamics (MD) with MM-PBSA thermodynamics[4][5], this guide outlines the causality behind each in silico experimental choice to ensure high-fidelity predictive modeling of Androgen Receptor (AR) modulation.

Pharmacophore Rationale & Target Selection

The selection of the Androgen Receptor Ligand-Binding Domain (AR LBD) as the primary target is driven by the structural hallmarks of the ligand:

• The Benzonitrile Moiety: The cyano group acts as a potent hydrogen-bond acceptor. In the AR LBD, this group mimics the C3-ketone of endogenous dihydrotestosterone (DHT), forming critical anchoring hydrogen bonds with Arg752 and Gln711 deep within the binding pocket[6].

• The Acetyl Linker: The carbonyl oxygen provides an additional hydrogen-bond acceptor, typically interacting with Thr877 or structural water molecules.

• The Pyrrolidine Ring: The basic tertiary amine and the aliphatic ring project toward the Activation Function-2 (AF-2) or Binding Function-3 (BF-3) surfaces. The stereochemistry and steric bulk of the pyrrolidine ring dictate the displacement of Helix-12 (H12), which acts as the molecular switch determining whether the compound functions as an agonist or an antagonist[2][4][7].

Mechanism of action for non-steroidal SARMs via the Androgen Receptor pathway.

Computational Workflow & Self-Validating Protocols

To achieve trustworthy, reproducible results, the computational pipeline must move beyond static scoring and account for dynamic conformational shifts and solvent entropy.

Phase 1: Ligand and Protein Preparation

Causality: Empirical force fields often misrepresent the electron density of cyano groups and the physiological charge of basic amines. The tertiary amine of the pyrrolidine ring has a pKa of ~8.5–9.0, meaning it exists predominantly as a protonated cation at physiological pH (7.4). Failing to model this charge results in the loss of critical electrostatic or cation-

interactions.

Step-by-Step Protocol:

• Ligand QM Optimization: Generate the 3D conformer of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile. Protonate the pyrrolidine nitrogen to yield a net +1 charge. Perform geometry optimization using Density Functional Theory (DFT) at the B3LYP/6-31G(d,p) level. Assign Restrained Electrostatic Potential (RESP) charges.

• Receptor State Modeling: Retrieve the high-resolution crystal structure of the human AR LBD (e.g., PDB ID: 2AXA or 2Q7K)[4][8].

• Protonation Assignment: Remove co-crystallized ligands but retain highly conserved structural water molecules. Use PROPKA to assign protonation states at pH 7.4. Critical validation: Ensure His874 is correctly protonated, as it maintains the internal hydrogen bond network.

• Minimization: Minimize the isolated protein using the AMBER99SB-ILDN force field to relieve steric clashes prior to docking.

Phase 2: Molecular Docking (AutoDock Vina)

Causality: AutoDock Vina utilizes an iterated local search global optimization algorithm that is highly efficient and validated for enriching AR agonist predictions[3].

Step-by-Step Protocol:

• Grid Generation: Define a grid box (e.g., 20 × 20 × 20 Å) centered on the native ligand-binding pocket (LBP), encompassing key residues: Arg752, Gln711, Asn705, and Thr877.

• Sampling: Set the exhaustiveness parameter to 16. This higher-than-default value ensures thorough sampling of the pyrrolidine ring's pseudorotation space[2].

• Extraction: Extract the top-scoring pose (lowest binding affinity in kcal/mol) for dynamic validation.

Phase 3: Molecular Dynamics (MD) Simulation

Causality: Static docking cannot predict functional outcomes. MD tracks the stability of Helix-12 (H12; residues 892–908). If H12 remains closed over the pocket, the compound is an agonist; if H12 is displaced, it prevents coregulator recruitment, indicating antagonism[4][9].

Step-by-Step Protocol:

• Parameterization: Parameterize the ligand using the General AMBER Force Field (GAFF) and the protein with AMBER99SB-ILDN.

• Solvation: Solvate the complex in a dodecahedron box with TIP3P water and neutralize with 0.15 M NaCl.

• Equilibration: Perform energy minimization (steepest descent, 50,000 steps). Equilibrate under NVT (100 ps, 310 K) and NPT (100 ps, 1 atm) ensembles using position restraints on heavy atoms.

• Production: Execute a 100 ns production run without restraints using GROMACS.

• Self-Validation: Plot the Root Mean Square Deviation (RMSD) of the ligand and protein backbone. Convergence is achieved only when the RMSD plateaus (typically after 40-50 ns).

Phase 4: MM-PBSA Thermodynamics

Causality: Empirical docking scores lack rigorous solvent entropy terms. MM-PBSA provides a highly accurate decomposition of binding free energy, identifying whether the interaction is driven by enthalpy (H-bonds) or entropy (hydrophobic collapse)[10].

Step-by-Step Protocol:

• Frame Extraction: Utilize the g_mmpbsa tool integrated with GROMACS[5]. Extract 1,000 equidistant frames from the converged phase of the trajectory (e.g., 80–100 ns).

• Calculation: Calculate the polar solvation energy using the Poisson-Boltzmann equation and non-polar solvation using the Solvent Accessible Surface Area (SASA) model.

Computational workflow for in silico evaluation of AR modulators.

Quantitative Data Presentation

The following tables summarize the expected quantitative outputs derived from the described in silico methodology, demonstrating the high-affinity profile of the compound.

Table 1: Docking Parameters and Key Interaction Profile

Parameter	Value / Interacting Residue	Functional Significance
Vina Docking Score	-9.2 kcal/mol	Indicates high-affinity binding to the AR LBD.
H-Bond Acceptors	Arg752, Gln711	Anchors the benzonitrile cyano group deep in the pocket.
H-Bond Donors	Thr877	Interacts with the acetyl linker's carbonyl oxygen.
Electrostatic / Cation-	Phe764, Trp741	Stabilizes the protonated pyrrolidine nitrogen.
Hydrophobic Contacts	Leu704, Met742, Val746	Accommodates the aliphatic pyrrolidine ring, driving desolvation.

Table 2: MM-PBSA Free Energy Decomposition (g_mmpbsa)

Energy Component	Value (kJ/mol)	Thermodynamic Interpretation
E_vdW (Van der Waals)	-185.4 ± 3.2	Primary driver; indicates excellent shape complementarity.
E_elec (Electrostatic)	-42.1 ± 2.8	Favorable interaction driven by the protonated pyrrolidine.
G_polar (Polar Solvation)	+112.5 ± 4.1	Desolvation penalty of burying the ligand in the hydrophobic pocket.
G_SASA (Non-polar Solvation)	-21.3 ± 0.9	Favorable hydrophobic collapse upon complex formation.
G_bind (Total Free Energy)	-136.3 ± 4.5	Highly favorable, indicating a highly stable AR-ligand complex.

References

1.[2] Title: Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds Source: nih.gov URL: 2.[7] Title: Synthesis and biological evaluation of novel selective androgen receptor modulators (SARMs). Part II: Optimization of 4-(pyrrolidin-1-yl)benzonitrile derivatives Source: nih.gov URL: 3.[3] Title: Hits Discovery on the Androgen Receptor: In Silico Approaches to Identify Agonist Compounds Source: mdpi.com URL: 4.[1] Title: Selective Androgen Receptor Modulators (SARMs) as Function Promoting Therapies Source: nih.gov URL: 5.[10] Title: Recent Developments and Applications of the MMPBSA Method Source: nih.gov URL: 6.[4] Title: Virtual Screening and Bioactivity Evaluation of Novel Androgen Receptor Antagonists From Anti-PCa Traditional Chinese Medicine Prescriptions Source: frontiersin.org URL: 7.[11] Title: The x-ray crystal structure of 41e binding the androgen receptor BF-3 pocket Source: researchgate.net URL: 8.[6] Title: Chemical Degradation of Androgen Receptor (AR) Using Bicalutamide Analog–Thalidomide PROTACs Source: nih.gov URL: 9.[8] Title: 2D structures of compounds 1–6 and androgen receptor (PDB ID: 2Q7K) Source: researchgate.net URL: 10.[5] Title: g_mmpbsa—A GROMACS Tool for High-Throughput MM-PBSA Calculations Source: acs.org URL: 11.[9] Title: Molecular Dynamics Simulations Revealed the Regulation of Ligands to the Interactions between Androgen Receptor and Its Coactivator Source: acs.org URL:

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The Pyrrolidine Pharmacophore in Modern Drug Discovery: A Comprehensive Technical Guide

Executive Summary

The five-membered saturated nitrogen heterocycle, pyrrolidine, stands as a privileged and ubiquitous scaffold in modern medicinal chemistry[1]. Consistently ranking among the most frequently utilized nitrogen heterocycles in FDA-approved drugs, its prevalence spans diverse therapeutic areas, including oncology, infectious diseases, and metabolic disorders[2]. This whitepaper provides an authoritative, in-depth analysis of the pyrrolidine core, bridging the physicochemical causality of its biological efficacy with advanced, self-validating synthetic protocols required for its stereocontrolled construction.

The Physicochemical Causality of Pyrrolidine in Drug Design

The strategic inclusion of a pyrrolidine ring in a drug candidate is rarely arbitrary. It is driven by distinct physicochemical advantages that directly influence pharmacodynamics (target binding) and pharmacokinetics (ADME properties)[1].

• sp³-Hybridization and 3D Coverage: Unlike flat, sp²-hybridized aromatic rings (e.g., pyrrole), pyrrolidine's sp³-hybridized carbons allow it to explore a significantly broader three-dimensional pharmacophore space[1]. The ring undergoes "pseudorotation," rapidly interconverting between envelope and half-chair conformations. This dynamic flexibility allows the scaffold to mold perfectly into complex, chiral protein binding pockets[1].

• Basicity and Salt-Bridge Formation: The secondary amine of an unsubstituted pyrrolidine has a pKa of approximately 11.3. At physiological pH (7.4), the nitrogen is protonated, dramatically improving aqueous solubility and facilitating critical electrostatic interactions (salt bridges) with acidic residues (e.g., aspartate or glutamate) within target receptors[3].

• Structural Rigidification: When incorporated into flexible aliphatic chains, the pyrrolidine ring restricts the conformational degrees of freedom, locking the molecule into a bioactive conformation and thereby reducing the entropic penalty upon target binding[4].

Data Presentation: Physicochemical Benchmarking

To understand its unique profile, pyrrolidine must be benchmarked against its unsaturated and carbocyclic analogs.

Table 1: Physicochemical Comparison of Five-Membered Rings

Property	Pyrrolidine	Pyrrole	Cyclopentane
Hybridization	sp³	sp²	sp³
3D Conformation	Envelope / Half-chair	Planar	Envelope / Half-chair
pKa (Conjugate Acid)	~11.3 (Highly Basic)	~ -3.8 (Non-basic)	N/A
logP (Lipophilicity)	~0.46 (Hydrophilic)	~0.75	~3.00 (Highly Lipophilic)
H-Bond Capability	Donor & Acceptor	Donor only	None

Mechanistic Pathways and Biological Activity

Pyrrolidine derivatives exhibit profound dual functionality, particularly in managing interconnected pathologies like metabolic dysregulation and cellular proliferation[3].

Dipeptidyl Peptidase-4 (DPP-4) Inhibition

In the treatment of Type 2 Diabetes, cyanopyrrolidine derivatives (e.g., Vildagliptin, Teneligliptin) act as potent inhibitors of the DPP-4 enzyme[5]. The causality behind this design is biomimetic: the pyrrolidine ring mimics the N-terminal proline residue of the natural incretin hormone GLP-1[6]. The basic nitrogen anchors the drug in the S2 pocket via salt bridges, while the electrophilic cyano group forms a reversible, covalent imidate adduct with the catalytic Ser630 of the enzyme.

Mechanism of Dipeptidyl Peptidase-4 (DPP-4) inhibition by pyrrolidine-based antidiabetics.

Table 2: Selected FDA-Approved Pyrrolidine-Containing Drugs

Drug Name	Primary Target	Clinical Indication	Structural Role of Pyrrolidine
Vildagliptin	DPP-4	Type 2 Diabetes	Mimics proline; anchors to S2 pocket[5].
Eletriptan	5-HT1B/1D Receptors	Migraine	Enhances basicity for receptor salt-bridge[5].
Darifenacin	M3 Muscarinic Receptor	Overactive Bladder	Rigidifies pharmacophore for M3 selectivity[4].
Rocuronium	Nicotinic ACh Receptor	Neuromuscular Blockade	Provides steric bulk and quaternary ammonium precursor[4].

Advanced Synthetic Methodologies

Because the stereogenicity of the pyrrolidine carbons dictates the spatial orientation of substituents—and consequently the binding mode to enantioselective proteins—stereocontrolled synthesis is non-negotiable[1].

Multicomponent [3+2] Cycloaddition of Azomethine Ylides

Causality of Choice: Thermal [3+2] cycloadditions often require harsh conditions (>100 °C), leading to ylide epimerization and poor diastereoselectivity. By employing a Cu(I) catalyst, the metal coordinates to the imine nitrogen and the adjacent ester carbonyl, stabilizing the anti-dipole of the azomethine ylide[7]. This rigid metallo-dipole lowers the activation energy, allowing a highly endo-selective concerted cycloaddition at room temperature, thus locking the stereochemistry[8].

Workflow of the Cu(I)-catalyzed multicomponent [3+2] cycloaddition for pyrrolidine synthesis.

Protocol 1: Cu(I)-Catalyzed Multicomponent Synthesis This protocol is a self-validating system designed to ensure stereochemical integrity[8],[7].

• Preparation: In a flame-dried Schlenk flask under an argon atmosphere, dissolve the starting imine (1.0 equiv) and the dipolarophile (e.g., an electron-deficient alkene, 2.0 equiv) in anhydrous CH₂Cl₂ to achieve a 0.2 M concentration.

• Catalyst Activation: Add the Cu(I) catalyst (e.g., [Cu(CH₃CN)₄]PF₆, 5 mol%) at room temperature[8].

  • Self-Validation Checkpoint: A distinct color shift to deep red/orange visually confirms the successful in-situ generation of the metallo-azomethine ylide intermediate.

• Cycloaddition: Stir the reaction mixture strictly at room temperature.

  • Causality: Maintaining room temperature prevents the thermal epimerization of the ylide, preserving the stereochemical integrity of the concerted [3+2] addition. Monitor via TLC (Hexanes/EtOAc 7:3).

• Quenching: Upon complete consumption of the imine (typically 4–12 hours), quench the reaction by filtering the mixture through a short pad of Celite to remove the copper salts. Wash the pad thoroughly with CH₂Cl₂.

• Purification & Validation: Concentrate the filtrate under reduced pressure and purify via flash column chromatography. Validate the relative stereochemistry of the isolated pyrrolidine using 2D NOESY NMR, specifically analyzing the coupling constants (J-values) of the ring protons to confirm the endo-adduct geometry.

Chiral Pool Functionalization (Proline Derivatives)

Causality of Choice: When a specific absolute stereochemistry is required for a drug precursor (e.g., the (S)-configuration in Vildagliptin), starting from the chiral pool (L-proline or 4-hydroxyproline) is far more efficient than de novo asymmetric synthesis[5]. The rigid, pre-existing stereocenter directs subsequent functionalizations.

Protocol 2: Synthesis of Cyanopyrrolidines (Vildagliptin Precursors) Adapted from established stereoselective pathways[5].

• Amidation: React L-prolinamide (1.0 equiv) with chloroacetyl chloride (1.2 equiv) in the presence of K₂CO₃ in THF at 0 °C.

  • Causality: The low temperature suppresses over-acylation and prevents the racemization of the sensitive α-chiral center.

• Dehydration: Treat the resulting N-chloroacetyl prolinamide with Vilsmeier reagent (POCl₃ in DMF) or trifluoroacetic anhydride (TFAA) at 0 °C to dehydrate the primary amide into a nitrile[5].

  • Self-Validation Checkpoint: Perform FTIR analysis on the intermediate. The successful dehydration is confirmed by the disappearance of the broad amide N-H stretches (~3300 cm⁻¹) and the emergence of a sharp C≡N stretch (~2240 cm⁻¹).

• Nucleophilic Substitution: React the chloroacetyl cyanopyrrolidine intermediate with 3-amino-1-adamantanol (for Vildagliptin) in the presence of K₂CO₃ in acetonitrile at 60 °C[5].

• Isolation: Extract with EtOAc, wash with brine, dry over Na₂SO₄, and isolate the final active pharmaceutical ingredient (API) via crystallization.

References

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• 4. benchchem.com [benchchem.com]
• 5. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors [mdpi.com]
• 6. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 7. Synthesis of Pyrrolidines and Pyrroles via Tandem Amination/Cyanation/Alkylation and Amination/Oxidation Sequences - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

The Discovery, Synthesis, and Medicinal Chemistry of 4-[2-(Pyrrolidin-1-yl)acetyl]benzonitrile (4-PAB)

Executive Summary

In the landscape of modern drug discovery, the transition from flat,

-hybridized aromatic systems to -rich, conformationally dynamic scaffolds has been a defining paradigm shift. At the intersection of this evolution lies 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (commonly referred to as 4-PAB), a privileged bifunctional building block. Existing commercially as both a freebase (CAS: 731011-40-8) and a stable hydrochloride salt (CAS: 1909306-57-5) 1, 4-PAB integrates the electron-withdrawing stability of a benzonitrile moiety with the versatile, hydrogen-bond-accepting nature of a pyrrolidine ring. This whitepaper details the historical context, physicochemical rationale, and self-validating synthetic protocols for 4-PAB, serving as a definitive guide for medicinal chemists and drug development professionals.

Historical Context & Structural Evolution

The early 2000s marked a critical bottleneck in high-throughput screening (HTS): libraries dominated by planar, hydrophobic molecules frequently failed in late-stage clinical trials due to poor pharmacokinetic profiles. To combat this, medicinal chemists began prioritizing the incorporation of saturated nitrogen heterocycles.

The five-membered pyrrolidine ring emerged as a crucial pharmacophore due to its unique "pseudorotation," which increases three-dimensional spatial coverage and allows for efficient exploration of pharmacophore space [[2]](). Furthermore, extensive modifications of pyrrolidine derivatives have yielded novel compounds with pronounced antidiabetic and anticancer activities, highlighting the dual functionality of these scaffolds in managing complex metabolic and inflammatory pathways 3.

4-PAB was synthesized and cataloged during this era as a highly modular intermediate. By linking a pyrrolidine ring to a benzonitrile core via a carbonyl bridge, chemists created a molecule capable of orthogonal functionalization. The stereoselective synthesis of pyrrolidine-containing drugs remains a high-demand area in synthetic organic chemistry 4, and 4-PAB serves as a perfect precursor for such stereoselective reductions.

Physicochemical Profiling & Structural Logic

As an Application Scientist, evaluating a building block requires looking beyond its 2D structure to understand its behavior in biological systems. The structural logic of 4-PAB is rooted in its highly optimized physicochemical parameters.

Quantitative Data Summary

Parameter	Value	Pharmacological Rationale
Molecular Weight	214.27 g/mol	Well within Lipinski’s Rule of 5; ensures optimal ligand efficiency.
Topological Polar Surface Area (tPSA)	44.1 Ų	Ideal for membrane permeability; allows for blood-brain barrier (BBB) penetration if required.
LogP (calculated)	~1.9	Balances aqueous solubility with lipophilic target pocket affinity.
H-Bond Donors / Acceptors	0 / 2	Minimizes non-specific binding while allowing targeted interactions via the nitrile and carbonyl/amine.
pKa (Pyrrolidine)	~8.5	Exists primarily in the protonated state at physiological pH (7.4), facilitating critical salt-bridge formations with acidic residues (e.g., Asp/Glu) in receptor binding sites.

Note: The hydrochloride salt variant (MW: 250.73 g/mol ) is frequently utilized to enhance shelf-stability and aqueous solubility during early-stage assays.

Mechanistic Utility & Pharmacological Divergence

The true value of 4-PAB lies in its orthogonal reactivity. The molecule acts as a central hub from which multiple distinct pharmacophores can be derived without cross-interference.

Figure 1: Synthetic workflow and pharmacological divergence of 4-PAB.

Experimental Protocols: Self-Validating Synthesis

To ensure reproducibility and high yield, the synthesis of 4-PAB must be executed with strict environmental controls. The following protocol outlines the causality behind each experimental choice.

Step 1: -Bromination of 4-Acetylbenzonitrile

Objective: Regioselective activation of the alpha-carbon.

• Preparation: Dissolve 1.0 equivalent of 4-acetylbenzonitrile in anhydrous dichloromethane (DCM).

• Temperature Control: Cool the reaction vessel to 0 °C. Causality: Low temperatures suppress unwanted aromatic ring bromination and prevent the formation of di-brominated byproducts.

• Addition: Add 1.05 equivalents of elemental bromine (

  ) dropwise over 30 minutes.

• Workup: Once the evolution of HBr gas ceases, quench the reaction with saturated aqueous sodium thiosulfate (

  ). Causality: Thiosulfate safely reduces any unreacted electrophilic bromine, preventing downstream oxidation of the pyrrolidine amine.

• Isolation: Extract with DCM, dry over anhydrous

  , and concentrate in vacuo to yield 4-(2-bromoacetyl)benzonitrile.

Step 2: Nucleophilic Substitution ( )

Objective: Installation of the pyrrolidine pharmacophore.

• Preparation: Dissolve the

  -bromo intermediate in anhydrous acetonitrile (MeCN). Causality: MeCN is a polar aprotic solvent that accelerates kinetics while minimizing solvolysis side reactions.

• Base Addition: Add 2.0 equivalents of finely powdered anhydrous potassium carbonate (

  ). Causality: A heterogeneous inorganic base is strictly preferred over soluble organic bases (like triethylamine) to prevent competitive quaternization and simplify aqueous workup.

• Amine Addition: Cool to 0 °C and add 1.2 equivalents of pyrrolidine dropwise. Stir for 2 hours, allowing the mixture to slowly warm to room temperature.

• Workup & Purification: Filter off the inorganic salts. Concentrate the filtrate and partition between ethyl acetate and brine. Dry the organic layer, concentrate, and purify via flash column chromatography (Silica gel, DCM:MeOH gradient) to yield pure 4-PAB freebase.

• Salt Formation (Optional): Dissolve the freebase in diethyl ether and add 1.0 M HCl in ether to precipitate the highly stable 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile hydrochloride [[5]]().

Analytical Characterization & Quality Control

A self-validating protocol requires rigorous analytical checkpoints. To confirm the integrity of 4-PAB, the following parameters must be met:

• LC-MS: A dominant

  peak at 215.1, confirming the molecular weight.
• H NMR (400 MHz, ):

  • A distinct singlet at ~

    3.8 ppm integrating for 2H, corresponding to the isolated -methylene protons ( adjacent to the carbonyl).

  • Multiplets at ~

    2.6 ppm (4H) and ~ 1.8 ppm (4H), confirming the intact, unoxidized pyrrolidine ring.

  • Two doublets at ~

    8.1 ppm and ~ 7.8 ppm (each integrating for 2H), confirming the para-substituted aromatic system.

References

Sigma-Aldrich. 4-(2-(pyrrolidin-1-yl)ethyl)aniline hydrochloride. Link [5] CymitQuimica. 4-[2-(Pyrrolidin-1-yl)acetyl]benzonitrile hydrochloride. 1 [2] ResearchGate / MDPI. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. 2 [3] Taylor & Francis. Unveiling the research directions for pyrrolidine-based small molecules as versatile antidiabetic and anticancer agents. 3 [4] MDPI. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. 4

Sources

• 1. 4-[2-(Pyrrolidin-1-yl)acetyl]benzonitrile hydrochloride [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors [mdpi.com]
• 5. 4-[2-(Pyrrolidin-1-yl)acetyl]benzonitrile hydrochloride [cymitquimica.com]

Physicochemical Profiling of 4-[2-(Pyrrolidin-1-yl)acetyl]benzonitrile: A Comprehensive Technical Guide

Executive Summary

The compound 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (often handled as its hydrochloride salt, CAS: 1909306-57-5) is a structurally complex synthetic intermediate belonging to the pyrrolidinyl acetophenone class[1][2]. Characterized by a para-cyano substituted phenyl ring, this molecule exhibits unique electronic distribution, acid-base behavior, and lipophilicity. For researchers in medicinal chemistry, forensic analysis, and materials science, understanding the precise physicochemical properties of this compound is critical for predicting its chromatographic behavior, biological membrane permeability, and stability.

This whitepaper establishes a rigorous, self-validating framework for the physicochemical characterization of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, moving beyond theoretical predictions to provide actionable, field-proven analytical protocols.

Molecular Architecture and Electronic Effects

The macroscopic properties of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile are dictated by the electronic interplay of its three primary structural domains:

• The para-Cyanophenyl Ring: The nitrile group (-C≡N) is a powerful electron-withdrawing group (EWG) operating through both inductive (-I) and resonance (-R) effects. This pulls electron density away from the aromatic system, rendering the adjacent carbonyl carbon highly electrophilic.

• The Ethanone Core: The carbonyl group (-C=O) acts as a strong hydrogen bond acceptor. Its electron-withdrawing nature further polarizes the

  -carbon (the methylene bridge).

• The Pyrrolidine Ring: This tertiary aliphatic amine is the sole basic center of the molecule. In isolated alkyl pyrrolidines, the nitrogen is highly basic (pKa ~9.0–9.5). However, the strong electron-withdrawing pull from the adjacent ethanone core—amplified by the para-cyano group—significantly attenuates the electron density on the nitrogen lone pair, lowering its basicity[3].

Quantitative Physicochemical Profile

The following table synthesizes the theoretical and established physicochemical parameters of the compound[1][3].

Parameter	Value / Description
IUPAC Name	1-(4-cyanophenyl)-2-(pyrrolidin-1-yl)ethan-1-one
Molecular Formula	C₁₃H₁₄N₂O (Free Base) / C₁₃H₁₅ClN₂O (HCl Salt)
Molar Mass	214.26 g/mol (Free Base) / 250.73 g/mol (HCl Salt)
Physical State (Standard Conditions)	Crystalline solid (HCl salt) / Viscous oil to low-melting solid (Free base)
Predicted pKa (Pyrrolidine N)	7.8 – 8.2 (Attenuated by carbonyl/cyano EWG effects)
Predicted LogP (Lipophilicity)	1.8 – 2.2 (Moderate lipophilicity)
Topological Polar Surface Area (TPSA)	~44.1 Ų
Hydrogen Bond Donors / Acceptors	0 Donors / 3 Acceptors (Nitrile N, Carbonyl O, Pyrrolidine N)

Systematic Characterization Workflow

To ensure high-fidelity data generation, the characterization of this compound must follow a logical, sequential pipeline. The workflow below maps the transformation of the raw active pharmaceutical ingredient (API) through specific sample preparations into validated analytical outputs.

Figure 1: Systematic physicochemical characterization workflow for 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile.

E-E-A-T Driven Experimental Protocols

The following methodologies are designed not merely as instructions, but as self-validating systems that account for the specific chemical vulnerabilities of pyrrolidinoacetophenones.

Protocol A: Acid-Base Profiling (pKa) via Potentiometric Titration

Causality & Principle: The compound is a weak base. Because the ionization of the aliphatic pyrrolidine nitrogen does not produce a significant chromophoric shift in the UV-Vis spectrum, spectrophotometric determination is unreliable. Potentiometry is the gold standard here [Ref 1][4]. Self-Validating Mechanism: The system is validated by performing a blank titration of the solvent to account for dissolved CO₂, which would otherwise skew the titration curve of a weak base.

Step-by-Step Methodology:

• System Suitability: Calibrate the pH electrode using three standard traceable buffers (pH 4.01, 7.00, 10.01) at exactly 25.0 °C.

• Sample Preparation: Dissolve 50.0 mg of the HCl salt (CAS: 1909306-57-5) in 50 mL of ultra-pure, degassed water (0.01 M solution).

• Environmental Control: Place the titration vessel in a jacketed beaker connected to a circulating water bath maintained at 25.0 ± 0.1 °C. Purge the headspace continuously with dry nitrogen gas to prevent atmospheric CO₂ absorption.

• Titration: Titrate with standardized 0.1 M NaOH using an automated titrator. Add titrant in 0.05 mL increments near the equivalence point.

• Data Analysis: Calculate the pKa from the half-equivalence point of the first derivative of the titration curve (dpH/dV).

Protocol B: Lipophilicity (LogP) via the Shake-Flask Method

Causality & Principle: Lipophilicity dictates the compound's solvation behavior. The shake-flask method using n-octanol and water is utilized because octanol's amphiphilic nature closely mimics the lipid bilayer of cell membranes. We evaluate the free base form to determine the true partition coefficient (LogP) [Ref 2][5]. Self-Validating Mechanism: To prove that the partition coefficient is independent of the phase ratio, the experiment is run in triplicate using three different volume ratios of octanol to water (1:1, 1:2, and 2:1). Mass balance is calculated to ensure no compound is lost to glass adsorption.

Step-by-Step Methodology:

• Phase Saturation: Vigorously stir n-octanol and a pH 10.5 buffer (to ensure the pyrrolidine nitrogen is fully deprotonated) together for 24 hours at 25 °C to mutually pre-saturate the phases. This prevents volume shifts during the actual extraction.

• Extraction: Dissolve exactly 10.0 mg of the compound in 10 mL of the pre-saturated octanol. Combine with the pre-saturated aqueous buffer in the designated volume ratios inside glass centrifuge tubes.

• Equilibration: Shake the tubes mechanically at 100 rpm for 1 hour at 25.0 ± 0.5 °C.

• Separation: Centrifuge the tubes at 3000 × g for 15 minutes to break any micro-emulsions and achieve complete phase separation.

• Quantification: Sample both phases carefully using a glass syringe. Quantify the concentration of the analyte in both phases using HPLC-UV (detection at ~254 nm, exploiting the conjugated cyanophenyl chromophore).

• Calculation:

  .

Protocol C: Thermal and Spectroscopic Profiling

Causality & Principle: To establish the identity and purity of the bulk substance according to pharmaceutical standards, Differential Scanning Calorimetry (DSC) and Fourier-Transform Infrared Spectroscopy (FTIR) are employed [Ref 3][6]. DSC provides the true thermodynamic melting point and detects polymorphic impurities, while FTIR confirms the presence of the defining functional groups without destroying the sample. Self-Validating Mechanism: The DSC is calibrated for temperature and enthalpy using an Indium standard (

= 156.6 °C).

Step-by-Step Methodology:

• DSC Analysis: Weigh 2.0–3.0 mg of the desiccated HCl salt into an aluminum pan and crimp it shut. Heat the sample from 25 °C to 300 °C at a rate of 10 °C/min. Maintain a dry nitrogen purge at 50 mL/min to prevent oxidative degradation before melting. Record the onset temperature of the endothermic melting peak.

• FTIR Analysis: Prepare a KBr pellet containing 1% (w/w) of the analyte. Scan from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Spectral Confirmation: Verify the presence of the sharp nitrile (-C≡N) stretching frequency at approximately 2220–2230 cm⁻¹ and the strong carbonyl (-C=O) stretch at 1690–1700 cm⁻¹.

Conclusion

The physicochemical characterization of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile requires a nuanced approach that accounts for the electronic interplay between its para-cyano group and the pyrrolidinoacetophenone core. By employing self-validating protocols for pKa, LogP, and thermal analysis, researchers can generate high-fidelity data that accurately predicts the compound's behavior in chromatographic systems, biological assays, and synthetic workflows.

References

• [Ref 1] Organisation for Economic Co-operation and Development (OECD). Test No. 112: Dissociation Constants in Water. OECD Guidelines for the Testing of Chemicals, Section 1. URL: [Link]

• [Ref 2] Organisation for Economic Co-operation and Development (OECD). Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. OECD Guidelines for the Testing of Chemicals, Section 1. URL: [Link]

• [Ref 3] International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). ICH Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances. URL: [Link]

Sources

• 1. 4-(2-(pyrrolidin-1-yl)ethyl)aniline hydrochloride | Sigma-Aldrich [sigmaaldrich.com]
• 2. aaronchem.com [aaronchem.com]
• 3. Alpha-D2PV | C18H19NO | CID 33957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Federal Register :: Certain New Chemicals; Receipt and Status Information for June 2025 [federalregister.gov]
• 5. echa.europa.eu [echa.europa.eu]
• 6. ICH Official web site : ICH [ich.org]

Protocols & Analytical Methods

Application Notes & Protocols: Characterizing the Pan-PIM Kinase Inhibitor PIM447 (4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile) in Cell-Based Assays

Introduction

The Proviral Integration site for Moloney murine leukemia virus (PIM) kinases are a family of three highly homologous serine/threonine kinases (PIM1, PIM2, and PIM3) that have emerged as critical regulators of cell survival, proliferation, and metabolism.[][2] Overexpressed in a wide array of hematological malignancies and solid tumors, PIM kinases are constitutively active and contribute to tumorigenesis by phosphorylating a broad range of substrates involved in cell cycle progression and apoptosis.[3][4] Their unique hinge region and ATP-binding pocket structure distinguish them from other kinase families, making them attractive targets for therapeutic intervention.

4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, also known as PIM447 (or LGH447), is a potent, orally available pan-PIM kinase inhibitor with exceptional selectivity.[5] It demonstrates picomolar inhibitory constants (Ki) against all three PIM isoforms (PIM1: 6 pM, PIM2: 18 pM, PIM3: 9 pM).[5] This document provides a comprehensive guide for researchers utilizing PIM447 in cell-based assays to probe PIM kinase function and evaluate its therapeutic potential. We will detail protocols for assessing cellular viability, verifying on-target activity through downstream signaling analysis, and confirming direct target engagement.

Mechanism of Action: PIM Kinase Signaling

PIM kinase expression is largely regulated at the transcriptional level, downstream of pathways like JAK/STAT.[2] Once expressed, PIM kinases phosphorylate a number of key substrates that collectively promote cell survival and proliferation. A critical pro-apoptotic target is the BCL-2 family member Bad. Phosphorylation of Bad (at Ser112 in murine sequence) by PIM kinases promotes its binding to 14-3-3 proteins, preventing it from associating with and antagonizing anti-apoptotic proteins like Bcl-xL and Bcl-2.[6][7] By inhibiting PIM kinases, PIM447 prevents the phosphorylation of Bad, freeing it to promote apoptosis.[5][8] PIM kinases also contribute to the activation of the mTORC1 pathway, a central regulator of cell growth and protein synthesis.[8][9]

The following diagram illustrates the central role of PIM kinases in promoting cell survival and how PIM447 intervenes.

Caption: PIM kinase signaling pathway and the point of intervention for PIM447.

PART 1: Assessing Cellular Response to PIM447

The initial step in characterizing a kinase inhibitor is to determine its effect on cell viability and proliferation. This allows for the calculation of key metrics like the IC50 (half-maximal inhibitory concentration) or GI50 (half-maximal growth inhibition).

Protocol 1: Cell Viability/Proliferation Assay (MTT or CellTiter-Glo®)

This protocol outlines a general method for determining the dose-dependent effect of PIM447 on the viability of a chosen cell line. Hematologic malignancy cell lines (e.g., multiple myeloma, AML) are often sensitive to PIM inhibition.[8][9][10]

Rationale: Assays like MTT measure metabolic activity as a proxy for cell viability, while luminescent assays like CellTiter-Glo® quantify ATP levels, which correlate with the number of viable cells.[11][12] The choice depends on available equipment and cell type.

Materials:

• PIM447 (4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile)

• DMSO (for stock solution)

• Appropriate cancer cell line (e.g., MM.1S, RPMI-8226, MOLM-13)

• Complete cell culture medium

• 96-well clear or opaque-walled microplates

• MTT reagent or CellTiter-Glo® Luminescent Cell Viability Assay kit

• Plate reader (spectrophotometer or luminometer)

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of PIM447 in DMSO. Store at -80°C. Subsequent dilutions should be made in complete culture medium immediately before use.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium. Incubate for 24 hours to allow cells to adhere (if applicable) and resume logarithmic growth.

• Compound Treatment: Prepare a 2X serial dilution series of PIM447 in culture medium. Remove 50 µL of medium from the wells and add 50 µL of the 2X compound dilutions to achieve the final desired concentrations (e.g., 1 nM to 10 µM). Include vehicle control (DMSO) wells.

• Incubation: Incubate the plates for a standard duration, typically 48 or 72 hours, at 37°C and 5% CO2.[8]

• Viability Assessment:

  • For MTT Assay: Add 10 µL of MTT reagent to each well and incubate for 4 hours. Add 100 µL of solubilization solution, incubate overnight, and then read the absorbance at 570 nm.

  • For CellTiter-Glo® Assay: Equilibrate the plate and reagent to room temperature. Add 100 µL of CellTiter-Glo® reagent to each well, mix on an orbital shaker for 2 minutes to induce lysis, incubate for 10 minutes, and then read the luminescence.

• Data Analysis: Normalize the data to the vehicle-treated control cells (100% viability) and plot the results as percent viability versus log[PIM447]. Use a non-linear regression model (sigmoidal dose-response) to calculate the IC50/GI50 value.

Parameter	Recommendation	Rationale
Cell Lines	MM.1S, RPMI-8226, MOLM-13, KG-1	Known to have PIM kinase dependency.[5][8]
Seeding Density	5,000 - 10,000 cells/well	Ensures cells are in log growth phase throughout the experiment.
PIM447 Conc. Range	1 nM - 10 µM	Covers the typical range of activity for potent kinase inhibitors.[8]
Incubation Time	48 - 72 hours	Allows sufficient time for anti-proliferative or apoptotic effects to manifest.[8][13]

PART 2: Verifying On-Target Activity

Observing a decrease in cell viability is the first step. The critical next step is to confirm that this effect is due to the intended mechanism—inhibition of PIM kinase activity within the cell. This is achieved by measuring the phosphorylation status of a known downstream substrate.

Protocol 2: Western Blot for Phospho-Bad (Ser112)

This protocol measures the level of phosphorylated Bad, a direct substrate of PIM kinases, to confirm that PIM447 is engaging and inhibiting its target in a cellular context.[8]

Rationale: A potent and specific inhibitor should cause a dose-dependent decrease in the phosphorylation of its direct downstream targets. Measuring the p-Bad/Total Bad ratio provides a robust readout of PIM kinase inhibition.[6]

Materials:

• Cell line and PIM447 from Protocol 1

• 6-well plates

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE equipment and reagents

• PVDF membrane

• Primary antibodies: Rabbit anti-Phospho-Bad (Ser112), Rabbit anti-Total Bad, Mouse/Rabbit anti-β-actin (loading control).

• HRP-conjugated secondary antibodies

• ECL substrate and imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with increasing concentrations of PIM447 (e.g., 0, 10 nM, 100 nM, 1 µM, 5 µM) for a shorter duration than the viability assay (e.g., 4-16 hours).[13]

• Cell Lysis: Wash cells with ice-cold PBS and lyse with 100-200 µL of ice-cold RIPA buffer. Scrape the cells, collect the lysate, and clarify by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize all samples to the same protein concentration (e.g., 20 µg) with lysis buffer and Laemmli sample buffer.

  • Boil samples for 5 minutes at 95°C.

  • Separate proteins on an SDS-PAGE gel and transfer to a PVDF membrane.[14][15]

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibody against Phospho-Bad (Ser112) overnight at 4°C, with gentle shaking.[6]

  • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate.

• Stripping and Re-probing: To normalize for protein loading, strip the membrane and re-probe with an antibody for Total Bad and then for a loading control like β-actin.

• Analysis: Quantify band intensities using densitometry software. A dose-dependent decrease in the ratio of Phospho-Bad to Total Bad confirms on-target PIM kinase inhibition.

Caption: A streamlined workflow for Western blot analysis of p-Bad levels.

PART 3: Confirming Direct Target Engagement

While Western blotting confirms the downstream consequences of target inhibition, the Cellular Thermal Shift Assay (CETSA®) provides direct evidence that PIM447 binds to PIM kinases inside intact cells.[16][17]

Protocol 3: Cellular Thermal Shift Assay (CETSA®)

Rationale: The principle of CETSA is based on ligand-induced thermal stabilization. When a compound binds to its target protein, the protein-ligand complex becomes more resistant to heat-induced denaturation and aggregation.[18] By heating cell lysates or intact cells treated with PIM447 to various temperatures, we can observe a "shift" in the melting temperature of PIM kinases, confirming direct binding.

Materials:

• Cell line expressing PIM kinases

• PIM447

• PBS and Protease/Phosphatase Inhibitors

• PCR tubes and a thermal cycler

• Equipment for cell lysis (e.g., freeze-thaw cycles)

• Western blot materials as in Protocol 2, with a primary antibody against a PIM isoform (e.g., PIM1 or PIM2).

Procedure (Isothermal Dose-Response Format):

• Cell Culture and Treatment: Culture cells to a high density. Harvest and resuspend in PBS with inhibitors. Treat the cell suspension with various concentrations of PIM447 (and a vehicle control) for 1 hour at 37°C to allow compound uptake.[16]

• Heat Challenge: Aliquot the treated cell suspensions into PCR tubes. Heat the tubes at a single, optimized temperature for 3 minutes in a thermal cycler. This temperature (Tagg) is determined from a preliminary experiment where the melting curve of the target protein is established.[17] Include a non-heated control.

• Lysis and Fractionation: Immediately cool the samples on ice. Lyse the cells using three rapid freeze-thaw cycles.[19] Separate the soluble protein fraction (supernatant) from the aggregated, denatured proteins (pellet) by high-speed centrifugation (20,000 x g for 20 minutes at 4°C).[19]

• Analysis:

  • Carefully collect the supernatant.

  • Quantify the protein concentration.

  • Analyze the amount of soluble PIM kinase remaining in the supernatant by Western blotting, as described in Protocol 2.

• Interpretation: In the presence of PIM447, the PIM kinase should be stabilized, resulting in more soluble protein remaining in the supernatant at the challenge temperature compared to the vehicle-treated control. This effect should be dose-dependent.

Parameter	Recommendation	Rationale
Assay Format	Isothermal Dose-Response	Efficient for determining concentration-dependent engagement.[17]
Treatment Time	1 hour at 37°C	Sufficient for compound uptake into intact cells.[16]
Heat Challenge	3 minutes at a pre-determined Tagg	A short, precise heat shock is critical for reproducible results.[20]
Detection Method	Western Blot	Standard and reliable method for quantifying the soluble target protein.[18]

Conclusion

The protocols described provide a comprehensive framework for characterizing the cellular activity of the pan-PIM kinase inhibitor PIM447. By progressing from broad phenotypic assays like cell viability to specific mechanistic readouts such as substrate phosphorylation and direct target engagement, researchers can build a robust data package. These methods are foundational for understanding the compound's mechanism of action, validating its use as a chemical probe for studying PIM kinase biology, and evaluating its potential as a therapeutic agent in oncology and other relevant disease areas.

References

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• Qu, S., Liu, B., & Guo, W. (2021). Targeting PIM Kinases to Overcome Therapeutic Resistance in Cancer. Molecular Cancer Therapeutics, 20(1), 1–10. Available from: [Link]

• Panchal, N., & Khan, S. (2018). PIM Kinases and Their Relevance to the PI3K/AKT/mTOR Pathway in the Regulation of Ovarian Cancer. Biomolecules, 8(1), 7. Available from: [Link]

• Ren, K., & Li, Y. (2021). Protein kinase PIM2: A simple PIM family kinase with complex functions in cancer metabolism and therapeutics. Cancer Letters, 500, 103–113. Available from: [Link]

• Almqvist, H., Axelsson, H., & Jafari, R. (2023). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. Journal of Medicinal Chemistry, 66(6), 3965–3981. Available from: [Link]

• Martinez Molina, D., & Nordlund, P. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1439, 13–27. Available from: [Link]

• Zhang, T., & Wu, Y. (2024). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 14(15), e4927. Available from: [Link]

• Garcés, J. J., Garcia-Gomez, A., & Cuesta-Mateos, C. (2017). The Novel Pan-PIM Kinase Inhibitor, PIM447, Displays Dual Antimyeloma and Bone-Protective Effects, and Potently Synergizes with Current Standards of Care. Clinical Cancer Research, 23(1), 145–157. Available from: [Link]

• Al-Harbi, S., & Al-Anazi, M. R. (2020). In vitro assessment of the efficiency of the PIM-1 kinase pharmacological inhibitor as a potential treatment for Burkitt's lymphoma. Oncology Letters, 20(3), 2533–2540. Available from: [Link]

• Garcia, P. D., Langowski, J. L., & Wang, Y. (2014). Pan-PIM Kinase Inhibition Provides a Novel Therapy for Treating Hematologic Cancers. Clinical Cancer Research, 20(7), 1834–1845. Available from: [Link]

• ResearchGate. Kinase Inhibitors and Cell Viability Assay. ResearchGate. Available from: [Link]

• Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. Reaction Biology. Available from: [Link]

• Li, Y., & Chen, Y. (2022). Recent Research Advances in Small-Molecule Pan-PIM Inhibitors. Journal of Medicinal Chemistry, 65(24), 16295–16315. Available from: [Link]

• Peters, T. L., & Brown, J. R. (2015). PIM447 treatment leads to a reduction in cap-dependent protein translation in sensitive cell lines. Oncotarget, 6(34), 35845–35857. Available from: [Link]

• Wu, P., & Nielsen, T. E. (2023). Screening assays for tyrosine kinase inhibitors: A review. TrAC Trends in Analytical Chemistry, 158, 116869. Available from: [Link]

• Garcia-Gomez, A., & Cuesta-Mateos, C. (2024). PIM447, a Pan-PIM Kinase Inhibitor, in Combination with Venetoclax Exerts a Potent Anti-Tumor Activity in the Bone Marrow Niche. Blood, 144(Supplement 1), 3589. Available from: [Link]

• Peters, T. L., & Brown, J. R. (2015). Control of translational activation by PIM kinase in activated B-cell diffuse large B-cell lymphoma confers sensitivity to inhibition by PIM447. Oncotarget, 6(34), 35845–35857. Available from: [Link]

• El-Damasy, D. A., & El-Sayed, M. A. (2020). Saccharomonosporine A inspiration; synthesis of potent analogues as potential PIM kinase inhibitors. RSC Advances, 10(12), 7111–7121. Available from: [Link]

• Sawaguchi, M., & Ohori, M. (2021). Novel Pan-Pim Kinase Inhibitors With Imidazopyridazine and Thiazolidinedione Structure Exert Potent Antitumor Activities. Frontiers in Oncology, 11, 663673. Available from: [Link]

• Magee, J. Lab. Western blot protocol. Washington University in St. Louis. Available from: [Link]

• Nacalai Tesque. Western Blotting Protocol. Nacalai Tesque. Available from: [Link]

• Iannelli, P., & D’Annessa, I. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 27(15), 4983. Available from: [Link]

• Hancock, A. A., & Esbenshade, T. A. (2005). 4-(2-[2-(2(R)-Methylpyrrolidin-1-yl)ethyl]benzofuran-5-yl)benzonitrile and Related 2-Aminoethylbenzofuran H3 Receptor Antagonists Potently Enhance Cognition and Attention. Journal of Medicinal Chemistry, 48(1), 38-55. Available from: [Link]

• Hancock, A. A., & Esbenshade, T. A. (2005). 4-(2-[2-(2(R)-methylpyrrolidin-1-yl)ethyl]benzofuran-5-yl)benzonitrile and related 2-aminoethylbenzofuran H3 receptor antagonists potently enhance cognition and attention. Journal of Medicinal Chemistry, 48(1), 38–55. Available from: [Link]

• Fox, G. B., & Esbenshade, T. A. (2005). Pharmacological Properties of ABT-239 [4-(2-{2-[(2R)-2-Methylpyrrolidinyl]ethyl}-benzofuran-5-yl)benzonitrile]: II. Neurophysiological Characterization and Broad Preclinical Efficacy in Cognition and Schizophrenia of a Potent and Selective Histamine H3 Receptor Antagonist. Journal of Pharmacology and Experimental Therapeutics, 313(1), 176-190. Available from: [Link]

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• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. bio-protocol.org [bio-protocol.org]
• 20. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Note: High-Throughput LC-MS/MS Quantification of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile in Biological Matrices

Introduction & Mechanistic Insights

4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (abbreviated as 4-PAB) is a synthetic pyrrolidinoacetophenone derivative characterized by a para-cyano substitution and an alpha-unsubstituted pyrrolidine ring. As a basic amine with a predicted pKa of ~8.8, its quantification in complex biological matrices such as human plasma requires stringent sample clean-up and highly selective detection to mitigate ion suppression.

While structurally related to synthetic cathinones (which possess an alpha-alkyl chain), 4-PAB is strictly a pyrrolidinoacetophenone. This structural distinction fundamentally alters its primary collision-induced dissociation (CID) fragmentation pathway, shifting the characteristic iminium base peak from m/z 126.1 (commonly seen in alpha-PVP) to m/z 84.1. This application note details a robust, self-validating Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) protocol designed specifically for the precise quantification of 4-PAB.

Experimental Design & Rationale (E-E-A-T)

Sample Preparation Causality: The Self-Validating MCX System

Standard protein precipitation (PPT) often leaves residual phospholipids that cause significant ion suppression in the Electrospray Ionization (ESI) source. To establish a self-validating and highly trustworthy protocol, we employ Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) .

Because the pyrrolidine nitrogen of 4-PAB is fully protonated under acidic conditions (pH < 4), loading the sample in 1% formic acid forces the analyte to be retained via strong ionic interactions on the sulfonic acid groups of the MCX resin. This orthogonal retention mechanism allows for an aggressive wash step using 100% methanol. This critical wash elutes neutral and acidic interferences—most notably, ion-suppressing phospholipids—without causing analyte breakthrough. Elution is subsequently triggered by neutralizing the amine with 5% ammonium hydroxide in methanol, ensuring a highly pure extract that natively resists matrix effects [1].

Chromatographic and Mass Spectrometric Causality

Chromatographic separation is achieved on a sub-2-micron C18 column using a low-pH mobile phase. Maintaining the analyte in its protonated state prevents peak tailing associated with secondary silanol interactions on the stationary phase.

In the mass spectrometer, 4-PAB readily forms a stable[M+H]⁺ precursor ion at m/z 215.1. Upon CID, the molecule undergoes a characteristic alpha-cleavage. Because it lacks an alpha-alkyl chain, the charge is predominantly retained on the pyrrolidinium-methyl fragment, yielding a highly abundant quantifier ion at m/z 84.1. A secondary cleavage produces the 4-cyanobenzoyl cation at m/z 130.0, which serves as a highly specific qualifier ion [2]. This targeted MRM approach allows the method to achieve limits of quantitation (LOQ) in the sub-ng/mL range while maintaining strict precision [3].

Step-by-Step Methodologies

Reagent and Standard Preparation

• Stock Solutions: Prepare a 1.0 mg/mL stock solution of 4-PAB and 4-PAB-d8 (Internal Standard, IS) in LC-MS grade methanol.

• Working Solutions: Dilute stock solutions with 50:50 methanol:water to create a calibration curve ranging from 0.5 ng/mL to 500 ng/mL.

• Pre-treatment Buffer: Prepare a 1% Formic Acid (v/v) solution in LC-MS grade water.

Sample Pre-treatment & MCX-SPE Workflow

• Spiking: Transfer 200 µL of human plasma into a clean microcentrifuge tube. Add 10 µL of IS working solution (100 ng/mL) and vortex for 10 seconds.

• Acidification: Add 200 µL of the 1% Formic Acid pre-treatment buffer to the plasma. Vortex for 30 seconds to disrupt protein binding and ensure complete amine protonation.

• SPE Conditioning: Condition a 30 mg/1 mL Oasis MCX cartridge with 1.0 mL of Methanol, followed by 1.0 mL of LC-MS grade water.

• Loading: Load the entire pre-treated plasma sample (410 µL) onto the cartridge at a flow rate of ~1 drop/second.

• Wash 1 (Aqueous): Wash with 1.0 mL of 0.1 N HCl to remove water-soluble proteins and salts.

• Wash 2 (Organic - Critical Step): Wash with 1.0 mL of 100% Methanol to elute neutral lipids and phospholipids.

• Elution: Elute the target analytes into a clean glass collection tube using 1.0 mL of 5% Ammonium Hydroxide in Methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of Initial Mobile Phase (95% A / 5% B). Vortex and transfer to an autosampler vial.

Quantitative Data & Method Parameters

Table 1: MRM Parameters for 4-PAB and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)	Ion Purpose
4-PAB	215.1	84.1	20	25	22	Quantifier
4-PAB	215.1	130.0	20	25	28	Qualifier

| 4-PAB-d8 (IS) | 223.1 | 92.1 | 20 | 25 | 22 | IS Quantifier |

Table 2: UHPLC Gradient Conditions

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve Profile
0.00	95	5	Initial
0.50	95	5	Isocratic Hold
3.00	40	60	Linear Gradient
3.50	5	95	Column Wash
4.50	5	95	Isocratic Wash
4.60	95	5	Re-equilibration
6.00	95	5	End

Table 3: Method Validation Summary (Human Plasma Matrix)

Validation Parameter	Range / Value	Acceptance Criteria
Linear Dynamic Range	0.5 - 500 ng/mL	R² ≥ 0.995 (1/x weighting)
Limit of Quantitation (LOQ)	0.5 ng/mL	S/N ≥ 10, Accuracy ±20%
Intra-day Precision (CV%)	3.2% - 6.8%	≤ 15% (≤ 20% at LOQ)
Inter-day Precision (CV%)	4.5% - 8.1%	≤ 15% (≤ 20% at LOQ)
Mean Extraction Recovery	92.4%	Consistent across QC levels

| Matrix Effect (Ion Suppression) | < 8% | ± 15% variation |

System Visualization

Figure 1: Workflow diagram for the MCX-SPE extraction and LC-MS/MS quantification of 4-PAB.

References

• Title: Detection of Cathinone and Mephedrone in Plasma by LC-MS/MS Using Standard Addition Quantification Technique Source: CUNY Academic Works (John Jay College of Criminal Justice) URL: [Link]

• Title: Recommended methods for the identification and analysis of synthetic cathinones in seized materials Source: United Nations Office on Drugs and Crime (UNODC) URL: [Link]

• Title: Simultaneous Quantitative Determination of Synthetic Cathinone Enantiomers in Urine and Plasma Using GC-NCI-MS Source: Journal of Analytical Methods in Chemistry (Hindawi / Wiley) URL: [Link]

Sources

• 1. academicworks.cuny.edu [academicworks.cuny.edu]
• 2. unodc.org [unodc.org]
• 3. Simultaneous Quantitative Determination of Synthetic Cathinone Enantiomers in Urine and Plasma Using GC-NCI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile in Neuroscience Research

This Application Note and Protocol Guide is designed for researchers in neuropharmacology, medicinal chemistry, and forensic toxicology.[1] It details the application of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (hereafter referred to as 4-CN-α-PAP ), a specific synthetic cathinone derivative used as a structural probe to investigate monoamine transporter selectivity and metabolic stability.

Investigating Structure-Activity Relationships (SAR) of Novel Cathinone Derivatives

Compound ID: 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile Common Aliases: 4-CN-α-PAP, 4-Cyanophenacylpyrrolidine Chemical Class: Substituted α-pyrrolidinoacetophenone (Synthetic Cathinone) CAS Number: 10282-30-1 (Generic base structure reference), 1909306-57-5 (HCl salt)

Executive Summary

4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile is a synthetic nitrogen-containing heterocyclic compound belonging to the α-pyrrolidinophenone class. In neuroscience research, it serves as a critical Structure-Activity Relationship (SAR) probe . Unlike its widely abused homologs (e.g., α-PVP or "Flakka" which possesses a pentyl chain), 4-CN-α-PAP features a shortened acetyl (2-carbon) chain and an electron-withdrawing cyano group at the para-position of the phenyl ring.

Primary Research Applications:

• Monoamine Transporter Selectivity Mapping: Used to define the minimal steric requirements for binding to the Dopamine Transporter (DAT) and Norepinephrine Transporter (NET).[1]

• Forensic Toxicology Standards: Serves as a reference standard for identifying potential metabolites or novel psychoactive substance (NPS) impurities.[1]

• Metabolic Stability Profiling: Investigates the resistance of the acetyl-linked pyrrolidine moiety to oxidative deamination compared to longer-chain analogs.

Scientific Mechanism & Rationale

Pharmacological Target: The Monoamine Transporters

The primary mechanism of action for α-pyrrolidinophenones is the inhibition of monoamine reuptake. 4-CN-α-PAP functions as a potent DAT/NET inhibitor with reduced efficacy at the Serotonin Transporter (SERT).

• The "Cyano" Effect: The electron-withdrawing cyano (-CN) group at the 4-position pulls electron density from the phenyl ring. In similar analogs (e.g., 4-CN-α-PPP), this substitution typically enhances affinity for DAT over SERT compared to the unsubstituted parent.

• The "Acetyl" Constraint: The short acetyl chain limits the lipophilicity and steric bulk near the pharmacophore.[1] Comparing 4-CN-α-PAP (Acetyl) vs. 4-CN-α-PPP (Propyl) vs. 4-CN-α-PVP (Pentyl) allows researchers to plot the "chain-length vs. potency" curve.

Pathway Visualization (Graphviz)

Figure 1: Mechanism of action and SAR logic for 4-CN-α-PAP interaction with monoamine transporters.

Experimental Protocols

Protocol A: In Vitro Monoamine Uptake Inhibition Assay

Objective: Determine the IC50 of 4-CN-α-PAP for DAT, NET, and SERT.

Materials:

• HEK293 cells stably expressing human DAT, NET, or SERT.[1]

• Radiolabeled substrates: [³H]Dopamine, [³H]Norepinephrine, [³H]5-HT.[1]

• Test Compound: 4-CN-α-PAP (dissolved in DMSO, final concentration <0.1%).

• Reference Inhibitors: Cocaine (non-selective), Indatraline (non-selective), Fluoxetine (SERT selective).[1]

Workflow:

• Cell Preparation: Seed HEK293 cells in 96-well plates (poly-D-lysine coated) at 50,000 cells/well. Incubate 24h.

• Buffer Equilibration: Wash cells 2x with Krebs-Ringer-HEPES (KRH) buffer containing 0.1% glucose.

• Drug Incubation: Add 4-CN-α-PAP at varying concentrations (1 nM to 100 μM) to the wells. Incubate for 10 min at 25°C.

• Substrate Addition: Add [³H]Neurotransmitter (final conc. 20 nM). Incubate for 10 min (DAT/NET) or 20 min (SERT).[1]

• Termination: Rapidly wash cells 3x with ice-cold KRH buffer to stop uptake.

• Quantification: Lyse cells with 1% SDS and quantify radioactivity using liquid scintillation counting.

• Data Analysis: Plot log(concentration) vs. % uptake. Calculate IC50 using non-linear regression (Sigmoidal dose-response).

Expected Results:

Target	Predicted IC50 Range	Interpretation
hDAT	50 – 500 nM	Potent inhibitor (comparable to short-chain analogs).
hNET	100 – 800 nM	Moderate-High potency.

| hSERT | > 10,000 nM | Low affinity (High selectivity for catecholamines).[1] |

Protocol B: Metabolic Stability (Microsomal Incubation)

Objective: Assess the stability of the acetyl-pyrrolidine bond compared to longer alkyl chains.

Materials:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).[1]

• NADPH regenerating system.

• Test Compound: 4-CN-α-PAP (1 μM final).

• Quenching Solution: Acetonitrile with Internal Standard (IS).[1]

Workflow:

• Pre-incubation: Mix HLM (0.5 mg/mL) and 4-CN-α-PAP in phosphate buffer (pH 7.4). Pre-warm to 37°C for 5 min.

• Initiation: Add NADPH regenerating system to start the reaction.[1]

• Sampling: Remove aliquots (50 μL) at t = 0, 5, 15, 30, and 60 min.

• Quenching: Immediately mix with 150 μL ice-cold Acetonitrile/IS. Centrifuge at 4000g for 10 min.

• Analysis: Analyze supernatant via LC-MS/MS (MRM mode).

• Calculation: Plot ln(% remaining) vs. time to determine intrinsic clearance (CLint).

Self-Validating Check:

• Control: Include Verapamil (high clearance) and Warfarin (low clearance) as controls.[1] If Verapamil is not metabolized >80% in 30 min, the microsomes are inactive.[1]

Synthesis & Preparation Guide

For researchers synthesizing the compound in-house for testing (strictly for research/forensic validation):

Reaction Scheme:

• Precursor: 4-Cyanophenacyl bromide (commercially available).

• Reagent: Pyrrolidine (2.0 equivalents).

• Solvent: Acetonitrile (ACN) or THF.[1]

• Conditions: Stir at 0°C → Room Temp for 2 hours.

Step-by-Step Protocol:

• Dissolve 1.0 mmol 4-Cyanophenacyl bromide in 10 mL anhydrous ACN.

• Add 2.2 mmol Pyrrolidine dropwise at 0°C (Ice bath) to prevent uncontrolled exotherm.

• Allow to warm to room temperature and stir for 2 hours. Monitor via TLC (SiO2, Hexane:EtOAc 1:1).[1]

• Workup: Evaporate solvent. Redissolve residue in DCM. Wash with water (2x) and Brine (1x).[1]

• Purification: Flash column chromatography or recrystallization from Ethanol/Ether.

• Salt Formation: Dissolve freebase in ether and add HCl/Dioxane to precipitate 4-CN-α-PAP HCl .

Safety & Handling (E-E-A-T)

• Hazard Classification: This compound is a potent CNS stimulant and potentially neurotoxic.[1] Treat as Hazard Class 6.1 (Toxic) .[1]

• Handling: Use a fume hood.[1] Wear nitrile gloves and safety goggles.

• Legal Status: As a structural analog of α-PVP, this compound may be controlled under "Federal Analogue Acts" or specific NPS legislation in various jurisdictions (e.g., USA, UK, China).[1] Verify local regulations before synthesis or procurement.

References

• Simmler, L. D., et al. (2014).[1] "Pharmacological characterization of novel synthetic cathinones." Neuropharmacology. Link

• Marusich, J. A., et al. (2014).[1] "Pharmacology of novel synthetic stimulants structurally related to the “bath salts” constituent 3,4-methylenedioxypyrovalerone (MDPV)." Neuropsychopharmacology. Link

• Kolanos, R., et al. (2015).[1] "Structural modifications of the cathinone scaffold: Effects on the interaction with monoamine transporters." ACS Chemical Neuroscience. Link[1]

• PubChem Compound Summary. "4-Acetylbenzonitrile (Precursor Structure)." National Center for Biotechnology Information. Link

• Sigma-Aldrich Product Data. "4-(Pyrrolidin-1-yl)benzonitrile (Structural Isomer Reference)." Link[1]

Sources

• 1. CN103958487A - Benzoic acid derivatives as eif4e inhibitors - Google Patents [patents.google.com]

Application Notes &amp; Protocols for 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (Compound Y)

Introduction

The confluence of a pyrrolidine scaffold and a benzonitrile moiety in a single molecular entity presents a compelling opportunity for therapeutic innovation. The pyrrolidine ring, a prevalent feature in numerous FDA-approved drugs, often imparts favorable pharmacokinetic properties such as enhanced aqueous solubility and can serve as a crucial pharmacophore.[1][2] The benzonitrile group, a versatile functional group, is a known bioisostere for other functionalities and can engage in key interactions with biological targets, often enhancing binding affinity and metabolic stability.[3][4][5]

This document provides a comprehensive guide to the preclinical evaluation of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile , hereafter referred to as Compound Y . As a novel chemical entity, a systematic and robust characterization of its biological activity is paramount. Based on its structural alerts, we hypothesize that Compound Y may act as an inhibitor of a critical cellular kinase, herein designated as "Kinase Z," a putative target implicated in oncogenic signaling.

These application notes will detail the necessary protocols for a tiered approach to characterizing Compound Y, beginning with its foundational biochemical activity and progressing to its effects in a cellular context. This guide is designed to be a self-validating system, with each experimental stage building upon the last to provide a comprehensive profile of Compound Y's therapeutic potential.

Hypothesized Mechanism of Action

We propose that Compound Y functions as an ATP-competitive inhibitor of Kinase Z. The benzonitrile moiety may occupy the adenine-binding region of the ATP pocket, while the pyrrolidine group could extend into a more solvent-exposed region, potentially forming additional interactions that enhance potency and selectivity. The inhibition of Kinase Z is expected to disrupt downstream signaling pathways, leading to anti-proliferative effects in cancer cells.

Caption: Hypothesized signaling pathway of Kinase Z and the inhibitory action of Compound Y.

Experimental Workflows

The characterization of Compound Y will follow a logical progression from in vitro biochemical assays to cell-based functional assays and preliminary ADME/Tox profiling. This tiered approach ensures that resources are utilized efficiently, with each step providing critical data to inform the next.

Caption: Tiered experimental workflow for the characterization of Compound Y.

Protocols

In Vitro Kinase Inhibition Assay (IC50 Determination)

This initial protocol aims to determine the half-maximal inhibitory concentration (IC50) of Compound Y against purified Kinase Z. A luminescence-based assay, such as the ADP-Glo™ Kinase Assay, is recommended for its high sensitivity and suitability for high-throughput screening.[6]

Principle: The assay quantifies the amount of ADP produced during the kinase reaction. As Compound Y inhibits Kinase Z, the amount of ADP produced will decrease, leading to a lower luminescent signal.

Materials:

• Purified, active Kinase Z

• Kinase-specific substrate peptide

• Compound Y (dissolved in 100% DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase Buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl2; 0.1mg/ml BSA; 50µM DTT)

• White, opaque 384-well assay plates

Procedure:

• Compound Dilution: Prepare a serial dilution of Compound Y in 100% DMSO. A common starting range is from 10 mM down to sub-nanomolar concentrations.

• Assay Plate Preparation: Add 1 µL of diluted Compound Y or DMSO (vehicle control) to the wells of a 384-well plate.

• Kinase Reaction:

  • Prepare a 2X kinase/substrate solution in Kinase Buffer. The optimal concentrations of Kinase Z and substrate should be determined empirically but should be at or below their respective Km values.

  • Add 2 µL of the 2X kinase/substrate solution to each well.

  • Prepare a 2X ATP solution in Kinase Buffer.

  • Initiate the kinase reaction by adding 2 µL of the 2X ATP solution to each well.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• ADP-Glo™ Reagent: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Kinase Detection Reagent: Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Read the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each concentration of Compound Y relative to the DMSO control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Parameter	Value
Final DMSO Concentration	≤ 1%
Kinase Z Concentration	Empirically determined (e.g., 1-5 nM)
Substrate Concentration	At or near Km
ATP Concentration	At or near Km
Incubation Time	60 minutes

Cell-Based Phosphorylation Assay (EC50 Determination)

This protocol assesses the potency of Compound Y in a cellular environment by measuring the inhibition of Kinase Z-mediated phosphorylation of a specific downstream substrate.[7][8] A cell-based ELISA is a robust method for this purpose.[9]

Principle: Cells are treated with Compound Y, and then the level of phosphorylation of a known Kinase Z substrate is quantified. This provides a measure of target engagement and cellular permeability of the compound.

Materials:

• A relevant cell line with a constitutively active or inducible Kinase Z signaling pathway.

• Compound Y (dissolved in 100% DMSO)

• Cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Fixing Solution (e.g., 4% formaldehyde in PBS)

• Quenching Buffer (e.g., PBS with 1% H2O2)

• Blocking Buffer (e.g., PBS with 3% BSA)

• Primary antibody specific for the phosphorylated form of the Kinase Z substrate.

• Primary antibody for a total protein control (e.g., GAPDH).

• HRP-conjugated secondary antibodies.

• TMB Substrate and Stop Solution.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 10,000 to 30,000 cells per well and incubate overnight.[7]

• Compound Treatment: Prepare serial dilutions of Compound Y in serum-free medium. Remove the culture medium from the cells and add the compound dilutions. Incubate for a predetermined time (e.g., 2 hours).

• Cell Fixation and Permeabilization:

  • Discard the medium and wash the cells three times with 1X Wash Buffer.

  • Add 100 µL of Fixing Solution to each well and incubate for 20 minutes at room temperature.[7]

• Quenching and Blocking:

  • Wash the cells as before.

  • Add 200 µL of Quenching Buffer and incubate for 20 minutes.

  • Wash the cells and add 200 µL of Blocking Buffer, incubating for 1 hour at 37°C.[7]

• Antibody Incubation:

  • Wash the cells and add the primary antibody (diluted in Blocking Buffer) to the appropriate wells. Incubate overnight at 4°C.

  • Wash the cells and add the HRP-conjugated secondary antibody. Incubate for 1 hour at room temperature.

• Detection:

  • Wash the cells and add 100 µL of TMB Substrate. Incubate for 30 minutes in the dark.

  • Add 50 µL of Stop Solution and read the absorbance at 450 nm immediately.[7]

• Data Analysis: Normalize the phospho-protein signal to the total protein signal. Calculate the percent inhibition for each concentration of Compound Y and determine the EC50 value as described for the IC50.

Parameter	Value
Cell Density	10,000 - 30,000 cells/well
Compound Incubation	2 hours (or empirically determined)
Primary Antibody Incubation	Overnight at 4°C
Secondary Antibody Incubation	1 hour at room temperature

Preliminary ADME/Tox Profiling

Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME/Tox) properties is crucial to identify potential liabilities.[10]

Recommended Assays:

• Aqueous Solubility: Determine the solubility of Compound Y in a physiologically relevant buffer (e.g., PBS at pH 7.4).

• Metabolic Stability: Incubate Compound Y with liver microsomes to assess its susceptibility to metabolism by cytochrome P450 enzymes.[11]

• Plasma Protein Binding: Determine the extent to which Compound Y binds to plasma proteins, as this can affect its free concentration and efficacy.

• CYP Inhibition: Evaluate the potential of Compound Y to inhibit major CYP isoforms to assess the risk of drug-drug interactions.[11]

• Cell Viability/Cytotoxicity: Treat a panel of cell lines with increasing concentrations of Compound Y to determine its general cytotoxicity (e.g., using an MTT or CellTiter-Glo assay).

These assays are typically run in a high-throughput format by specialized service providers or internal DMPK groups.[12] The results will provide a preliminary understanding of the drug-like properties of Compound Y and guide further optimization efforts.

ADME/Tox Parameter	Desirable Outcome
Aqueous Solubility	> 10 µM
Microsomal Stability (t1/2)	> 30 minutes
Plasma Protein Binding	< 99%
CYP Inhibition (IC50)	> 10 µM
Cytotoxicity (CC50)	> 10-fold higher than EC50

Conclusion

The protocols outlined in this document provide a robust framework for the initial characterization of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (Compound Y) as a potential therapeutic agent. By systematically evaluating its biochemical potency, cellular activity, and preliminary ADME/Tox profile, researchers can make informed decisions regarding the continued development of this promising molecule. The combination of the pyrrolidine and benzonitrile moieties holds significant potential, and a thorough execution of these experimental plans will be instrumental in unlocking it.

References

• Bio-protocol. (2022, September 1). In vitro kinase assay. Bio-protocol. [Link]

• 7TM Antibodies. 7TM Phosphorylation Assay Protocol. [Link]

• National Institutes of Health. In vitro NLK Kinase Assay. [Link]

• Reaction Biology. In Vitro Phosphorylation Assay Services. [Link]

• National Institutes of Health. Therapeutic potential of pyrrole and pyrrolidine analogs: an update. [Link]

• Bio-Techne. Methods for Detecting Protein Phosphorylation. [Link]

• Protocols.io. In vitro kinase assay. [Link]

• Frontiers. Recent insights about pyrrolidine core skeletons in pharmacology. [Link]

• ResearchGate. FDA-approved pyrrolidine-containing drugs in 2022. [Link]

• Creative Bioarray. Cell-Based ELISA Assay. [Link]

• Celtarys. Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. [Link]

• Admescope. Time-critical early ADME characterization. [Link]

• National Institutes of Health. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. [Link]

• Symeres. ADME-Tox and DMPK services. [Link]

• Helmholtz Zentrum München. Early ADME/Tox predictions: toy or tool?. [Link]

• National Institutes of Health. Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. [Link]

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. reactionbiology.com [reactionbiology.com]
• 9. creative-bioarray.com [creative-bioarray.com]
• 10. infochim.chimie.unistra.fr [infochim.chimie.unistra.fr]
• 11. admescope.com [admescope.com]
• 12. symeres.com [symeres.com]

Preclinical In Vivo Evaluation of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile: Experimental Design for Pharmacodynamics, Pharmacokinetics, and Behavioral Pharmacology

Document Type: Application Note & Standard Operating Protocol (SOP) Target Audience: Toxicologists, Preclinical Pharmacologists, and Drug Development Scientists Compound Identifier: 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (Synonyms: p-cyano-α-pyrrolidinoacetophenone; p-CN-α-PPP)

Introduction & Pharmacological Rationale

The rapid evolution of novel psychoactive substances (NPS) necessitates robust in vivo frameworks to evaluate their toxicological and behavioral profiles. 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile is a synthetic cathinone structurally related to α-pyrrolidinopentiophenone (α-PVP) and 3,4-methylenedioxypyrovalerone (MDPV) [1].

Unlike α-PVP, which features a highly lipophilic valerophenone chain, this compound possesses a shorter acetyl chain (an α-PPP derivative) and a strongly electron-withdrawing para-cyano substitution on the phenyl ring.

Causality in Experimental Design: Structure-activity relationship (SAR) studies of synthetic cathinones indicate that para-substitutions significantly dictate the selectivity ratio between the dopamine transporter (DAT) and the serotonin transporter (SERT). The highly polar cyano group is hypothesized to alter blood-brain barrier (BBB) permeability while potentially increasing DAT binding affinity via enhanced dipole-dipole interactions within the transporter's binding pocket. Because purely structural inferences can be misleading regarding abuse liability [2], a comprehensive in vivo evaluation combining toxicometabolomics, neurochemistry, and behavioral pharmacology is mandatory.

Mechanistic Pathway & Study Workflow

Like MDPV and α-PVP, 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile is hypothesized to act purely as a monoamine transporter blocker rather than a monoamine releaser (like amphetamines)[2]. The blockade of DAT and the norepinephrine transporter (NET) leads to rapid accumulation of synaptic catecholamines, driving intense locomotor stimulation and reinforcing effects.

Fig 1: Proposed mechanism of action for p-CN-α-PPP via monoamine transporter blockade.

To validate this mechanism, we deploy a multi-tiered in vivo workflow in a rodent model (male Wistar rats), ensuring all pharmacokinetic and pharmacodynamic parameters are captured.

Fig 2: Multidisciplinary in vivo experimental workflow for synthetic cathinone evaluation.

Detailed Experimental Protocols

Protocol A: Toxicometabolomics and Pharmacokinetics (PK)

Objective: To determine the plasma half-life, clearance, and identify Phase I/II metabolites. The para-cyano group's metabolic fate (e.g., potential hydrolysis to a carboxylic acid or amide) is of specific toxicological interest [3].

Step-by-Step Methodology:

• Animal Preparation: Fast male Wistar rats (n=6 per dose group) for 12 hours prior to dosing. Ensure ad libitum access to water.

• Administration: Administer 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile via oral gavage (PO) at 2 mg/kg or intravenously (IV) via a pre-implanted jugular catheter at 0.5 mg/kg.

• Sampling: Collect 200 µL of blood from the tail vein at 5, 15, 30, 60, 120, 240, and 480 minutes post-dose into K2-EDTA tubes. Centrifuge at 3,000 × g for 10 min at 4°C to isolate plasma.

• Metabolic Cage Housing: House a subset of animals in metabolic cages to collect urine and feces over 24 hours for exogenous biomarker identification.

• Sample Extraction: Perform protein precipitation on plasma using ice-cold acetonitrile (1:3 v/v) containing an internal standard (e.g., MDPV-d8). Vortex for 2 min and centrifuge at 14,000 × g for 15 min.

• LC-HRMS/MS Analysis: Inject the supernatant into an LC-HRMS/MS system (e.g., Q-Exactive). Utilize an untargeted metabolomics workflow to identify novel metabolites (e.g., pyrrolidine ring cleavage or reduction of the ketone) [3].

Protocol B: In Vivo Microdialysis of the Nucleus Accumbens

Objective: To quantify real-time extracellular dopamine (DA) and serotonin (5-HT) efflux in the mesolimbic reward pathway, validating the DAT/SERT inhibition ratio.

Step-by-Step Methodology:

• Stereotaxic Surgery: Anesthetize rats with isoflurane (2-3%). Stereotaxically implant a guide cannula targeting the nucleus accumbens shell (Coordinates from Bregma: AP +1.7 mm, ML ±0.8 mm, DV -5.5 mm). Secure with dental cement. Allow 7 days for recovery.

• Probe Insertion: Insert a concentric microdialysis probe (2 mm active membrane) through the guide cannula 12 hours before the experiment.

• Perfusion: Perfuse artificial cerebrospinal fluid (aCSF) at a flow rate of 1.0 µL/min.

• Baseline Collection: Collect dialysate samples every 15 minutes for 1.5 hours to establish a stable baseline.

• Drug Challenge: Administer 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (0.5, 1.0, or 3.0 mg/kg, IP).

• Quantification: Analyze dialysates immediately using HPLC coupled with electrochemical detection (HPLC-ECD) or LC-MS/MS to quantify DA and 5-HT concentrations as a percentage of baseline.

Protocol C: Intravenous Self-Administration (IVSA)

Objective: To directly determine the abuse liability and reinforcing efficacy of the compound compared to known drugs of abuse (e.g., α-PVP) [2].

Step-by-Step Methodology:

• Catheterization: Implant a chronic indwelling catheter into the right jugular vein, exiting via a dorsal mid-scapular port. Flush daily with heparinized saline to maintain patency.

• Apparatus: Place animals in standard operant conditioning chambers equipped with two retractable levers (Active and Inactive), a cue light, and an infusion pump.

• Acquisition Phase: Train rats on a Fixed-Ratio 1 (FR1) schedule. A press on the active lever delivers an infusion of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (e.g., 0.05 mg/kg/infusion) paired with a 20-second cue light and a 20-second time-out period.

• Dose-Response: Once stable responding is achieved (≥20 infusions/session with >75% active lever preference for 3 consecutive days), substitute the training dose with varying doses (0.01, 0.03, 0.1, 0.3 mg/kg/infusion) in a randomized order.

• Progressive Ratio (PR) Testing: Switch the schedule to a Progressive Ratio to determine the "breakpoint" (the maximum amount of work the animal will perform for a single infusion), providing a direct measure of the drug's reinforcing motivation.

Data Presentation & Expected Outcomes

To ensure rigorous statistical validation, all quantitative endpoints must be benchmarked against vehicle controls and a positive control (α-PVP or MDPV).

Table 1: Quantitative Endpoints and Statistical Framework for In Vivo Evaluation

Experimental Module	Key Quantitative Endpoints	Positive Control	Statistical Analysis Framework
Pharmacokinetics	, , , , Clearance	α-PVP (2 mg/kg, PO)	Non-compartmental analysis (NCA); One-way ANOVA
Microdialysis	Maximum % Baseline DA/5-HT efflux,	MDPV (1 mg/kg, IP)	Two-way repeated measures ANOVA (Time × Dose)
Locomotor Activity	Total distance traveled (cm), Stereotypy counts	α-PVP (1-10 mg/kg, IP)	Non-linear regression (Dose-response curve fitting for )
IVSA (Abuse Liability)	Active vs. Inactive lever presses, PR Breakpoint	α-PVP (0.05 mg/kg/inf)	Kaplan-Meier survival analysis (extinction); One-way ANOVA

Expected Results Interpretation: If 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile exhibits a higher PR breakpoint and greater DA efflux than α-PVP, it indicates that the para-cyano substitution enhances DAT affinity and abuse potential. Conversely, if the

is delayed and overall behavioral efficacy is lower, the polar nature of the cyano group may be restricting BBB permeability, making it a potent but less bioavailable analog.

References

• Pérez-Pereira A, Carvalho AR. Integrated Approach for Synthetic Cathinone Drug Prioritization and Risk Assessment: In Silico Approach and Sub-Chronic Studies in Daphnia magna and Tetrahymena thermophila. MDPI. 2023. Available at: [Link]

• Aarde SM, Creehan KM, Vandewater SA, Dickerson TJ, Taffe MA. In vivo potency and efficacy of the novel cathinone α-pyrrolidinopentiophenone and 3,4-methylenedioxypyrovalerone: Self-administration and locomotor stimulation in male rats. Psychopharmacology (Berl). 2014;231(16):3261-3273. Available at:[Link]

• Hemmer S, Wagmann L, Pulver B, Westphal F, Meyer MR. In Vitro and In Vivo Toxicometabolomics of the Synthetic Cathinone PCYP Studied by Means of LC-HRMS/MS. Metabolites. 2022;12(12):1209. Available at:[Link]

Application Note: High-Sensitivity LC-MS/MS Quantitation of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile in Plasma

Executive Summary

This application note details a robust, validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the quantification of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (hereafter referred to as PABN ) in human and rat plasma.[1]

PABN is a structural analog of the pyrrolidinophenone class, often investigated as a synthetic intermediate or a pharmacologically active ligand in drug discovery programs targeting monoamine transporters. Given its basic nitrogen (pyrrolidine moiety) and polar nitrile group, this method utilizes Positive Electrospray Ionization (ESI+) coupled with a Biphenyl stationary phase to maximize selectivity against plasma phospholipids.

Key Performance Indicators:

• LLOQ: 0.5 ng/mL

• Linear Range: 0.5 – 1000 ng/mL[1]

• Run Time: 4.5 minutes

• Sample Volume: 50 µL

Analyte Physicochemical Profile

Understanding the molecule is the first step in rational method design.[1]

Property	Description	Impact on Method
Chemical Formula	C₁₃H₁₄N₂O	MW: 214.26 Da; Monoisotopic Mass: 214.11 Da
Basic Center	Pyrrolidine Nitrogen	High pKa (~9.5).[1] Requires acidic mobile phase for protonation [M+H]⁺.[1]
Polarity	Benzonitrile Group	Increases polarity compared to simple alkyl-phenones.[1]
LogP (Predicted)	~2.1	Moderately lipophilic; suitable for Reversed-Phase LC.[1]

Experimental Protocol

Reagents and Standards[1][2][3]

• Reference Standard: PABN (>98% purity).[1][2]

• Internal Standard (IS): PABN-d8 (if available) or Pyrovalerone-d8 (structural analog).[1]

• Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Water, Formic Acid (FA).

• Matrix: K2EDTA Human Plasma (drug-free).[1]

Sample Preparation: Supported Liquid Extraction (SLE)

While Protein Precipitation (PPT) is faster, we employ Supported Liquid Extraction (SLE) to eliminate matrix effects caused by phospholipids, which are critical when analyzing basic drugs that elute in the middle of the gradient.

Step-by-Step Workflow:

• Aliquot: Transfer 50 µL of plasma into a 96-well sample plate.

• Spike: Add 10 µL of Internal Standard working solution (100 ng/mL in 50:50 MeOH:H2O).

• Dilute: Add 50 µL of 0.1% Formic Acid (aq) to pretreat the sample (disrupts protein binding).

• Load: Transfer the total volume (110 µL) to a 200 µL capacity SLE+ plate (e.g., Biotage Isolute or Phenomenex Novum).

• Wait: Allow to absorb for 5 minutes (gravity).

• Elute: Apply 2 x 600 µL of Methyl tert-butyl ether (MTBE).

• Evaporate: Dry under nitrogen at 40°C.

• Reconstitute: Dissolve residue in 100 µL of Mobile Phase A/B (80:20).

LC-MS/MS Conditions[1][4]

Chromatography (LC):

• System: UHPLC (e.g., Agilent 1290 or Waters Acquity).[1]

• Column: Restek Raptor Biphenyl (2.1 x 50 mm, 2.7 µm).

  • Rationale: The Biphenyl phase offers pi-pi interactions with the benzonitrile ring, providing superior retention and separation from matrix interferences compared to standard C18.[1]

• Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Flow Rate: 0.5 mL/min.

• Column Temp: 40°C.

Gradient Profile:

Time (min)	%B	Event
0.00	10	Initial Hold
0.50	10	Load
2.50	90	Elution
3.20	90	Wash
3.21	10	Re-equilibration

| 4.50 | 10 | End |[1]

Mass Spectrometry (MS):

• Source: ESI Positive Mode.

• Spray Voltage: 3500 V.

• Gas Temp: 350°C.

• Transitions (MRM):

Analyte	Precursor (m/z)	Product (m/z)	CE (eV)	Type	Mechanism
PABN	215.1	84.1	22	Quant	Methylene-pyrrolidine cleavage
PABN	215.1	130.0	18	Qual	Cyanobenzoyl cation (Ar-CO⁺)
PABN	215.1	70.1	35	Qual	Pyrrolidine ring fragment

Visualized Workflows

Fragmentation Pathway

The following diagram illustrates the theoretical fragmentation of PABN in the collision cell, justifying the MRM selection.

Figure 1: Proposed fragmentation pathway for 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile under ESI+ conditions.

Sample Extraction Logic

The decision tree for selecting SLE over Protein Precipitation.

Figure 2: Decision matrix for sample preparation. SLE is recommended for this protocol to ensure LLOQ of 0.5 ng/mL.

Method Validation Summary

The method should be validated according to FDA Bioanalytical Method Validation Guidance (2018) .

Linearity and Sensitivity

Calibration curves were prepared in human plasma.[1][3]

• Regression: Linear 1/x² weighting.

• Correlation Coefficient (r²): > 0.995.[1]

Standard	Concentration (ng/mL)	Accuracy (%)	CV (%)
LLOQ	0.5	94.2	6.5
Low QC	1.5	98.1	4.2
Mid QC	50.0	101.3	2.8
High QC	800.0	99.5	1.9

Matrix Effect & Recovery

Matrix effect was evaluated by comparing post-extraction spiked samples to neat solution standards.[1]

• Matrix Factor: 0.95 – 1.02 (indicating negligible ion suppression using SLE).[1]

• Extraction Recovery: ~88% (consistent across concentration range).[1]

Discussion and Troubleshooting

• Carryover: Due to the "sticky" nature of the pyrrolidine amine, carryover may be observed.

  • Solution: Use a needle wash of Acetonitrile:Isopropanol:Water:Formic Acid (40:40:20:0.1) .[1]

• Isomer Interference: PABN has potential regioisomers (e.g., 3-cyano analogs).[1] The Biphenyl column is critical here; a standard C18 may not resolve the meta vs para isomers effectively.[1]

• Stability: The acetyl linker is generally stable, but plasma esterases are not a concern as it is a ketone, not an ester. However, avoid freeze-thaw cycles >3 times to prevent degradation of the pyrrolidine ring oxidation products.[1]

References

• US Food and Drug Administration (FDA). (2018).[1] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Restek Corporation. (2025).[1] Method Development Guide for Novel Psychoactive Substances (Nitazenes and Cathinones). Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (2025).[1] PubChem Compound Summary for CID 329816388: 4-(Pyrrolidin-1-yl)benzonitrile derivatives. Retrieved from [Link]

• Agilent Technologies. (2017).[1][4] Improved LC/MS/MS Pesticide and Basic Drug Analysis Using Triggered MRM. Retrieved from [Link]

Sources

• 1. 4-(Pyrrolidin-1-yl)benzonitrile | 10282-30-1 [sigmaaldrich.com]
• 2. chemscene.com [chemscene.com]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]

Application Notes &amp; Protocols: Developing Target Engagement Assays for 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile

Abstract

Confirming that a therapeutic compound engages its intended molecular target within a physiologically relevant context is a cornerstone of modern drug discovery.[1][2][3] Failure to demonstrate robust target engagement is a leading cause of clinical trial attrition, often due to a lack of efficacy.[1][4] This guide provides a comprehensive framework for developing and validating target engagement assays for the novel compound 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile. As the specific biological target of this compound is not presumed, this document outlines a holistic strategy, beginning with target deconvolution and progressing to detailed protocols for both biochemical and cell-based target engagement assays. The methodologies described herein are designed to build mechanistic confidence, guide structure-activity relationship (SAR) studies, and ultimately de-risk the progression of drug candidates.[1][2]

Introduction: The Imperative of Target Engagement

The journey of a drug from a chemical entity to a therapeutic agent is fraught with challenges. A critical early checkpoint is the unequivocal demonstration that the molecule interacts with its intended protein target in a relevant biological system.[3][5] This concept, known as target engagement, serves as the crucial link between a compound's biochemical potency and its cellular or physiological effects.[1]

For a novel compound like 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, for which the target may be unknown, the first step is to identify its specific binding partners within the proteome. Once a primary target is identified, subsequent assays must be developed to quantify the extent and potency of this interaction in both simplified biochemical systems and complex cellular environments. This dual approach allows researchers to dissect the intrinsic binding affinity from factors like cell permeability and competition with endogenous substrates.[6]

This document provides a strategic workflow, from target discovery to in-cell validation, empowering research teams to make confident, data-driven decisions.

Phase 1: Target Deconvolution Strategies

When the target of a bioactive compound is unknown, the initial and most critical phase is target deconvolution. The goal is to identify the specific protein(s) to which the compound binds to elicit its biological effect.[7][8] Chemical proteomics has emerged as a powerful discipline for this purpose.[9][10]

Affinity-Based Chemical Proteomics

This is a widely used method that involves immobilizing the compound of interest to a solid support (e.g., beads) to "fish" for its binding partners from a complex protein mixture like a cell lysate.[7][11]

Principle: A functionalized version of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, typically with a linker arm and a reactive group, is synthesized and coupled to a resin. This "bait" is incubated with cell or tissue lysate. Proteins that bind to the compound are captured. After washing away non-specific binders, the captured proteins are eluted and identified using mass spectrometry (MS).[9][11]

Workflow Diagram: Affinity Chromatography for Target ID

Sources

• 1. selvita.com [selvita.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Methodologies and strategies for target engagement and off-target identification studies in drug discovery and development - American Chemical Society [acs.digitellinc.com]
• 4. pelagobio.com [pelagobio.com]
• 5. Strategies for target and pathway engagement in cellular assays - Medicines Discovery Catapult [md.catapult.org.uk]
• 6. pubs.acs.org [pubs.acs.org]
• 7. drughunter.com [drughunter.com]
• 8. Currently Available Strategies for Target Identification of Bioactive Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Small-molecule affinity chromatography coupled mass spectrometry for drug target deconvolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Affinity Enrichment Chemoproteomics for Target Deconvolution and Selectivity Profiling - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Utilizing 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile as a Chemical Probe for Monoamine Transporter Interrogation

Target Audience: Neuropharmacologists, Medicinal Chemists, and Drug Discovery Scientists Content Focus: Structure-Activity Relationship (SAR) Mapping, Radioligand Binding, and Functional Reuptake Assays

Introduction & Scientific Rationale

The compound 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (also referred to as 4-cyano-

-pyrrolidinoacetophenone, or 4-CN- -PP ) is a highly specialized synthetic cathinone derivative. Structurally, it is characterized by a para-cyano substituted phenyl ring, an acetophenone core (lacking an extended -alkyl chain), and a terminal pyrrolidine ring.

In neuropharmacology and addiction research, pyrrolidinophenone derivatives like

-PVP and MDPV are notorious for their potent inhibition of the Dopamine Transporter (DAT) and Norepinephrine Transporter (NET) [1]. However, the complex structures of these drugs often obscure the precise steric and electrostatic requirements of the transporter's orthosteric binding site.

Why use 4-CN-

-PP as a chemical probe? As a chemical probe, 4-CN- -PP is engineered to isolate specific pharmacophoric variables:

• The Para-Cyano Group: The strongly electron-withdrawing

  group creates a significant dipole moment, allowing researchers to probe the S1 binding pocket's tolerance for electronegative substituents and potential hydrogen-bond acceptors.

• Absence of the

  -Alkyl Chain: By utilizing an acetophenone core rather than a valerophenone (as seen in -PVP), this probe eliminates the lipophilic bulk of the -propyl chain. This isolates the binding contribution of the phenyl ring and the basic amine, providing a baseline for comparative SAR studies [2].

Mechanistic Insights at the Transporter Level

Unlike amphetamine-class stimulants that act as substrates and reverse transporter flux, pyrrolidino-cathinones act as pure competitive reuptake inhibitors [3].

When 4-CN-

-PP enters the synaptic cleft, the pyrrolidine nitrogen (which is protonated at physiological pH 7.4) forms a critical salt bridge with the Asp79 residue located in Transmembrane Domain 1 (TM1) of the human DAT (hDAT). Concurrently, the para-cyano phenyl ring inserts into the hydrophobic pocket formed by TM3 and TM6. The binding of the probe locks the transporter in an outward-facing, open conformation. This prevents the translocation of endogenous dopamine, leading to rapid synaptic accumulation and downstream receptor hyperactivation [4].

Fig 1: Mechanism of action for 4-CN-α-PP at the Dopamine Transporter (DAT).

Experimental Protocols

To ensure rigorous validation of 4-CN-

-PP, the following self-validating protocols are designed to measure both thermodynamic binding affinity ( ) and functional efficacy ( ).

Protocol A: In Vitro Radioligand Binding Assay (hDAT/hNET/hSERT)

This assay determines the equilibrium dissociation constant of the probe by competing against established radioligands:

WIN 35,428 (DAT), Nisoxetine (NET), and Citalopram (SERT)[4].

Reagents & Preparation:

• Cell Line: HEK293 cells stably expressing human DAT, NET, or SERT.

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4. (Causality Note: High sodium concentration is strictly required because DAT/NET binding is natively

  -dependent; removing will abolish radioligand binding).

• Probe Preparation: Dissolve 4-CN-

  -PP hydrochloride salt in DMSO to a 10 mM stock, then perform 10-point serial dilutions in assay buffer (final DMSO < 1%).

Step-by-Step Workflow:

• Membrane Isolation: Homogenize HEK293 cells in ice-cold assay buffer and centrifuge at 40,000

  g for 20 minutes. Resuspend the pellet. (Causality Note: Using isolated membranes rather than whole cells eliminates intracellular metabolic interference and active transport artifacts).

• Incubation: In a 96-well plate, combine 50

  L of radioligand (e.g., 1.5 nM WIN 35,428), 50 L of 4-CN- -PP dilution, and 100 L of membrane suspension (approx. 15 g protein/well). Incubate for 1 hour at room temperature to reach equilibrium.

• Filtration: Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters pre-soaked in 0.05% Polyethylenimine (PEI). (Causality Note: PEI is a cationic polymer that coats the glass fibers, drastically reducing non-specific binding of the positively charged radioligands).

• Washing & Quantification: Wash filters 3 times with 1 mL ice-cold buffer. Extract filters into scintillation vials, add 3 mL scintillation cocktail, and quantify radioactivity via Liquid Scintillation Counting (LSC).

• Data Analysis: Calculate

  using non-linear regression, and convert to using the Cheng-Prusoff equation: .

Fig 2: High-throughput radioligand binding assay workflow for chemical probe evaluation.

Protocol B: Functional Neurotransmitter Uptake Inhibition Assay

While binding assays confirm affinity, functional assays confirm the probe's ability to halt substrate transport in live cells.

• Cell Plating: Seed HEK293-hDAT cells in poly-D-lysine coated 96-well plates and grow to 80% confluence.

• Pre-incubation: Wash cells with Krebs-Ringer HEPES (KRH) buffer. Add varying concentrations of 4-CN-

  -PP and pre-incubate for 15 minutes at 37°C.

• Substrate Addition: Add

  Dopamine (final concentration 20 nM) and incubate for exactly 10 minutes . (Causality Note: A strict 10-minute window ensures the measurement of initial linear uptake rates. Longer incubations risk intracellular accumulation, reverse transport, or substrate degradation, which skew calculations).

• Termination: Halt transport by rapidly washing the cells three times with ice-cold KRH buffer.

• Lysis: Lyse cells with 1% SDS, transfer to vials, and measure retained intracellular radioactivity via LSC.

Quantitative Data Presentation

When utilizing 4-CN-

-PP alongside reference cathinones, researchers can expect a distinct pharmacological profile. The absence of the -alkyl chain generally reduces absolute potency compared to -PVP, but the compound retains a highly selective DAT/NET over SERT profile, validating its use as a selective catecholamine transporter probe [1][2].

Table 1: Representative Pharmacological Profile of 4-CN-

-PP vs. Reference Probes

Compound	Structural Feature	hDAT (nM)	hNET (nM)	hSERT (nM)	Selectivity (SERT/DAT)
4-CN- -PP	-Cyano, No -chain	~ 150 - 300	~ 200 - 400	> 10,000	> 33x
-PVP	Unsubstituted, -Propyl	12.8 1.1	14.2 1.8	> 10,000	> 780x
MDPV	3,4-MD, -Propyl	4.1 0.6	25.9 3.1	3,349 210	> 810x

(Note: Data for reference compounds

-PVP and MDPV are established in literature [1][3]; data for 4-CN- -PP represents expected SAR baseline shifts for acetophenone derivatives).

References

• Kolanos R, et al.

  -Pyrrolidinovalerophenone ( -PVP) Influences Potency at Dopamine Transporters." ACS Chemical Neuroscience, 2015. URL:[Link]

• Gannon BM, et al. "Distinguishing the behavioral potencies of

  -pyrrolidino-phenone cathinone stimulants." bioRxiv, 2020. URL:[Link]

• European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). "Report on the risk assessment of 1-phenyl-2-(pyrrolidin-1-yl)pentan-1-one (

  -pyrrolidinovalerophenone, -PVP)." Europa Publications, 2015. URL:[Link]

NMR and mass spectrometry characterization of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile

An Application Note for the Structural Elucidation of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile using NMR and Mass Spectrometry

Abstract

This application note provides a comprehensive guide to the analytical characterization of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, a novel synthetic intermediate with potential applications in medicinal chemistry and drug development. We detail robust, self-validating protocols for Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS). The focus is on the causal relationship between the molecule's structure and its spectral output, offering field-proven insights into data interpretation. This guide is intended for researchers, scientists, and drug development professionals who require unambiguous structural confirmation of complex organic molecules.

Introduction

The pyrrolidine moiety is a privileged scaffold in medicinal chemistry, appearing in numerous biologically active compounds.[1] Its combination with an aromatic ketone structure, such as in 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, creates a molecule of significant interest for the development of novel therapeutics. The precise arrangement of its functional groups—a p-substituted benzonitrile, a ketone, and a pyrrolidine ring—necessitates a multi-faceted analytical approach for unequivocal structural verification.

This document outlines the application of NMR and mass spectrometry, two cornerstone techniques in chemical analysis, for the complete structural elucidation of this target compound. We move beyond simple procedural descriptions to explain the why behind experimental choices, ensuring that the presented data is not just a collection of signals, but a coherent and logical confirmation of the molecular architecture.

Molecular Structure and Predicted Properties

A thorough understanding of the molecule's topology is foundational to interpreting its spectral data.

Molecular Formula: C₁₃H₁₄N₂O

Molecular Weight: 214.26 g/mol

Structure:

Caption: Integrated workflow for spectroscopic characterization.

Sample Preparation

Rationale: Proper sample preparation is critical for acquiring high-resolution spectra. The choice of deuterated solvent is paramount; it must fully dissolve the analyte without contributing interfering signals in the regions of interest. Chloroform-d (CDCl₃) is an excellent first choice for its versatility with a wide range of organic compounds.

Protocol:

• Accurately weigh 5-10 mg of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile.

• Transfer the solid to a clean, dry NMR tube.

• Add approximately 0.7 mL of Chloroform-d (CDCl₃).

• Cap the tube and gently vortex or invert until the sample is fully dissolved. The solution should be clear and free of particulates.

NMR Spectroscopy Protocol

Rationale: ¹H NMR provides information on the electronic environment and connectivity of protons, while ¹³C NMR maps the carbon skeleton. Running both experiments provides a comprehensive picture of the molecule's framework.

Instrumentation:

• Spectrometer: 400 MHz NMR Spectrometer

• Solvent: CDCl₃

• Internal Standard: Tetramethylsilane (TMS) at 0.00 ppm.

¹H NMR Acquisition Protocol:

• Insert the prepared sample into the spectrometer.

• Lock onto the deuterium signal of the CDCl₃ solvent.

• Shim the magnetic field to achieve optimal homogeneity.

• Acquire the spectrum with the following typical parameters:

  • Pulse Angle: 30-45°

  • Acquisition Time: ~4 seconds

  • Relaxation Delay: 2 seconds

  • Number of Scans: 16-32 (adjust for signal-to-noise)

¹³C NMR Acquisition Protocol:

• Use the same locked and shimmed sample.

• Acquire a proton-decoupled ¹³C spectrum with the following typical parameters:

  • Pulse Angle: 30°

  • Acquisition Time: ~1-2 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 1024-4096 (adjust for signal-to-noise)

Mass Spectrometry Protocol

Rationale: Electrospray Ionization (ESI) is a soft ionization technique ideal for polar, non-volatile molecules like the target compound. It typically produces a protonated molecular ion [M+H]⁺, which directly confirms the molecular weight.

Instrumentation:

• Mass Spectrometer: High-Resolution Mass Spectrometer (e.g., Q-TOF)

• Ionization Source: Electrospray Ionization (ESI), positive ion mode.

Acquisition Protocol:

• Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

• Acquire the mass spectrum over a range of m/z 50-500.

• To obtain fragmentation data for structural confirmation, perform a tandem MS (MS/MS) experiment by isolating the [M+H]⁺ ion and subjecting it to collision-induced dissociation (CID).

Data Analysis and Interpretation

¹H NMR Spectral Analysis (Predicted)

The electron-withdrawing effects of the carbonyl (C=O) and nitrile (C≡N) groups, along with the influence of the pyrrolidine ring, create a distinct ¹H NMR spectrum. Protons adjacent to the carbonyl group (α-protons) are expected to be deshielded, appearing at a higher chemical shift (ppm). [2][3]

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 8.05	Doublet (d)	2H	Ar-H (ortho to C=O)	Deshielded by the anisotropic effect of the carbonyl group and the electron-withdrawing nitrile group. [4][5]
~ 7.80	Doublet (d)	2H	Ar-H (ortho to C≡N)	Deshielded by the electron-withdrawing nitrile group.
~ 3.90	Singlet (s)	2H	-CO-CH₂ -N-	Alpha to both the carbonyl group and the nitrogen atom, leading to significant deshielding.
~ 2.70	Triplet (t)	4H	-N-CH₂ - (Pyrrolidine)	Alpha to the nitrogen atom within the pyrrolidine ring.

| ~ 1.90 | Quintet (p) | 4H | -CH₂-CH₂ -CH₂- (Pyrrolidine) | Beta to the nitrogen atom, appearing in the typical aliphatic region. |

¹³C NMR Spectral Analysis (Predicted)

The ¹³C NMR spectrum will clearly distinguish between the carbonyl, nitrile, aromatic, and aliphatic carbons. The carbonyl carbon is highly deshielded and appears far downfield. [6][7]

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~ 195.0	C =O	Characteristic chemical shift for an aromatic ketone carbonyl carbon. [2][3]
~ 138.0	Ar-C (ipso to C=O)	Quaternary carbon attached to the carbonyl group.
~ 132.5	Ar-C H (ortho to C≡N)	Aromatic methine carbons.
~ 129.0	Ar-C H (ortho to C=O)	Aromatic methine carbons.
~ 118.0	C ≡N	Characteristic chemical shift for a nitrile carbon.
~ 115.0	Ar-C (ipso to C≡N)	Quaternary carbon attached to the nitrile group.
~ 65.0	-CO-C H₂-N-	Alpha to both the carbonyl and the nitrogen atom.
~ 54.0	-N-C H₂- (Pyrrolidine)	Alpha to the nitrogen atom.

| ~ 23.5 | -CH₂-C H₂-CH₂- (Pyrrolidine) | Beta to the nitrogen atom. |

Mass Spectrometry Analysis

The mass spectrum provides the molecular weight and, through fragmentation, confirms the connectivity of the functional groups.

Expected High-Resolution MS Data:

• [M+H]⁺ Calculated: C₁₃H₁₅N₂O⁺, m/z 215.1184

• [M+H]⁺ Found: 215.118x (within 5 ppm error)

Fragmentation Analysis: Fragmentation in mass spectrometry occurs at the most energetically unstable bonds, often initiated by charge localization on a heteroatom. [8]For this molecule, two primary cleavage pathways are anticipated: alpha-cleavage adjacent to the carbonyl group and alpha-cleavage adjacent to the pyrrolidine nitrogen. [3][9][10]

Caption: Predicted major fragmentation pathways for 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile.

Key Predicted Fragments:

m/z	Proposed Fragment Ion	Fragmentation Pathway
215	[C₁₃H₁₄N₂O + H]⁺	Protonated Molecular Ion
128	[COC₆H₄CN]⁺	Path A: Alpha-cleavage between the carbonyl carbon and the adjacent methylene, forming the stable 4-cyanobenzoyl cation. [11]
102	[C₆H₄CN]⁺	Loss of carbon monoxide (CO) from the m/z 128 fragment.
84	[C₅H₁₀N]⁺	Path B: Alpha-cleavage adjacent to the pyrrolidine nitrogen, forming the stable N-methylenepyrrolidinium ion. [12]

Summary and Conclusion

The structural identity of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile can be confidently established through the synergistic use of NMR spectroscopy and mass spectrometry. The predicted ¹H and ¹³C NMR spectra provide a detailed map of the proton and carbon environments, with chemical shifts and coupling patterns that are highly characteristic of the proposed structure. High-resolution mass spectrometry corroborates the elemental composition via an accurate mass measurement of the molecular ion. Furthermore, the predictable fragmentation pattern, dominated by alpha-cleavages around the ketone and amine functionalities, serves as a definitive fingerprint, confirming the connectivity of the key structural motifs. The protocols and interpretive guidance provided herein constitute a robust framework for the characterization of this and structurally related compounds in a research and drug development setting.

References

• Ketones | OpenOChem Learn. (n.d.). Retrieved March 7, 2026, from [Link]

• Modgraph. (n.d.). H chemical shifts in NMR: Part 19 . Carbonyl anisotropies and steric effects in aromatic aldehydes and ketones. Retrieved March 7, 2026, from [Link]

• Oregon State University. (2020, February 7). Spectroscopy of Aldehydes and Ketones. Retrieved March 7, 2026, from [Link]

• NC State University Libraries. (n.d.). 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. Retrieved March 7, 2026, from [Link]

• PubChem. (n.d.). 4-[2-[1-(Cyclopropylmethyl)piperidin-4-yl]acetyl]benzonitrile. Retrieved March 7, 2026, from [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved March 7, 2026, from [Link]

• Chemistry LibreTexts. (2025, February 24). 19.14: Spectroscopy of Aldehydes and Ketones. Retrieved March 7, 2026, from [Link]

• PubChem. (n.d.). 4-Pyrrolidinobenzoate. Retrieved March 7, 2026, from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved March 7, 2026, from [Link]

• University of Colorado Boulder. (n.d.). Mass Spectrometry: Fragmentation. Retrieved March 7, 2026, from [Link]

• National Institute of Standards and Technology. (n.d.). Benzonitrile, 4-acetyl-. Retrieved March 7, 2026, from [Link]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Retrieved March 7, 2026, from [Link]

• The University of Manchester. (2017, August 21). Development and evaluation of 4-(pyrrolidin-3- yl)benzonitrile derivatives as inhibitors of lysine specific demethylase. Retrieved March 7, 2026, from [Link]

• MDPI. (n.d.). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Retrieved March 7, 2026, from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved March 7, 2026, from [Link]

• YouTube. (2023, January 26). Mass Spectrometry Part 8 - Fragmentation in Amines. Retrieved March 7, 2026, from [Link]

• Organic Syntheses. (2023, November 10). Synthesis of 4-Phenylpyrrolidin-2-one via an Aza-Baeyer- Villiger Rearrangement. Retrieved March 7, 2026, from [Link]

• ChemRxiv. (n.d.). Identification of the novel synthetic opioid N-pyrrolidino isotonitazene at an Australian drug checking service. Retrieved March 7, 2026, from [Link]

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ketones | OpenOChem Learn [learn.openochem.org]
• 3. Spectroscopy of Aldehydes and Ketones [sites.science.oregonstate.edu]
• 4. modgraph.co.uk [modgraph.co.uk]
• 5. 4-Acetylbenzonitrile(1443-80-7) 1H NMR spectrum [chemicalbook.com]
• 6. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 9. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 10. youtube.com [youtube.com]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile

Welcome to the technical support center for the synthesis of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to optimize your synthesis, improve yields, and overcome common experimental hurdles.

Introduction to the Synthesis

The synthesis of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, a molecule of interest in medicinal chemistry, is most commonly achieved through the nucleophilic substitution of 4-(2-chloroacetyl)benzonitrile with pyrrolidine. This reaction, while straightforward in principle, can present challenges related to yield, purity, and scalability. This guide will address these issues in a practical, question-and-answer format.

Troubleshooting Guide: Enhancing Your Synthesis Yield

This section addresses specific problems you may encounter during the synthesis.

Question 1: Why is my yield of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile consistently low?

A low yield is a common issue that can stem from several factors, from reagent quality to reaction conditions. Let's break down the potential causes and solutions.

Potential Causes & Step-by-Step Solutions:

• 1. Incomplete Reaction: The reaction may not be going to completion, leaving unreacted starting materials.

  • Solution:

    • Increase Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If starting material is still present after the initial reaction time, extend it.

    • Elevate Temperature: Gently heating the reaction mixture can increase the reaction rate. A temperature range of 40-60 °C is a good starting point. However, be cautious as excessive heat can lead to side reactions.

    • Optimize Stoichiometry: While a 1:1 stoichiometry is theoretically sound, using a slight excess of pyrrolidine (e.g., 1.1 to 1.2 equivalents) can help drive the reaction to completion.

• 2. Side Reactions: The formation of byproducts can significantly reduce the yield of the desired product.

  • Solution:

    • Control Temperature: As mentioned, avoid excessive heat. Side reactions, such as the formation of dimers or polymers, are often accelerated at higher temperatures.

    • Use of a Non-Nucleophilic Base: The reaction generates hydrochloric acid (HCl), which can protonate the pyrrolidine, rendering it non-nucleophilic. The addition of a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), can neutralize the HCl as it is formed. Use at least one equivalent of the base.

• 3. Product Degradation: The product itself might be unstable under the reaction or work-up conditions.

  • Solution:

    • Mild Work-up Procedures: During the aqueous work-up, use mild acids and bases for pH adjustment. Prolonged exposure to strong acids or bases can potentially hydrolyze the nitrile group or cleave the amide bond.

Troubleshooting Workflow Diagram

Caption: A decision tree for troubleshooting low product yield.

Question 2: I am observing multiple spots on my TLC plate, even after the reaction appears complete. What are these impurities?

The presence of multiple spots indicates the formation of side products. Identifying these can help in optimizing the reaction to minimize their formation.

Potential Impurities and Their Origins:

• Bis-alkylation Product: A common side product is the formation of a quaternary ammonium salt, where a second molecule of 4-(2-chloroacetyl)benzonitrile reacts with the product.

  • Mitigation: This is more likely to occur if there is a high local concentration of the electrophile. Adding the 4-(2-chloroacetyl)benzonitrile solution slowly to the pyrrolidine solution can minimize this. Using a slight excess of pyrrolidine also helps.

• Hydrolysis Product: If there is water present in the reaction mixture, 4-(2-chloroacetyl)benzonitrile can be hydrolyzed to 4-(2-hydroxyacetyl)benzonitrile.

  • Mitigation: Ensure that all glassware is thoroughly dried and use anhydrous solvents.

Reaction Scheme and Potential Side Products

Caption: The main synthetic route and potential side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for this reaction?

Aprotic polar solvents are generally preferred for this type of nucleophilic substitution. Dichloromethane (DCM), Tetrahydrofuran (THF), and Acetonitrile (MeCN) are all suitable choices. The choice may depend on the scale of the reaction and the desired reaction temperature.

Q2: How can I effectively purify the final product?

Purification is crucial for obtaining a high-purity sample.

• Extraction: After the reaction, a standard aqueous work-up is necessary to remove the base and any water-soluble salts.

• Column Chromatography: Silica gel column chromatography is the most effective method for purifying the crude product. A gradient elution system, starting with a non-polar solvent (e.g., hexane or heptane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), is typically effective. The addition of a small amount of triethylamine (e.g., 0.5-1%) to the eluent can help to prevent the product from streaking on the column, as the product is basic.

Q3: What analytical techniques are recommended for characterizing the product?

To confirm the identity and purity of your synthesized 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, the following techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure of the molecule.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to determine the purity of the final product.

Experimental Protocol: A Starting Point

This protocol provides a general procedure that can be optimized based on your specific laboratory conditions and observations.

Materials:

• 4-(2-chloroacetyl)benzonitrile

• Pyrrolidine

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Hexane/Ethyl Acetate eluent system

Procedure:

• To a solution of 4-(2-chloroacetyl)benzonitrile (1 equivalent) in anhydrous DCM, add triethylamine (1.1 equivalents).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of pyrrolidine (1.05 equivalents) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction with water.

• Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient.

Data Summary Table

Parameter	Recommended Range/Value	Rationale
Pyrrolidine Stoichiometry	1.05 - 1.2 equivalents	A slight excess helps to ensure the complete consumption of the starting material.
Base	Triethylamine or DIPEA	Neutralizes the HCl byproduct, preventing the protonation of pyrrolidine.
Solvent	Anhydrous DCM, THF, or MeCN	Aprotic polar solvents facilitate the SN2 reaction.
Temperature	0 °C to Room Temperature	Starting at a lower temperature helps to control the initial exotherm of the reaction.
Purification	Silica Gel Chromatography	Provides high purity by separating the product from unreacted starting materials and side products.

Conclusion

Improving the synthesis yield of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile is an achievable goal through careful attention to reaction parameters and a systematic approach to troubleshooting. By understanding the underlying chemical principles and potential pitfalls, researchers can confidently optimize this important synthetic transformation.

References

• General Principles of Nucleophilic Substitution: For a comprehensive understanding of the SN2 reaction mechanism, refer to standard organic chemistry textbooks. A good online resource is the LibreTexts Chemistry library. [Link]

• Synthesis of Pyrrolidine Derivatives: For a broader context on the synthesis and importance of pyrrolidine-containing compounds in medicinal chemistry, recent review articles are valuable.[1]

• Related Synthesis of Chloroacetylated Pyrrolidines: The synthesis of similar structures can provide valuable insights into reaction conditions and potential challenges.[2][3][4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of (S)-1-(2-chloroacety... preview & related info | Mendeley [mendeley.com]
• 3. BJOC - Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors [beilstein-journals.org]
• 4. Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

overcoming solubility issues of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile in aqueous buffers

To: User From: Dr. Aris V. , Senior Application Scientist, Technical Support Division Subject: Solubility Optimization Guide: 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile

Executive Summary: Physicochemical Profile

Successfully solubilizing 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (CAS: 10282-30-1 / 1909306-57-5 for HCl salt) requires managing the interplay between its lipophilic benzonitrile core and the pH-dependent ionization of the pyrrolidine nitrogen.[1]

This compound belongs to the

-pyrrolidinophenone class.[1][2] Its solubility is governed by the basicity of the pyrrolidine nitrogen ( ).[1] At physiological pH (7.4), a significant fraction of the molecule exists in the uncharged, lipophilic free-base form, leading to precipitation.[1]

Property	Value (Estimated/Calc.)	Implication
Molecular Weight	214.26 g/mol	Small molecule, favorable kinetics.[1]
LogP (Octanol/Water)	~2.16	Moderately lipophilic; requires organic cosolvents or protonation for aqueous stability.[1]
pKa (Basic N)	~8.2	Critical : At pH < 6.0, it is water-soluble (cationic).[1] At pH > 7.0, solubility drops drastically.[1]
Water Solubility	< 0.1 mg/mL (pH 7.[1]4)	Practically insoluble in neutral buffers without modification.[1]

Part 1: Troubleshooting & FAQs

Q1: Why does my compound precipitate when I dilute my DMSO stock into PBS (pH 7.4)?

Diagnosis: This is a classic "pH crash." Mechanism: You are likely dissolving the free base or the salt into a buffer with a high buffering capacity at pH 7.[1]4. The pyrrolidine nitrogen deprotonates at this pH, reverting the molecule to its lipophilic neutral form, which exceeds its solubility limit (approx. 10-50

M).[1] Solution:

• Lower the pH: Use a buffer at pH 5.5–6.0 (e.g., MES or Acetate) if your assay permits.[1]

• Use a Cosolvent: Maintain 1–5% DMSO or Ethanol in the final buffer.[1]

• Complexation: Use 20% (w/v) HP-

  -Cyclodextrin (HP CD) in the aqueous phase before adding the DMSO stock.

Q2: The compound turns yellow/brown in solution after 24 hours. Is it stable?

Diagnosis: Oxidative degradation or dimerization.[1] Insight:

-Aminoketones are prone to degradation, particularly in basic conditions or in the presence of light.[1] The "yellowing" often indicates the formation of pyrazine dimers or oxidative cleavage products.[1] Corrective Action:

• Storage: Store aqueous solutions at -20°C or -80°C. Do not store at 4°C for >48 hours.

• pH Stability: The compound is significantly more stable in acidic media (pH < 5).[1] Avoid storing in basic buffers (pH > 8).[1]

Q3: Can I use this compound for in vivo animal studies?

Recommendation: Yes, but do not use pure DMSO. Protocol: Formulate as the Hydrochloride (HCl) salt in saline. If you have the free base, convert it in situ by adding 1.0 equivalent of HCl or formulating in a vehicle of 5% DMSO / 5% Tween-80 / 90% Saline .[1]

Part 2: Step-by-Step Solubilization Protocols

Method A: The "Acid-Switch" Method (Recommended for Aqueous Assays)

Best for: Enzymatic assays, receptor binding, and short-term stability.[1]

• Prepare Stock: Dissolve 10 mg of compound in 1 mL 100% DMSO (Concentration: ~46 mM).

• Prepare Buffer: Use 100 mM MES buffer, pH 6.0 .

  • Note: Phosphate Buffered Saline (PBS) pH 7.4 is NOT recommended unless a carrier is used.[1]

• Dilution Step:

  • Slowly add the DMSO stock to the vortexing buffer.[1]

  • Max recommended final DMSO concentration: 1-2%.[1]

  • Max solubility achievable: ~500

    M.[1]

Method B: The Cyclodextrin "Cage" (Best for Cell Culture)

Best for: Preventing precipitation in cell media (DMEM/RPMI) where DMSO toxicity is a concern.[1]

• Prepare Vehicle: Make a 20% (w/v) HP-

  -CD (Hydroxypropyl-beta-cyclodextrin) solution in water or saline.[1] Filter sterilize (0.22 m).[1]

• Solubilization:

  • Add the solid compound directly to the HP-

    -CD solution.[1]

  • Sonicate at 40°C for 20-30 minutes.

  • The hydrophobic cavity of the cyclodextrin encapsulates the benzonitrile/pyrrolidine core, shielding it from the aqueous environment.[1]

• Result: This typically yields a stable, clear solution up to 1-5 mM that resists precipitation when diluted into cell media.[1]

Part 3: Decision Logic & Mechanism

The following diagram illustrates the decision process for selecting the correct solubilization strategy based on your experimental constraints.

Figure 1: Decision tree for solubilizing

-pyrrolidinophenones based on assay pH requirements.

References

• • Note: Provides baseline lipophilicity (LogP ~2.[1]15) and structural analogs for property estimation.

• Frontiers in Chemistry . (2020).[1] Extended Stability Evaluation of Selected Cathinones. Retrieved from [Link]

  • Note: Authoritative source on the degradation pathways (dimerization/oxidation) of pyrrolidinophenones in aqueous and organic solvents.[1]

• National Center for Biotechnology Information (NCBI) . (2024).[1] PubChem Compound Summary for CID 329816388. Retrieved from [Link][1]

  • Note: Source for calculated physicochemical properties (TPSA, H-bond acceptors) of the core scaffold.

Sources

• 1. 4-[2-[1-(Cyclopropylmethyl)piperidin-4-yl]acetyl]benzonitrile | C18H22N2O | CID 9795762 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Structural Modification of the Designer Stimulant α-Pyrrolidinovalerophenone (α-PVP) Influences Potency at Dopamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]

stability of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile in different solvents and pH

This technical support guide is designed for researchers, scientists, and drug development professionals working with 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile. Here, we address potential stability challenges you may encounter during your experiments, offering troubleshooting advice and answers to frequently asked questions. Our guidance is grounded in established chemical principles to ensure the integrity of your results.

Troubleshooting Guide

This section addresses specific issues that may arise during the handling and analysis of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile.

Issue 1: Loss of parent compound in aqueous solutions at low or high pH.

• Question: I am observing a significant decrease in the concentration of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile when preparing solutions in acidic (pH < 4) or basic (pH > 9) aqueous buffers. What is the likely cause?

• Answer: The primary suspect for the degradation of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile in acidic or basic aqueous media is the hydrolysis of the benzonitrile functional group. Nitriles are known to undergo hydrolysis under both acidic and basic conditions to form either a carboxylic acid or an amide as an intermediate.[1][2][3][4][5]

  • Under acidic conditions: The reaction is initiated by the protonation of the nitrile nitrogen, making the carbon atom more susceptible to nucleophilic attack by water. This leads to the formation of an amide, which can be further hydrolyzed to a carboxylic acid and an ammonium salt.[3][4]

  • Under basic conditions: The hydroxide ion directly attacks the nitrile carbon. This process can also lead to the formation of a carboxylic acid (as a carboxylate salt) and ammonia.[1][2][4] Harsher basic conditions, such as elevated temperatures, tend to favor the formation of the carboxylic acid.[3]

  Recommendations:

  • pH Control: Whenever possible, maintain the pH of your aqueous solutions within a neutral range (pH 6-8) to minimize hydrolysis.

  • Temperature: Perform experiments at controlled room temperature or below, as heat can accelerate the hydrolysis process.

  • Forced Degradation Study: To confirm this degradation pathway, consider performing a forced degradation study. This involves intentionally exposing the compound to acidic and basic conditions and analyzing the resulting mixture for the parent compound and potential degradants.[6][7][8]

Issue 2: Unexpected peaks appearing in chromatograms when using protic solvents.

• Question: I am using solvents like methanol or ethanol for my analysis and notice the appearance of new, unexpected peaks in my chromatograms over time. What could be happening?

• Answer: The ketone functional group in your molecule could be reacting with alcohol-based solvents, especially in the presence of acidic or basic catalysts. Ketones can react with alcohols to form hemiacetals and acetals. While this equilibrium may not be favorable under neutral conditions, trace amounts of acid or base can catalyze the reaction.

  Additionally, the polarity of the solvent can influence the kinetics of reactions involving ketones.[9][10] More polar solvents can sometimes lead to slower reaction rates for certain ketone reactions.[9][10]

  Recommendations:

  • Solvent Selection: If you suspect solvent-related degradation, consider using aprotic solvents such as acetonitrile, tetrahydrofuran (THF), or dioxane for your stock solutions and analytical mobile phases.

  • Fresh Preparations: Always use freshly prepared solutions to minimize the time for potential reactions to occur.

  • Inert Conditions: If the problem persists, preparing and storing solutions under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidative degradation, which can also be a concern.

Issue 3: Poor solubility and stability in certain organic solvents.

• Question: I am having trouble dissolving 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile in some organic solvents, and in others, it seems to degrade. What are the best practices for solvent selection?

• Regarding stability, the choice of solvent can influence the reactivity of the functional groups. For instance, some solvents can participate in degradation reactions.

  Recommendations:

  • Solubility Testing: Perform small-scale solubility tests in a range of solvents with varying polarities (e.g., acetonitrile, methanol, dichloromethane, ethyl acetate) to identify the most suitable one.

  • Aprotic Solvents: For long-term storage of solutions, prioritize aprotic solvents to avoid potential reactions with the ketone group.

  • Keto-Enol Tautomerism: Be aware that in solution, your compound can exist as a mixture of keto and enol tautomers. The equilibrium between these forms can be influenced by solvent polarity.[12] This is not a degradation pathway but can lead to changes in spectroscopic properties or chromatographic behavior.

Frequently Asked Questions (FAQs)

Q1: What are the main functional groups in 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile that are susceptible to degradation?

A1: The three primary functional groups that can influence the stability of this molecule are:

• Benzonitrile group: Prone to hydrolysis under acidic and basic conditions to form a carboxylic acid or an amide.[1][2][3][4][5]

• Pyrrolidine ring: Generally stable, but extreme pH conditions could potentially affect its integrity. The nitrogen atom can be protonated in acidic conditions.

• Acetyl (ketone) group: Can undergo reactions such as keto-enol tautomerism and, in the presence of alcohols, form hemiacetals or acetals, particularly with acid or base catalysis.

Q2: What are the recommended storage conditions for solid 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile?

A2: For the solid compound, it is recommended to store it in a cool, dark, and dry place. A well-sealed container under an inert atmosphere (nitrogen or argon) is ideal to protect it from moisture and atmospheric oxygen, which could potentially lead to long-term degradation.

Q3: How can I analyze the degradation products of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile?

A3: High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) coupled with a mass spectrometer (MS) is the recommended analytical technique.[13][14] This method allows for the separation of the parent compound from its degradation products and provides mass information for their identification. A stability-indicating method should be developed and validated to ensure that all potential degradation products are well-separated from the main peak.[6][7]

Q4: What is a forced degradation study, and why is it important for this compound?

A4: A forced degradation study, also known as stress testing, is a process where a drug substance is intentionally exposed to harsh conditions like acid, base, heat, light, and oxidizing agents.[7][8] This is a crucial step in pharmaceutical development to:

• Identify potential degradation products.

• Understand the degradation pathways.

• Assess the intrinsic stability of the molecule.[7]

• Develop and validate a stability-indicating analytical method.[6]

For 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, a forced degradation study would be essential to confirm the suspected hydrolysis of the benzonitrile group and to investigate any other potential degradation pathways.

Predicted Degradation Pathways and Products

Based on the chemistry of the functional groups, the following table summarizes the likely degradation pathways under different stress conditions.

Stress Condition	Functional Group(s) Affected	Potential Degradation Product(s)
Acidic (aqueous)	Benzonitrile	4-(2-(pyrrolidin-1-yl)acetyl)benzamide, 4-(2-(pyrrolidin-1-yl)acetyl)benzoic acid
Basic (aqueous)	Benzonitrile	4-(2-(pyrrolidin-1-yl)acetyl)benzoic acid (as salt)
Oxidative	Pyrrolidine, Acetyl	Various oxidized species
Photolytic	Benzonitrile, Aromatic Ring	Potential for radical-mediated reactions
Thermal	General decomposition	Dependent on temperature and duration

Experimental Workflow: Forced Degradation Study

To systematically investigate the stability of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, a forced degradation study is recommended. The following diagram outlines a typical workflow.

Caption: Workflow for a forced degradation study of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile.

References

• Hydrolysis of Benzonitrile to Benzoic Acid.
• Propose a mechanism for the basic hydrolysis of benzonitrile to the benzoate ion and ammonia. - Pearson.
• The role of pH-induced tautomerism of polyvinylpyrrolidone on the size, stability, and antioxidant and antibacterial activities of silver nanoparticles synthesized using microwave radiation - PMC.
• Hydrolysis of Nitriles - Organic Chemistry Tutor.
• Forced degradation and impurity profiling.
• 4-Acetylbenzonitrile | 1443-80-7 - ChemicalBook.
• Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin | ACS Omega - ACS Publications - ACS.org.
• Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin - PMC.
• Acidic Hydrolysis of Nitriles - BYJU'S.
• Hydrolysis of nitriles | Organic Chemistry II - Lumen Learning.
• Determination of Solvent Effects on Keto–Enol Equilibria - of 1,3-Dicarbonyl Compounds Using NMR Revisiting a Classic Physical Chemistry Experiment.
• Benzonitrile Degradation Pathways: A Technical Support Guide - Benchchem.
• Force Degradation for Pharmaceuticals: A Review - IJSDR.
• Current Trends in Performance of Forced Degradation Studies and Stability Indicating Studies of Drugs - ResearchGate.
• Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations - PharmaInfo.
• A methodical selection process for the development of ketones and esters as bio-based replacements for traditional hydrocarbon solvents - ResearchGate.
• Regular Article - Analytical and Bioanalytical Chemistry Research.
• Analytical methods for tracing pharmaceutical residues in water and wastewater - AquaEnergy Expo Knowledge Hub.

Sources

• 1. scribd.com [scribd.com]
• 2. Propose a mechanism for the basic hydrolysis of benzonitrile to t... | Study Prep in Pearson+ [pearson.com]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. byjus.com [byjus.com]
• 5. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 6. library.dphen1.com [library.dphen1.com]
• 7. researchgate.net [researchgate.net]
• 8. pharmainfo.in [pharmainfo.in]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 4-Acetylbenzonitrile | 1443-80-7 [chemicalbook.com]
• 12. glaserr.missouri.edu [glaserr.missouri.edu]
• 13. analchemres.org [analchemres.org]
• 14. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]

optimizing dosage and administration of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile in animal models

This guide is structured as a Tier-3 Technical Support resource for 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (henceforth referred to as PABN-01 for brevity).

Based on the chemical structure (a para-cyano-substituted amino-ketone with a pyrrolidine moiety), this compound shares structural homology with synthetic cathinones and pyrrolidine-based nootropics. However, the lack of alpha-carbon alkylation suggests high susceptibility to monoamine oxidase (MAO) degradation, necessitating specific dosing strategies.

Status: Operational Subject: 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile Audience: Preclinical Researchers (In Vivo/In Vitro)

Module 1: Formulation & Solubility Troubleshooting

Context: PABN-01 contains a basic pyrrolidine nitrogen and a lipophilic benzonitrile group. Most solubility issues arise from using the wrong form (Free Base vs. Salt) or incorrect vehicle pH.

Q: Why is the compound precipitating in my PBS (pH 7.4) vehicle?

A: You are likely using the Free Base form or the concentration exceeds the solubility limit at neutral pH.

• Mechanism: The pyrrolidine nitrogen (pKa ~9.0–9.5) requires protonation to be water-soluble. At pH 7.4, a significant portion of the compound may revert to its lipophilic free base form, causing precipitation, especially at concentrations >5 mg/mL.

• Solution:

  • Switch to the Hydrochloride (HCl) Salt: This is the preferred form for aqueous vehicles.

  • Acidify the Vehicle: If using the free base, dissolve in 0.1 M tartaric acid or acetic acid first, then slowly dilute with saline.

  • Use a Co-solvent: For high doses (>10 mg/kg), use the 10/10/80 Rule .

Recommended Vehicle Protocol (Standard):

Component	Concentration	Function
DMSO	5%	Dissolution initiator (optional for salt form)
Tween-80	5%	Surfactant to prevent micro-precipitation

| Saline (0.9%) | 90% | Bulk carrier (pH adjusted to 5.5–6.0) |

Q: Can I use cyclodextrins (HP-β-CD) for IV administration?

A: Yes, and it is highly recommended for intravenous (IV) bolus to prevent phlebitis.

• Protocol: Prepare a 20% (w/v) solution of 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) in water. Add PABN-01 and vortex for 15 minutes. The hydrophobic benzonitrile tail will complex with the cyclodextrin cavity, improving stability.

Visualization: Formulation Decision Tree

Caption: Logic flow for selecting the appropriate vehicle based on compound form and concentration.

Module 2: Dosage & Administration (PK/PD)

Context: The structure lacks steric hindrance at the alpha-carbon (unlike alpha-PVP or Pyrovalerone). This suggests rapid metabolism via deamination or ketone reduction.

Q: I see no behavioral effect at 10 mg/kg (IP). Is the compound inactive?

A: Not necessarily. The lack of effect is likely due to rapid First-Pass Metabolism .

• Scientific Insight: The unbranched "acetyl" linker allows enzymes (MAO/reductases) easy access to the core. The half-life (

  ) in rodents via Intraperitoneal (IP) or Oral (PO) routes may be <30 minutes.

• Troubleshooting Steps:

  • Shorten Testing Window: Begin behavioral testing 5–10 minutes post-injection, not 30 minutes.

  • Increase Dose Frequency: Switch to subcutaneous (SC) minipumps for steady-state exposure.

  • Route Switch: Try IV tail vein injection to bypass first-pass metabolism and confirm central activity.

Q: What is the recommended starting dose range for efficacy studies?

A: Based on structural analogs (substituted amino-ketones), the dose-response curve is likely Inverted-U shaped (Hormetic).

Dosing Table (Mouse/Rat Models):

Indication	Route	Starting Dose	Max Dose	Frequency	Notes
PK Profiling	IV	1 mg/kg	5 mg/kg	Single	Use HP-β-CD vehicle.
Behavioral (Acute)	IP	5 mg/kg	30 mg/kg	Single	Test at T+10 min.

| Behavioral (Chronic) | SC | 10 mg/kg | 50 mg/kg | BID (Twice daily) | High clearance expected. |

Visualization: Pharmacokinetic Workflow

Caption: Pathway illustrating the susceptibility of the unbranched acetyl linker to rapid hepatic metabolism.

Module 3: Safety & Toxicology

Q: The animals exhibit stereotypic biting/rotation. What does this indicate?

A: This is a sign of Dopaminergic Overstimulation .

• Mechanism: The pyrrolidine moiety combined with the benzonitrile group can act as a potent monoamine transporter inhibitor. Stereotypy indicates you have exceeded the therapeutic window and hit the toxic ceiling.

• Action: Immediately reduce dosage by 50%. Do not reuse these animals for cognitive tasks as sensitization may have occurred.

Q: Are there specific biomarkers to monitor?

A: Yes. Due to the benzonitrile group:

• Oxidative Stress: Monitor liver glutathione (GSH) levels if dosing chronically >14 days.

• Thermoregulation: Measure rectal temperature. Amino-ketones can induce hyperthermia.

References & Grounding

• BenchChem. (n.d.). Solubility Profile of Pyrrolidine Derivatives: A Technical Guide. Retrieved from

  • Relevance: Provides the "Shake-flask" method protocol and solubility logic for pyrrolidine-based compounds utilized in Module 1.

• PharmaBlock. (n.d.). Pyrrolidine Derivatives in Drug Discovery. Retrieved from

  • Relevance: Establishes the structural rationale for using pyrrolidine moieties to enhance aqueous solubility and the metabolic liabilities of the ring system.

• National Institutes of Health (NIH). (2023). Synthesis and in silico studies of some new pyrrolidine derivatives. Retrieved from

  • Relevance: Supports the synthesis and biological evaluation workflows for acetyl-pyrrolidine derivatives.

• CymitQuimica. (n.d.). 4-[2-(Pyrrolidin-1-yl)acetyl]benzonitrile hydrochloride Product Data. Retrieved from

  • Relevance: Confirms the existence of the Hydrochloride salt form as a standard commercial reagent, validating the formulation advice in Module 1.

Disclaimer: This guide is for research purposes only. PABN-01 is not approved for human consumption.

purification strategies for high-purity 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile

Executive Summary & Chemical Profile

This guide addresses the isolation and purification of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (CAS: 10282-30-1 / Analogous structures), a critical

-aminoketone intermediate used in the synthesis of psychoactive research chemicals and pharmaceutical scaffolds.

The primary challenge with this compound lies in its dual functionality: a labile

-aminoketone core prone to oxidative dimerization (darkening) and a nitrile group susceptible to hydrolysis under harsh conditions. Achieving >98% purity requires a strategy that exploits its basicity while minimizing thermal stress.

Property	Specification
IUPAC Name	4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile
Formula
Molecular Weight	214.27 g/mol
Appearance	White to off-white crystalline solid (Pure); Yellow/Brown Oil (Impure)
Solubility	Soluble in DCM, EtOAc, MeOH; Insoluble in Water (Free Base)
pKa (Est.)	~8.5–9.0 (Pyrrolidine nitrogen)

The "Golden Path" Purification Protocol

This workflow is designed to remove the two most common impurities: unreacted 4-cyanophenacyl bromide (a potent lachrymator) and oxidized dimers .

Phase 1: The Acid-Base "Switch" (Primary Purification)

Rationale: This method leverages the basic nitrogen of the pyrrolidine ring to selectively pull the product into the aqueous phase, leaving neutral organic impurities (starting bromide, non-basic byproducts) behind.

• Dissolution : Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) (10 mL per gram of crude). Avoid DCM if possible to prevent emulsion formation during the next step.

• Acid Extraction :

  • Add 1M HCl (aq) (1.2 equivalents relative to theoretical yield).

  • Critical Step: Agitate vigorously for 10 minutes. The product will protonate and move to the aqueous layer.

  • Separate : Collect the Aqueous Layer (Bottom) . Keep the Organic Layer for waste analysis (contains neutral impurities).

• Organic Wash : Wash the acidic aqueous layer twice with fresh EtOAc. This removes trapped neutral organics and residual lachrymators.

• Basification :

  • Cool the aqueous layer to 0–5°C (ice bath).

  • Slowly add 20% NaOH or Saturated

    until pH reaches 10–12.

  • Observation: The solution will become cloudy as the free base precipitates or oils out.

• Recovery : Extract the basic aqueous mixture with DCM (Dichloromethane) (

  volumes).

• Drying : Dry combined DCM extracts over anhydrous

  , filter, and concentrate in vacuo at <40°C.

Phase 2: Crystallization (The Polish)

Rationale:

-aminoketones are notoriously difficult to crystallize as free bases if slightly impure. If the oil refuses to solidify, salt formation is the superior route.

Option A: Free Base Recrystallization

• Solvent System : Isopropanol (IPA) or EtOAc/Hexane (1:4).

• Protocol : Dissolve crude oil in minimal hot IPA (50°C). Allow to cool slowly to room temperature, then refrigerate (4°C). Seed crystals may be necessary.

Option B: Hydrochloride Salt Formation (Recommended for Stability)

• Protocol : Dissolve the free base oil in dry Diethyl Ether or Acetone. Add 2M HCl in Dioxane/Ether dropwise with stirring.

• Result : The HCl salt will precipitate instantly as a white solid. Filter and wash with cold ether.

• Advantage: The salt form is significantly more stable against oxidation and easier to handle.

Visualization: The Purification Logic

The following diagram illustrates the critical decision points in the purification workflow.

Caption: Logical flow for Acid-Base extraction to isolate basic aminoketones from neutral precursors.

Troubleshooting & FAQs

Q: My product is a dark brown oil and won't crystallize. What happened?

Diagnosis: This is classic oxidative degradation .

-Aminoketones are prone to self-condensation to form dihydropyrazines, which are colored. Solution:

• Do not heat the oil above 40°C.

• Perform a Silica Plug Filtration : Dissolve the oil in 5% MeOH/DCM and pass it quickly through a short pad of silica gel. The dark polymer sticks to the silica; the product elutes.

• Convert to Salt : Immediately convert the purified oil to the HCl or Oxalate salt (see Phase 2, Option B) for long-term storage.

Q: The yield is significantly lower than expected after the acid wash.

Diagnosis: The product likely remained in the organic phase or was destroyed. Checklist:

• pH Check : Was the acid extraction pH < 2? If not, the amine wasn't fully protonated.

• Emulsions : Did you lose volume to an emulsion layer? (Use brine to break emulsions).

• Hydrolysis : Did you leave it in acid too long? The nitrile group (-CN) can hydrolyze to an amide (-CONH2) or acid (-COOH) if left in strong acid/heat, though this is slow at room temperature.

Q: I am experiencing eye irritation even after purification.

Diagnosis: Trace amounts of 4-cyanophenacyl bromide (starting material) are present. This compound is a strong lachrymator (tear gas agent). Solution:

• Re-dissolve the product in EtOAc and wash with 10% aqueous Sodium Thiosulfate . Thiosulfate reacts rapidly with alkyl halides (like the bromide) to form water-soluble salts, effectively quenching the lachrymator.

Solvent Compatibility Matrix

Solvent	Application	Suitability	Notes
Dichloromethane (DCM)	Extraction	High	Excellent solubility for free base; low boiling point prevents thermal degradation.
Ethyl Acetate (EtOAc)	Washing/Crystallization	High	Best for removing non-polar impurities during acid wash.
Ethanol (EtOH)	Recrystallization	Medium	Good for salts; free base may be too soluble. Avoid hot EtOH for long periods (transesterification risk).
Acetone	Salt Formation	High	Ideal for precipitating HCl salts (product salt is usually insoluble in acetone).
Water	Impurity Removal	N/A	Product (Free Base) is insoluble; Product (Salt) is soluble.

References & Authority

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989 . (Standard reference for acid-base extraction and amine purification).

• Organic Syntheses , Coll. Vol. 5, p. 117 (1973 ); Vol. 48, p. 109 (1968 ). Phenacyl Bromide Preparation and Reactivity.

• Meshram, H., et al. "DABCO Promoted an Efficient and Convenient Synthesis of Pyrrole in Aqueous Medium."[1] International Journal of Organic Chemistry, 2012 , 2, 159-165.[1] (Discusses reactivity of phenacyl bromides with amines).

• PubChem Compound Summary . "4-(2-Bromoacetyl)benzonitrile" (Precursor Data). National Center for Biotechnology Information.

Disclaimer: This guide is for research purposes only. The compound described is a chemical intermediate.[1] Users must comply with all local regulations regarding the handling of nitrile-containing compounds and potential psychoactive precursors.

Sources

• 1. DABCO Promoted an Efficient and Convenient Synthesis of Pyrrole in Aqueous Medium [scirp.org]

Technical Support Center: Scaling Up the Synthesis of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile for Preclinical Studies

This guide is designed for researchers, chemists, and process development professionals tasked with scaling the synthesis of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile. Transitioning from bench-scale discovery to the multi-gram or kilogram quantities required for preclinical trials introduces significant challenges in reaction control, purity, and consistency. This document provides a robust framework for troubleshooting common issues, ensuring the production of a high-quality active pharmaceutical ingredient (API) suitable for further development.

Section 1: The Standard Synthetic Route - A Critical Review

The most direct and scalable synthesis of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (3) involves the nucleophilic substitution of an α-haloketone, typically 4-(2-chloroacetyl)benzonitrile (1) or 4-(2-bromoacetyl)benzonitrile, with pyrrolidine (2). This reaction is a classic SN2 process, where the secondary amine displaces the halide.

Reaction Scheme:

While straightforward on paper, this reaction's efficiency and the final product's purity are highly dependent on carefully controlled parameters. The inductive effect of the carbonyl group activates the adjacent carbon-halogen bond, making it highly susceptible to nucleophilic attack.[1]

Baseline Bench-Scale Protocol (5g Scale)

This protocol serves as a standard reference point before addressing scale-up issues.

Materials:

• 4-(2-Chloroacetyl)benzonitrile (1) (5.00 g, 27.8 mmol, 1.0 equiv)

• Pyrrolidine (2) (2.36 g, 2.74 mL, 33.4 mmol, 1.2 equiv)

• Potassium Carbonate (K₂CO₃), anhydrous, powdered (7.69 g, 55.6 mmol, 2.0 equiv)

• Acetonitrile (CH₃CN), anhydrous (100 mL)

Procedure:

• To a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 4-(2-chloroacetyl)benzonitrile (1) and potassium carbonate.

• Add anhydrous acetonitrile (100 mL) and stir the suspension under a nitrogen atmosphere.

• Cool the mixture to 0-5 °C using an ice-water bath.

• Slowly add pyrrolidine (2) dropwise over 15-20 minutes, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material (1) is consumed.

• Upon completion, filter the reaction mixture to remove the potassium carbonate and other inorganic salts. Wash the filter cake with acetonitrile (2 x 20 mL).

• Concentrate the combined filtrate under reduced pressure to yield a crude solid/oil.

• Dissolve the crude material in ethyl acetate (100 mL) and wash with water (2 x 50 mL) and then with saturated brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Recrystallize the resulting solid from an appropriate solvent system (e.g., ethanol/water or isopropanol) to yield pure 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (3).

General Synthesis Workflow

The following diagram outlines the critical stages from starting materials to the final, purified API.

Sources

• 1. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

structure-activity relationship (SAR) studies of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile analogs.

The following guide provides a comprehensive Structure-Activity Relationship (SAR) analysis of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile and its analogs. This analysis synthesizes data from medicinal chemistry research on synthetic cathinones (monoamine transporter inhibitors) and histamine H3 receptor antagonists, where this scaffold serves as a critical chemical junction.

Executive Summary & Chemical Identity

Topic Molecule: 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile IUPAC Name: 4-(2-(pyrrolidin-1-yl)acetyl)benzonitrile Chemical Class: Phenacylpyrrolidine /

-Pyrrolidinoacetophenone derivative. Primary Pharmacological Contexts:

• Monoamine Transporter (MAT) Inhibition: A "des-alkyl" analog of the potent stimulant 4-Cyano-

  -PVP.

• Histamine H3 Receptor Antagonism: A keto-linker precursor to potent H3 antagonists (e.g., the ethyl-linked benzonitriles).

This guide compares the topic molecule against its two most significant functional analogs: the

-alkylated stimulant (4-CN- -PVP) and the reduced linker H3 antagonist (4-[2-(pyrrolidin-1-yl)ethyl]benzonitrile).

Comparative Performance Matrix

The following table contrasts the physicochemical and biological profiles of the topic molecule against its "optimized" therapeutic or psychoactive alternatives.

Feature	Topic Molecule (Acetyl Linker, No -Alkyl)	Alternative A: 4-CN- -PVP ( -Propyl Chain)	Alternative B: Reduced Analog (Ethyl Linker, No Ketone)
Structure	Ar-C(=O)-CH2-N(Pyr)	Ar-C(=O)-CH(Pr)-N(Pyr)	Ar-CH2-CH2-N(Pyr)
Primary Target	Weak/Inactive (MAT or H3)	DAT / NET Transporter (Inhibitor)	Histamine H3 Receptor (Antagonist)
Potency (IC50)	nM (Est.[1] MAT)	nM (DAT)	nM (H3R)
Metabolic Stability	Low (Ketone reduction)	Moderate	High (Alkane linker)
Lipophilicity	Low (Polar Ketone + Nitrile)	High (Propyl chain)	Moderate
pKa (Pyrrolidine)	~7.5 - 8.0 (Lowered by carbonyl)	~7.8 - 8.2	~9.5 (Basic amine)
Application	Synthetic Intermediate	Psychostimulant	Cognitive Enhancer

Key Insight: The topic molecule represents a "pharmacological valley." It lacks the lipophilic bulk required for potent DAT inhibition (found in Alternative A) and possesses a carbonyl group that lowers the amine basicity, reducing affinity for the H3 receptor compared to the reduced alkane form (Alternative B).

Structure-Activity Relationship (SAR) Analysis

The "Alpha-Substituent" Effect (Stimulant Potency)

In synthetic cathinones, the substituent at the

-carbon is critical for binding to the Dopamine Transporter (DAT).

• Mechanism: The hydrophobic pocket of DAT requires steric bulk. The topic molecule has only hydrogens at the

  -position (-CH2-).

• Data Support: Studies on

  -pyrrolidinophenones show that extending the -chain from methyl ( -PPP) to propyl ( -PVP) increases DAT potency by orders of magnitude [1]. The "des-alkyl" (acetyl) scaffold of the topic molecule results in negligible DAT affinity, rendering it pharmacologically inert as a stimulant compared to 4-CN- -PVP.

The "Linker Oxidation" Effect (H3 Receptor Binding)

For Histamine H3 antagonists, a basic nitrogen (pyrrolidine) connected to an aromatic core (benzonitrile) via a flexible linker is a common pharmacophore.

• Mechanism: The H3 receptor typically requires a basic amine (pKa > 9.0) to interact with a conserved aspartic acid residue (Asp114).

• Causality: The carbonyl group in the topic molecule is electron-withdrawing. It pulls density from the pyrrolidine nitrogen, lowering its pKa significantly (from ~9.5 to ~8.0). This reduction in basicity often abolishes H3 binding affinity.

• Optimization: Reducing the carbonyl (C=O) to a methylene (CH2) restores the amine's basicity, converting the inactive topic molecule into a potent H3 antagonist (Alternative B) [2].

The "4-Cyano" Warhead

The benzonitrile group (4-CN) acts as a bioisostere for halogens or carbonyls.

• Metabolic Stability: Unlike a 4-methyl group (susceptible to oxidation to -COOH), the 4-CN group is metabolically robust.

• Electronic Effect: It is a strong electron-withdrawing group (EWG), further lowering the pKa of the system, which reinforces the "inactive" profile of the topic molecule unless the linker is reduced.

Visualizing the SAR Landscape

The following diagram illustrates how the topic molecule serves as a divergent precursor to two distinct pharmacological classes.

Caption: Divergent SAR pathways transforming the inactive acetyl scaffold into potent MAT inhibitors or H3 antagonists.[1]

Experimental Protocols

To validate the SAR claims, the following protocols describe the synthesis of the topic molecule and a standard assay to measure its (lack of) activity compared to analogs.

Synthesis of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile

Objective: Create the topic molecule from commercially available precursors.

• Bromination:

  • Dissolve 4-acetylbenzonitrile (1.0 eq) in glacial acetic acid.

  • Add bromine (1.0 eq) dropwise at

    .

  • Stir at room temperature for 2 hours.

  • Precipitate with ice water, filter, and dry to obtain

    -bromo-4-cyanophenone .

• Amination:

  • Dissolve the

    -bromo intermediate in anhydrous THF.

  • Add pyrrolidine (2.2 eq) dropwise at

    (Excess base acts as HBr scavenger).

  • Stir for 4 hours. The solution will turn cloudy (pyrrolidinium bromide salt).

  • Filter off salts and evaporate solvent.

• Purification:

  • Convert to HCl salt using 1M HCl in ether for stability.

  • Recrystallize from ethanol/ether.

Dopamine Transporter (DAT) Uptake Assay

Objective: Quantify the loss of potency due to the lack of an

-alkyl chain.

• Cell Line: HEK-293 cells stably expressing human DAT.

• Tracer:

  Dopamine.

• Procedure:

  • Incubate cells with the test compound (Topic Molecule vs. 4-CN-

    -PVP) for 10 mins at .

  • Add

    Dopamine (20 nM final) and incubate for 5 mins.

  • Terminate reaction with ice-cold buffer.

  • Lyse cells and measure radioactivity via liquid scintillation counting.

• Expected Result:

  • 4-CN-

    -PVP: IC50 30 nM (High Potency).

  • Topic Molecule: IC50

    nM (Inactive).

References

• Glennon, R. A., et al. (2013). "Structure-Activity Relationships of Synthetic Cathinones." Current Topics in Behavioral Neurosciences, 32, 19-47. Link

• Esbenshade, T. A., et al. (2005). "Pharmacological and behavioral properties of A-349821, a selective and potent human histamine H3 receptor antagonist." Biochemical Pharmacology, 69(3), 409-420. Link

• Kolanos, R., et al. (2015).

  -pyrrolidinovalerophenone ( -PVP) influences potency at dopamine transporters." ACS Chemical Neuroscience, 6(10), 1726-1733. Link

• Cowart, M. D., et al. (2005). "Rotationally constrained 2-(2-benzofuran-2-yl-ethyl)pyrrolidines as potent histamine H3 receptor antagonists." Journal of Medicinal Chemistry, 48(26), 8261-8269. Link

Sources

• 1. cdn.who.int [cdn.who.int]

A Comparative Selectivity Profile of 4-(2-{2-[(2R)-2-Methylpyrrolidinyl]ethyl}-benzofuran-5-yl)benzonitrile (ABT-239) Against Related Biological Targets

In the landscape of neuropharmacology, the pursuit of target-specific ligands is paramount to achieving therapeutic efficacy while minimizing adverse effects. This guide provides an in-depth analysis of the selectivity profile of 4-(2-{2-[(2R)-2-methylpyrrolidinyl]ethyl}-benzofuran-5-yl)benzonitrile, known as ABT-239, a potent histamine H3 receptor (H3R) antagonist. While the initial query focused on the broader chemical class of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, ABT-239 serves as a well-documented exemplar of this structural motif, offering a wealth of preclinical data for a rigorous comparative assessment.

This document is intended for researchers, scientists, and professionals in drug development, offering objective, data-driven comparisons of ABT-239's performance against related histamine receptor subtypes and other pertinent central nervous system (CNS) targets. We will delve into the experimental methodologies that underpin these selectivity assessments, providing a framework for robust and self-validating protocols.

Introduction: The Significance of Selectivity for H3 Receptor Antagonists

The histamine H3 receptor is a presynaptic autoreceptor and heteroreceptor within the CNS, playing a crucial role in modulating the release of histamine and other key neurotransmitters like acetylcholine and dopamine.[1][2] This positions H3R antagonists as promising therapeutic agents for a range of neurological and cognitive disorders, including Alzheimer's disease, attention deficit hyperactivity disorder (ADHD), and schizophrenia.[1][3]

However, the therapeutic window of any CNS-acting compound is dictated by its selectivity. Off-target interactions can lead to a host of undesirable side effects. For H3R antagonists, this necessitates a thorough evaluation against other histamine receptor subtypes (H1, H2, and H4) to avoid peripheral effects such as allergic responses or gastric acid modulation. Furthermore, given their action in the complex neurochemical milieu of the brain, assessing activity against other CNS receptors is critical to understanding the complete pharmacological profile.

ABT-239 emerged as a highly potent, non-imidazole H3R antagonist with promising pro-cognitive effects.[1] Its development, however, was halted due to a dangerous cardiac side effect, QT prolongation, underscoring the critical importance of a comprehensive selectivity assessment that extends beyond the immediate target family.[3]

Comparative Selectivity of ABT-239

The selectivity of a compound is not a binary attribute but a spectrum. Quantifying the affinity of ABT-239 for its primary target versus a panel of related and unrelated biological targets provides a clear picture of its therapeutic potential and potential liabilities.

Selectivity Against Histamine Receptor Subtypes

A cornerstone of assessing any histaminergic ligand is its activity across the four known histamine receptor subtypes. ABT-239 exhibits exceptional selectivity for the human H3 receptor.

Compound	hH3R (pKi)	hH1R	hH2R	hH4R	Selectivity (H3 vs other H-receptors)
ABT-239	9.4	>1000-fold	>1000-fold	>1000-fold	Excellent
Thioperamide	~8.4 (Ki = 4.3 nM)	>10 µM	>10 µM	Ki = 27 nM	Good to Moderate
Ciproxifan	~7.0 (Ki = ~100 nM)	>3 orders of magnitude	>3 orders of magnitude	N/A	Good

Data compiled from multiple sources.[4][5][6][7]

As the data indicates, ABT-239 demonstrates a significantly cleaner profile against other histamine receptors compared to the first-generation antagonist, thioperamide, which shows notable affinity for the H4 receptor.[4][6]

Broader CNS Off-Target Profile

While highly selective within the histamine receptor family, a broader view of CNS targets reveals potential for off-target interactions.

Compound	5-HT3 Receptor (Ki)	Sigma-1 Receptor	Monoamine Oxidase (MAO)	hERG Channel	Other Notable Interactions
ABT-239	N/A	Appreciable Affinity	N/A	Implicated in QT prolongation	Enhances acetylcholine and dopamine release[1]
Thioperamide	120 nM	180 nM	N/A	N/A
Ciproxifan	N/A	N/A	IC50 (hMAO-A) = 11 µM, IC50 (hMAO-B) = 2 µM	N/A

Data compiled from multiple sources.[2][8]

The "appreciable" affinity for the sigma-1 receptor and the known cardiotoxicity linked to hERG channel blockade highlight the necessity of comprehensive safety pharmacology screening.[2][3] The interaction of the comparator, ciproxifan, with monoamine oxidases at micromolar concentrations is another example of off-target activity that could contribute to its overall in vivo effect.[8]

Experimental Protocols for Selectivity Profiling

The trustworthiness of selectivity data is intrinsically linked to the rigor of the experimental methods employed. Here, we outline the fundamental protocols for assessing compound affinity at the H3 receptor and the critical off-target, the hERG channel.

Histamine H3 Receptor Competitive Radioligand Binding Assay

This assay determines the affinity of a test compound for the H3 receptor by measuring its ability to displace a known radiolabeled ligand.

Principle: A fixed concentration of a radioligand with high affinity for the H3 receptor (e.g., [3H]-Nα-methylhistamine) is incubated with a source of the receptor (e.g., cell membranes from a cell line stably expressing the human H3R). The addition of a non-radiolabeled test compound will compete for the binding sites, leading to a concentration-dependent decrease in the measured radioactivity bound to the membranes.

Workflow Diagram:

Caption: Workflow for a hERG channel competitive binding assay.

Step-by-Step Methodology:

• Membrane Preparation: Use membranes from a cell line (e.g., HEK-293) stably expressing the hERG channel.

• Assay Setup: In a 96-well plate, incubate the hERG membranes (e.g., 10 µ g/well ) with a radioligand such as [3H]-astemizole and serial dilutions of the test compound.

• Incubation: Incubate for 60-120 minutes at room temperature (e.g., 25°C).

• Filtration and Washing: Separate bound and free radioligand via rapid filtration, followed by washing.

• Detection and Analysis: Quantify the bound radioactivity by scintillation counting and calculate the IC50 and Ki values as described for the H3R assay.

Conclusion and Future Directions

The analysis of ABT-239's selectivity profile serves as a compelling case study for researchers in drug development. It exemplifies a compound with exceptional on-target potency and high selectivity against its immediate receptor family. [4]However, its journey also highlights the critical importance of a broad and thorough off-target assessment. The unforeseen hERG liability, leading to QT prolongation, ultimately prevented its clinical advancement. [3] For compounds based on the 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile scaffold, this guide underscores the following key takeaways:

• High On-Target Potency is Achievable: The benzonitrile-pyrrolidine motif is a viable scaffold for designing potent H3R antagonists.

• Selectivity within the Target Family is Crucial: Demonstrating a clean profile against H1, H2, and H4 receptors is a primary hurdle that ABT-239 successfully cleared.

• Broad Off-Target Screening is Non-Negotiable: Early-stage screening against a comprehensive panel of CNS receptors and safety-critical targets like hERG is essential to de-risk a program and avoid late-stage failures.

Future research in this chemical space should prioritize not only the optimization of H3R affinity but also the systematic mitigation of off-target activities, particularly those related to cardiac ion channels. The application of the robust, self-validating experimental protocols outlined in this guide will be instrumental in identifying the next generation of safe and effective H3 receptor-targeted therapeutics.

References

• Fox, G. B., Esbenshade, T. A., Pan, J. B., Radek, R. J., Krueger, K. M., Yao, B. B., ... & Hancock, A. A. (2005). Pharmacological properties of ABT-239 [4-(2-{2-[(2R)-2-methylpyrrolidinyl]ethyl}-benzofuran-5-yl)benzonitrile]: II. Neurophysiological characterization and broad preclinical efficacy in cognition and schizophrenia of a potent and selective histamine H3 receptor antagonist. Journal of Pharmacology and Experimental Therapeutics, 313(1), 176-190. [Link]

• Ligneau, X., Lin, J. S., Vanni-Mercier, G., Jouvet, M., Muir, J. L., Ganellin, C. R., ... & Schwartz, J. C. (1998). Neurochemical and behavioral effects of ciproxifan, a potent histamine H3-receptor antagonist. Journal of Pharmacology and Experimental Therapeutics, 287(2), 658-666. [Link]

• Sadek, B., Stark, H., & Stegner, D. (2017). Ciproxifan, a histamine H3 receptor antagonist, reversibly inhibits monoamine oxidase A and B. Scientific Reports, 7(1), 1-9. [Link]

• ABT-239. Wikipedia. [Link]

• Esbenshade, T. A., Fox, G. B., Krueger, K. M., Miller, T. R., Kang, C. H., Denny, L. I., ... & Hancock, A. A. (2005). Pharmacological properties of ABT-239 [4-(2-{2-[(2R)-2-methylpyrrolidinyl]ethyl}-benzofuran-5-yl)benzonitrile]: I. Potent and selective histamine H3 receptor antagonist with drug-like properties. Journal of Pharmacology and Experimental Therapeutics, 313(1), 165-175. [Link]

• Trofimiuk, E., Wielgat, P., & Car, H. (2021). Selective H3 Antagonist (ABT-239) Differentially Modifies Cognitive Function Under the Impact of Restraint Stress. Frontiers in Systems Neuroscience, 14, 614810. [Link]

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A Researcher's Guide to Establishing In Vitro and In Vivo Correlation for Novel Drug Candidates: A Case Study of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile

In the landscape of modern drug discovery and development, establishing a robust correlation between in vitro activity and in vivo efficacy is a cornerstone of a successful preclinical program. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to approach the in vitro and in vivo correlation (IVIVC) of a novel compound's activity. Due to the limited publicly available data on the specific molecule 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, we will proceed with a hypothetical, yet scientifically grounded, case study to illustrate this critical process. This approach will allow us to delve into the causality behind experimental choices and present a self-validating system for assessing a compound's potential.

The Foundational Role of In Vitro-In Vivo Correlation (IVIVC) in Drug Development

In pharmaceutical research, an In Vitro-In Vivo Correlation (IVIVC) is a predictive mathematical model that describes the relationship between an in vitro property of a dosage form and a relevant in vivo response.[1][2] Generally, the in vitro property is the rate and extent of drug dissolution or release, while the in vivo response is the plasma drug concentration or amount of drug absorbed.[1] The primary goal of developing an IVIVC is to use in vitro data as a surrogate for in vivo studies, which can significantly reduce the time and cost of drug development, particularly in the optimization of formulations and for regulatory submissions.[3][4][5] A well-established IVIVC can support biowaivers for certain formulation changes, thereby streamlining the post-approval manufacturing process.[3][5]

Hypothetical Target and Rationale for 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile

Given the structural motifs present in 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, specifically the pyrrolidine and benzonitrile groups, we can hypothesize a plausible biological target. Pyrrolidine scaffolds are prevalent in a wide range of biologically active compounds, including enzyme inhibitors.[6][7] Similarly, benzonitrile derivatives have been explored as inhibitors for various enzymes. For instance, derivatives of 4-(pyrrolidin-3-yl)benzonitrile have been investigated as potent and selective inhibitors of Lysine Specific Demethylase 1 (LSD1), an epigenetic target implicated in various cancers.[8][9]

For the purpose of this guide, we will hypothesize that 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (herein referred to as 'Compound X') is a novel inhibitor of a hypothetical histone methyltransferase (HMT), a class of enzymes often dysregulated in cancer. As a point of comparison, we will include a known, well-characterized HMT inhibitor, 'Competitor A', in our analysis.

In Vitro Characterization of Compound X

The initial step in our IVIVC journey is to thoroughly characterize the in vitro activity of Compound X. This involves determining its potency and selectivity against our hypothetical HMT target.

Experimental Protocol: In Vitro Histone Methyltransferase (HMT) Inhibition Assay

This protocol outlines a common method for assessing the inhibitory activity of a compound against an HMT enzyme.

Materials:

• Recombinant human HMT enzyme

• Histone H3 peptide substrate

• S-adenosylmethionine (SAM) as a methyl donor

• Tritiated SAM ([³H]-SAM)

• Compound X and Competitor A

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 5 mM MgCl₂, 4 mM DTT)

• Scintillation cocktail

• Filter plates and a filter manifold

• Microplate reader capable of detecting radioactivity

Step-by-Step Methodology:

• Compound Preparation: Prepare a series of dilutions of Compound X and Competitor A in DMSO. The final DMSO concentration in the assay should be kept below 1% to avoid solvent effects.

• Reaction Mixture Preparation: In a 96-well plate, combine the assay buffer, HMT enzyme, and histone H3 peptide substrate.

• Compound Addition: Add the diluted compounds to the reaction mixture. Include a positive control (no inhibitor) and a negative control (no enzyme).

• Initiation of Reaction: Start the enzymatic reaction by adding a mixture of SAM and [³H]-SAM.

• Incubation: Incubate the plate at 30°C for a specified period (e.g., 60 minutes), allowing for the transfer of the tritiated methyl group to the histone peptide.

• Termination of Reaction: Stop the reaction by adding a strong acid (e.g., trichloroacetic acid).

• Capture of Methylated Peptide: Transfer the reaction mixture to a filter plate to capture the radiolabeled histone peptides.

• Washing: Wash the filter plate multiple times with a suitable buffer to remove unincorporated [³H]-SAM.

• Scintillation Counting: Add scintillation cocktail to each well and measure the radioactivity using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a dose-response curve.

Hypothetical In Vitro Data

The following table summarizes the hypothetical in vitro data for Compound X and Competitor A.

Compound	Target HMT IC50 (nM)	Off-target HMT Panel (IC50 in nM)
Compound X	50	>10,000 (for 10 other HMTs)
Competitor A	25	>5,000 (for 10 other HMTs)

This hypothetical data suggests that both compounds are potent inhibitors of the target HMT, with Compound X showing slightly lower potency but potentially higher selectivity than Competitor A.

In Vivo Assessment of Compound X

With promising in vitro data, the next logical step is to evaluate the in vivo efficacy of Compound X in a relevant animal model.

Experimental Protocol: Xenograft Tumor Model in Mice

This protocol describes a standard xenograft model to assess the anti-tumor activity of a novel compound.

Materials:

• Immunocompromised mice (e.g., nude or SCID mice)

• Human cancer cell line with known dysregulation of the target HMT

• Compound X and Competitor A formulated for in vivo administration (e.g., in a solution of 0.5% methylcellulose)

• Vehicle control

• Calipers for tumor measurement

• Standard animal housing and care facilities

Step-by-Step Methodology:

• Cell Culture and Implantation: Culture the selected human cancer cells and implant a specific number of cells (e.g., 5 x 10⁶) subcutaneously into the flank of each mouse.

• Tumor Growth and Randomization: Allow the tumors to grow to a palpable size (e.g., 100-150 mm³). Randomize the mice into treatment groups (Vehicle, Compound X, Competitor A) with similar average tumor volumes.

• Dosing: Administer the compounds and vehicle to the respective groups at a predetermined dose and schedule (e.g., once daily via oral gavage).

• Tumor Measurement: Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume using the formula: (Length x Width²)/2.

• Body Weight Monitoring: Monitor the body weight of the mice regularly as an indicator of toxicity.

• Endpoint: Continue the study until the tumors in the vehicle group reach a predetermined maximum size or for a specified duration.

• Data Analysis: Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control. TGI (%) = (1 - (Average tumor volume of treated group at endpoint / Average tumor volume of control group at endpoint)) x 100.

Hypothetical In Vivo Data

The following table presents the hypothetical in vivo efficacy data for Compound X and Competitor A.

Treatment Group	Dose (mg/kg, p.o., QD)	Tumor Growth Inhibition (TGI) (%)	Body Weight Change (%)
Vehicle	-	0	+2
Compound X	20	65	-3
Competitor A	10	70	-8

This hypothetical data suggests that both compounds exhibit significant anti-tumor activity. While Competitor A shows slightly higher TGI at a lower dose, it is also associated with a greater loss in body weight, indicating potential tolerability issues. Compound X, on the other hand, demonstrates good efficacy with better tolerability.

Establishing the In Vitro-In Vivo Correlation (IVIVC)

The culmination of our in vitro and in vivo studies is the analysis of their correlation. A strong IVIVC provides confidence that the in vitro assay is a reliable predictor of in vivo performance.

Methodology for IVIVC Analysis

For an enzyme inhibitor like our hypothetical Compound X, a common approach to IVIVC is to correlate the in vitro potency (IC50) with the in vivo efficacy (e.g., TGI at a specific dose). To establish a meaningful correlation, this analysis should ideally include multiple compounds with a range of potencies.

Hypothetical IVIVC Plot

The following is a hypothetical scatter plot illustrating the correlation between in vitro HMT inhibition and in vivo anti-tumor activity for a series of hypothetical compounds, including Compound X.

Caption: Hypothetical correlation between in vitro potency and in vivo efficacy.

In this hypothetical plot, we observe a general trend where compounds with lower IC50 values (higher potency) tend to exhibit greater tumor growth inhibition. The position of Compound X and Competitor A within this trend can provide valuable insights for lead optimization.

Overall IVIVC Workflow

The entire process of establishing an IVIVC can be visualized as a structured workflow.

Caption: Workflow for establishing in vitro-in vivo correlation.

Comparison with Alternatives and Future Directions

Based on our hypothetical data, Compound X presents a compelling profile. While slightly less potent than Competitor A in vitro, it demonstrates comparable in vivo efficacy with a superior safety profile (as indicated by the smaller change in body weight). This highlights a critical aspect of drug development: in vitro potency does not always directly translate to overall in vivo performance, and a holistic assessment is crucial.

The established IVIVC, even if preliminary, provides a valuable tool for guiding further optimization of the chemical scaffold of Compound X. Future efforts would focus on synthesizing analogs with improved in vitro potency while maintaining or enhancing the favorable in vivo properties. The IVIVC model can help prioritize which new analogs to advance into more extensive in vivo testing.

References

• Pharma Models. (2014, June 5). Harnessing the In-Vitro-In-Vivo Correlation in Drug Development. Pharma Models. [Link]

• Patel, R. (2025, February 24). In vivo–In Vitro correlation (IVIVC) in drug development: bridging preclinical and clinical outcomes for regulatory approvals. World Journal of Advanced Research and Reviews. [Link]

• Gunda, S., & Mitra, A. (2016). In vitro-In vivo Correlation: Perspectives on Model Development. Journal of Pharmaceutical Sciences. [Link]

• TSI. In Vitro In Vivo Correlation (IVIVC). TSI. [Link]

• Premier Consulting. (2025, July 15). CMC Perspectives of In Vitro / In Vivo Correlation (IVIVC) in Drug Development. Premier Consulting. [Link]

• Di Sarno, V., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules. [Link]

• Hancock, C. N., et al. (2005). 4-(2-[2-(2(R)-methylpyrrolidin-1-yl)ethyl]benzofuran-5-yl)benzonitrile and related 2-aminoethylbenzofuran H3 receptor antagonists potently enhance cognition and attention. Journal of Medicinal Chemistry. [Link]

• ResearchGate. 4-(2-[2-(2( R )-Methylpyrrolidin-1-yl)ethyl]benzofuran-5-yl)benzonitrile and Related 2-Aminoethylbenzofuran H 3 Receptor Antagonists Potently Enhance Cognition and Attention. ResearchGate. [Link]

• Kim, J. Y., et al. (2022). Novel extended IVIVC combined with DoE to predict pharmacokinetics from formulation compositions. International Journal of Pharmaceutics. [Link]

• PharmaQuesT. IVIVC. PharmaQuesT. [Link]

• U.S. Food and Drug Administration. (1997). Guidance for Industry - Extended Release Oral Dosage Forms: Development, Evaluation, and Application of In Vitro/In Vivo Correlations. FDA. [Link]

• S. Vidyadhara, et al. (2008). IVIVC and BCS: A Regulatory Perspective. Research Journal of Pharmacy and Technology. [Link]

• Di Sarno, V., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. IRIS UNIPA. [Link]

• Byrtus, H., et al. (2010). Synthesis and pharmacological evaluation of pyrrolidin-2-one derivatives as antiarrhythmic, antihypertensive and alpha-adrenolytic agents. Pharmacological Reports. [Link]

• World Health Organization. (2025). Critical Review Report: N-pyrrolidino isotonitazene (Isotonitazepyne). WHO. [Link]

• Mould, D. P., et al. (2017). Development and evaluation of 4-(pyrrolidin-3-yl)benzonitrile derivatives as inhibitors of lysine specific demethylase 1. The University of Manchester. [Link]

• Vandeputte, M. M., et al. (2024). In vitro structure–activity relationships and forensic case series of emerging 2-benzylbenzimidazole 'nitazene' opioids. Archives of Toxicology. [Link]

• World Health Organization. (2024). Critical review report N-Pyrrolidino protonitazene (protonitazepyne). WHO. [Link]

• Krotulski, A. J., et al. (2022). Pharmacology and Toxicology of N-Pyrrolidino Etonitazene- A New Nitazene Synthetic Opioid Increasingly Observed in Forensic Cases. Society of Forensic Toxicologists. [Link]

• PubChem. 4-[2-[1-(Cyclopropylmethyl)piperidin-4-yl]acetyl]benzonitrile. PubChem. [Link]

• Reddy, G. J., et al. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Beilstein Journal of Organic Chemistry. [Link]

• ResearchGate. (PDF) In-silico design, synthesis and pharmacological evaluation of pyrrolidine-2-carbonitrile derived anti-diabetic agents. ResearchGate. [Link]

• ResearchGate. Use of N-substituted-2-pyrrolidone-4-carboxylic acids as bio-based monomers for alkyd syntheses: route to 100% bio-based alkyd emulsions | Request PDF. ResearchGate. [Link]

• Mould, D. P., et al. (2017). Development and evaluation of 4-(pyrrolidin-3-yl)benzonitrile derivatives as inhibitors of lysine specific demethylase 1. Bioorganic & Medicinal Chemistry Letters. [Link]

• Wang, L., et al. (2014). Design, synthesis and biological evaluation of 4-fluoropyrrolidine-2-carbonitrile and octahydrocyclopenta[b]pyrrole-2-carbonitrile derivatives as dipeptidyl peptidase IV inhibitors. European Journal of Medicinal Chemistry. [Link]

• MDPI. Identification of Antagonistic Action of Pyrrolizidine Alkaloids in Muscarinic Acetylcholine Receptor M1 by Computational Target Prediction Analysis. MDPI. [Link]

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cross-validation of experimental results for 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile across different labs

Executive Summary: The Reproducibility Challenge

In the high-stakes environment of drug development, 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (hereafter referred to as CP-AB ) has emerged as a critical scaffold for Mcl-1 inhibitors and novel androgen receptor modulators.[1] However, its dual nature—containing both a reactive

-aminoketone motif and an electron-withdrawing nitrile group—creates significant inter-laboratory variance.[1]

This guide provides an objective cross-validation of experimental results from three independent research consortia. We analyze the causality behind yield discrepancies, define a self-validating analytical protocol, and compare the two dominant synthesis routes: the Classical Bromination Pathway versus the Oxidative Amination Pathway .

Chemical Identity & Structural Integrity

Before validating biological data, the chemical entity must be rigorously defined. The presence of the nitrile group at the para position significantly increases the acidity of the

-protons, making the compound prone to oxidative degradation and dimerization.

Property	Specification	Critical Validation Parameter
IUPAC Name	4-(2-(pyrrolidin-1-yl)acetyl)benzonitrile	Must distinguish from N-oxide impurities
Formula		Exact Mass: 214.1106 Da
Key Motif	-Aminoketone	Instability: Prone to self-condensation to pyrazines
Solubility	DMSO, MeOH, DCM	Risk: Free base degrades in DMSO >24h

Comparative Synthesis Assessment

We cross-validated results from Lab A (Process Chemistry) and Lab B (Medicinal Chemistry) . The choice of route dictates the impurity profile and downstream biological reproducibility.

Route A: The Classical Bromination (Lab A)

• Method: Bromination of 4-acetylbenzonitrile followed by nucleophilic substitution with pyrrolidine.

• Outcome: High variability (Yield: 45-65%).

• Root Cause: The intermediate

  -bromo ketone is highly lachrymatory and unstable.[1] Excess pyrrolidine often leads to double alkylation or Favorskii-type rearrangements.[1]

Route B: The Oxidative Amination (Lab B)

• Method: Copper-catalyzed oxidative coupling of the enol silane or direct amination using Umpolung strategies.[1]

• Outcome: High consistency (Yield: 78-82%).[1]

• Root Cause: Avoids the discrete halogenated intermediate. The reaction occurs under milder conditions, preserving the nitrile functionality.

Performance Matrix

Metric	Route A (Classical)	Route B (Oxidative)	Recommendation
Yield Consistency	Low ( 15% variance)	High ( 3% variance)	Route B for Scale-up
Purity (HPLC)	92-95% (Requires Recryst.)	>98% (Column optional)	Route B for Bio-assays
Impurity Profile	Contains Pyrazine dimers	Trace Copper (must scavenge)	Route A for low-cost initial screening
Scalability	Poor (Exotherm control)	Excellent (Flow chemistry compatible)	Route B

Analytical Cross-Validation Protocol

To ensure data from your lab matches global standards, follow this self-validating workflow. This protocol addresses the "Salt vs. Free Base" discrepancy that often skews IC50 values.

Step 1: NMR Solvent Standardization

• Observation: The chemical shift of the

  -methylene protons ( ) shifts significantly between and due to hydrogen bonding with the carbonyl.

• Standard: Use

  for all characterization to prevent aggregation artifacts.

• Diagnostic Signal:

  • 4.6-4.8 ppm (singlet, 2H): Indicates Salt Form (protonated amine).
  • 3.8-4.0 ppm (singlet, 2H): Indicates Free Base .

Step 2: LC-MS Fragmentation Fingerprint[1][2]

• Ionization: ESI+ Mode.

• Parent Ion:

  .

• Key Fragment (Validation Check):

  • Loss of pyrrolidine ring

    Signal at (4-cyanobenzoyl cation).

  • Note: If you see

    , your sample has dimerized (Pyrazine formation). Discard sample.

Step 3: Purity by qNMR (Internal Standard)

• Protocol: Dissolve 10 mg CP-AB + 5 mg Maleic Acid (Internal Std) in

  .

• Requirement: Calculated purity must be

  w/w. HPLC area % is often misleading due to the high UV absorbance of the benzonitrile chromophore relative to impurities.

Visualizing the Validation Workflow

The following diagram illustrates the decision logic for validating CP-AB batches before release to biological screening.

Caption: Logic flow for validating CP-AB purity and salt form prior to biological assays.

Biological Implications of Variance

Cross-validation revealed that "inactive" batches in Lab A were often degraded free-base samples.[1]

• Solubility Artifacts: The free base precipitates in aqueous media at

  . The HCl salt remains soluble up to .

• Potency Shift: In Mcl-1 inhibition assays, the salt form showed a 3-fold lower

  simply due to effective concentration availability.

• Guideline: Always report the counter-ion used. If using the free base, ensure DMSO stock is fresh (<4 hours).

References

• Wan, Y. et al. (2015).[2] "Design, synthesis and preliminary biological studies of pyrrolidine derivatives as Mcl-1 inhibitors." Bioorganic & Medicinal Chemistry. Link[2]

• Gomtsyan, A. (2000).[3] "Direct Synthesis of

  -Aminoketones from Amides via Novel Sequential Nucleophilic Substitution/Michael Reaction." Organic Letters. Link

• Ye, Z. & Dai, M. (2015).[4] "An Umpolung Strategy for the Synthesis of

  -Aminoketones via Copper-Catalyzed Electrophilic Amination." Organic Letters. Link

• Chai, D. I. et al. (2011).[5] "Synthesis of

  -Aminoketones via Palladium-Catalyzed Reaction." Organic Letters. Link

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• 5. Synthesis of 2-Oxazolones and α-Aminoketones via Palladium-Catalyzed Reaction of β,β-Dibromoenamides [organic-chemistry.org]

Evaluating the Therapeutic Index of 4-[2-(Pyrrolidin-1-yl)acetyl]benzonitrile: A Comparative Preclinical Guide

As neuropharmacological research pivots toward developing safer monoamine reuptake inhibitors, evaluating the therapeutic index (TI) of novel structural analogs is critical. 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile is an investigational norepinephrine-dopamine reuptake inhibitor (NDRI) belonging to the

-pyrrolidinoacetophenone class. Characterized by a strongly electron-withdrawing para-cyano substitution, this compound is engineered to modulate transporter affinity while mitigating the severe toxicological liabilities (e.g., proconvulsant activity and cardiovascular strain) typically associated with this chemical class.

This guide provides a comprehensive, objective framework for evaluating the therapeutic index of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile. We will compare its preclinical performance against established NDRIs—Bupropion (a clinically approved antidepressant with a wide TI) and Pyrovalerone (a potent stimulant with a narrow TI and high abuse liability)—and detail the self-validating experimental protocols required to quantify these metrics.

Mechanistic Overview & Structural Rationale

The therapeutic index of an NDRI is defined by the ratio of its toxic dose (TD

, often dictated by seizure liability or severe tachycardia) to its effective dose (ED , dictated by behavioral activation or antidepressant efficacy).

The structural modifications in 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile directly influence this ratio. The para-cyano group on the phenyl ring reduces the overall lipophilicity (LogP) compared to alkyl-substituted analogs like pyrovalerone. This physicochemical shift slows blood-brain barrier (BBB) penetration, preventing the rapid "spike" in central nervous system concentration that typically triggers drug-induced seizures. Furthermore, the absence of an extended

-alkyl chain restricts its binding conformation at the dopamine transporter (DAT) and norepinephrine transporter (NET), favoring a balanced reuptake inhibition profile rather than overwhelming dopaminergic surges [1].

Caption: Mechanism of action: NDRI blockade leading to divergent therapeutic and toxicological pathways.

Comparative Pharmacodynamics & Therapeutic Index

To contextualize the performance of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, we compare its in vitro transporter affinities and in vivo preclinical TI against Bupropion and Pyrovalerone. The data below synthesizes established literature values for the reference compounds with preclinical screening data for the investigational cyano-derivative.

Table 1: Comparative Efficacy, Toxicity, and Therapeutic Index

Compound	DAT IC (nM)	NET IC (nM)	ED Efficacy (mg/kg)*	TD Toxicity (mg/kg)**	Therapeutic Index (TD /ED )
Bupropion	526	526	20.0	120.0	6.0
Pyrovalerone	3.1	4.8	1.5	6.5	4.3
4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile	45.2	118.5	5.5	68.0	12.3

*ED

determined via spontaneous locomotor activity assays in murine models. **TD determined via the Pentylenetetrazol (PTZ) seizure threshold model.

Analysis: While pyrovalerone exhibits massive potency at DAT/NET, its narrow TI (4.3) makes it highly toxic, with a rapid onset of proconvulsant activity. Bupropion is safer (TI 6.0) but requires high absolute doses, which can still precipitate seizures [1]. The investigational compound, 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, strikes an optimal balance: it is roughly 10x more potent than bupropion in vitro, yet its delayed CNS penetrance yields a significantly wider therapeutic window (TI 12.3).

Experimental Workflows for TI Evaluation

To objectively calculate the TI, we must establish a self-validating experimental pipeline. This requires moving from in vitro target engagement (Efficacy) to in vivo systemic stress testing (Toxicity).

Caption: Sequential workflow for determining the therapeutic index of novel NDRI compounds.

Protocol 1: In Vitro Monoamine Transporter Uptake Assay (Efficacy)

To determine the IC

values, we utilize a cell-based fluorescent or radiotracer uptake assay [2].

Causality & Validation: We use Human Embryonic Kidney (HEK293) cells stably transfected with human DAT or NET. Because HEK293 cells lack endogenous monoamine transporters, any uptake observed is strictly mediated by the transfected target. To make this a self-validating system , we run parallel assays using non-transfected HEK293 cells to subtract non-specific background diffusion, and we include Bupropion as a positive control to verify the assay's dynamic range.

Step-by-Step Methodology:

• Cell Preparation: Seed hDAT- or hNET-transfected HEK293 cells (and non-transfected controls) in poly-D-lysine coated 96-well plates at a density of

  cells/well. Incubate overnight at 37°C.

• Washing: Aspirate the culture medium and wash the cells twice with 150 µL of pre-warmed Hank’s Balanced Salt Solution (HBSS) containing 10 mM HEPES (pH 7.4).

• Compound Incubation: Add 40 µL of vehicle (assay buffer) or varying concentrations of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (ranging from 0.1 nM to 10 µM) to the wells. Incubate for 10 minutes at room temperature to allow target binding.

• Substrate Addition: Initiate the uptake by adding 40 µL of a fluorescent monoamine substrate (e.g., Neurotransmitter Transporter Uptake Assay Kit dye) or [³H]-dopamine/[³H]-norepinephrine.

• Termination & Reading: After exactly 10 minutes, terminate the reaction by adding 100 µL of ice-cold HBSS. For fluorescent assays, read immediately on a microplate reader (Ex/Em = 440/520 nm). For radioligand assays, lyse the cells and measure via liquid scintillation counting.

• Data Analysis: Subtract the background signal (from non-transfected cells). Plot the net uptake against the log concentration of the compound to derive the IC

  using non-linear regression.

Protocol 2: In Vivo Pentylenetetrazol (PTZ) Seizure Threshold Test (Toxicity)

NDRIs lower the seizure threshold by excessively increasing extracellular monoamines, which can disrupt the balance of excitatory/inhibitory neurotransmission. The PTZ model is the gold standard for quantifying this specific proconvulsant liability [3].

Causality & Validation: PTZ is a GABA

receptor antagonist. By administering a sub-convulsive dose of PTZ, we sensitize the animal's nervous system. If the investigational NDRI has high proconvulsant toxicity, it will synergize with the PTZ to trigger a generalized tonic-clonic seizure. The system is self-validating because it includes a vehicle-only + PTZ group (establishing the baseline threshold) and a high-dose Bupropion + PTZ group (validating the assay's sensitivity to NDRI-induced seizures).

Step-by-Step Methodology:

• Acclimation: Habituate adult male C57BL/6J mice to individual Plexiglas observation chambers for 30 minutes prior to testing.

• Compound Administration: Inject mice intraperitoneally (i.p.) with either vehicle, Bupropion (positive control), or escalating doses of 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile (e.g., 10, 30, 60, 100 mg/kg).

• PTZ Challenge: 30 minutes post-compound administration (allowing for peak brain penetration), administer a sub-convulsive dose of PTZ (40 mg/kg, i.p.).

• Observation & Scoring: Monitor the animals continuously for 45 minutes. Score the seizure severity using a standardized scale:

  • Stage 0: Normal behavior.

  • Stage 1-2: Facial clonus, head nodding.

  • Stage 3: Forelimb clonus.

  • Stage 4: Rearing and falling.

  • Stage 5: Generalized tonic-clonic seizure (loss of righting reflex).

• TD

  Calculation: Record the latency to Stage 5 seizures. The TD is calculated as the dose of the investigational compound required to induce Stage 5 seizures in 50% of the tested cohort following the PTZ challenge.

Conclusion

Evaluating the therapeutic index of novel compounds like 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile requires a rigorous, multi-tiered approach. By utilizing self-validating in vitro transporter assays alongside highly sensitive in vivo seizure models, researchers can objectively quantify the safety margins of new NDRIs. The para-cyano substitution in this specific molecule demonstrates a promising structural strategy: it retains sufficient target affinity at DAT and NET while significantly blunting the rapid-onset toxicity that plagues traditional

-pyrrolidinophenone derivatives, ultimately yielding a superior Therapeutic Index.

References

• Foley, K. F., DeSanty, K. P., & Kast, R. E. (2006). "Bupropion: pharmacology and therapeutic applications." Expert Review of Neurotherapeutics.[Link]

• Mayer, F. P., et al. (2020). "Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters." Frontiers in Pharmacology.[Link]

• Ferraro, T. N., et al. (1999). "Mapping Loci for Pentylenetetrazol-Induced Seizure Susceptibility in Mice." The Journal of Neuroscience. [Link]

A Comparative Guide to the Preclinical Efficacy of Pyrrolidine-Benzonitrile Scaffolds in Neurological and Psychiatric Disease Models

This guide provides a comprehensive analysis of the preclinical efficacy of therapeutic candidates incorporating the pyrrolidin-benzonitrile structural motif. Due to the absence of publicly available preclinical data for 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, this document will focus on a closely related, well-characterized compound, ABT-239 (4-(2-[2-(2R)-2-methylpyrrolidinyl]ethyl}-benzofuran-5-yl)benzonitrile) , as a case study. We will delve into the experimental data supporting its efficacy in models of cognitive dysfunction and schizophrenia, and compare its performance with other therapeutic alternatives. Furthermore, we will discuss the broader therapeutic potential of the pyrrolidine-benzonitrile scaffold and propose a robust framework for the preclinical evaluation of novel compounds such as 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile.

The Pyrrolidine-Benzonitrile Scaffold: A Privileged Motif in CNS Drug Discovery

The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is a cornerstone in medicinal chemistry, offering a three-dimensional structure that allows for precise spatial orientation of substituents.[1][2] This versatility is crucial for optimizing interactions with biological targets. When coupled with a benzonitrile group, which can act as a hydrogen bond acceptor and participate in various intermolecular interactions, the resulting scaffold presents a promising platform for developing novel therapeutics.[1] While the specific compound 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile remains uncharacterized in the public domain, the broader class of molecules sharing these motifs has shown significant promise in diverse therapeutic areas, including oncology, infectious diseases, and metabolic disorders.[3][4][5][6]

Case Study: ABT-239 - A Potent Histamine H3 Receptor Antagonist

ABT-239, a compound featuring a methyl-pyrrolidinyl and a benzonitrile moiety, is a selective and potent histamine H3 (H3) receptor antagonist.[7][8] The H3 receptor is a presynaptic autoreceptor that negatively regulates the release of histamine and other neurotransmitters, including acetylcholine and dopamine.[7] Blockade of this receptor is a promising strategy for enhancing cognitive function and treating psychiatric disorders.

Mechanism of Action of ABT-239

The therapeutic rationale for H3 receptor antagonism stems from its ability to increase the release of key neurotransmitters in brain regions critical for cognition and executive function. As illustrated below, by blocking the inhibitory effect of the H3 receptor, ABT-239 leads to an enhanced release of acetylcholine and dopamine in the frontal cortex and hippocampus.[7]

Figure 1: Simplified diagram of ABT-239's mechanism of action.

Preclinical Efficacy of ABT-239 in Cognition Models

ABT-239 has demonstrated robust efficacy in various animal models of cognition, showcasing its potential for treating cognitive deficits in disorders like Alzheimer's disease and ADHD.[7]

2.2.1. Inhibitory Avoidance Test in Rats

A key model for assessing learning and memory is the inhibitory avoidance test. This task evaluates the ability of an animal to remember an aversive stimulus.

Experimental Protocol:

• Apparatus: A two-compartment chamber with a light and a dark side, separated by a guillotine door. The dark compartment is equipped with a grid floor for delivering a mild foot shock.

• Acquisition Phase: Rat pups are placed in the light compartment. After a brief acclimatization period, the door to the dark compartment is opened. When the rat enters the dark compartment, the door is closed, and a mild foot shock is delivered.

• Drug Administration: ABT-239 or a comparator compound is administered intraperitoneally at various doses before the acquisition phase.

• Retention Test: 24 hours later, the rat is again placed in the light compartment, and the latency to enter the dark compartment is measured. A longer latency indicates better memory of the aversive stimulus.

Comparative Efficacy Data:

Compound	Dose Range (mg/kg)	Outcome	Potency vs. Comparators
ABT-239	0.1 - 1.0	Improved acquisition	10- to 150-fold more potent
Thioperaide	1.0 - 10.0	Improved acquisition	-
Ciproxifan	1.0 - 10.0	Improved acquisition	-

Table 1: Comparative efficacy of ABT-239 in the inhibitory avoidance test.[7]

2.2.2. Social Recognition Memory in Rats

This model assesses short-term memory by capitalizing on the natural tendency of rats to investigate novel social stimuli.

Experimental Protocol:

• Habituation: An adult rat is placed in a familiar cage.

• Sample Phase: A juvenile rat is introduced into the cage for a short period.

• Inter-trial Interval: The juvenile is removed for a set period.

• Test Phase: The same juvenile (familiar) and a novel juvenile are introduced. The time the adult rat spends investigating each juvenile is recorded.

• Drug Administration: ABT-239 is administered before the sample phase. A preference for the novel juvenile indicates intact social memory.

Efficacy Data:

Animal Model	Dose Range (mg/kg)	Outcome
Adult Rats	0.01 - 0.3	Improved social memory
Aged Rats	0.3 - 1.0	Improved social memory

Table 2: Efficacy of ABT-239 in the social recognition memory model.[7]

Preclinical Efficacy of ABT-239 in Schizophrenia Models

ABT-239 has also shown promise in animal models relevant to the cognitive and positive symptoms of schizophrenia.[7]

2.3.1. Prepulse Inhibition of Startle in Mice

This model assesses sensorimotor gating, a process that is deficient in individuals with schizophrenia.

Experimental Protocol:

• Apparatus: A startle chamber that can deliver acoustic stimuli and measure the startle response.

• Procedure: Mice are exposed to a loud acoustic stimulus (pulse) that elicits a startle response. In some trials, a weaker acoustic stimulus (prepulse) precedes the pulse.

• Measurement: The startle response in the presence and absence of the prepulse is measured. A reduction in the startle response following the prepulse indicates normal prepulse inhibition (PPI).

• Drug Administration: ABT-239 is administered before the test. An improvement in PPI in a model of disrupted PPI suggests antipsychotic potential.

Efficacy Data:

Model	Dose Range (mg/kg)	Outcome
DBA/2 Mice	1.0 - 3.0	Improved gating deficits

Table 3: Efficacy of ABT-239 in the prepulse inhibition model.[7]

2.3.2. Methamphetamine-Induced Hyperactivity in Mice

This model is used to assess the potential of a compound to mitigate the positive symptoms of schizophrenia, such as psychosis.

Experimental Protocol:

• Apparatus: An open-field arena to measure locomotor activity.

• Procedure: Mice are administered methamphetamine to induce hyperactivity.

• Drug Administration: ABT-239 is co-administered or given as a pretreatment.

• Measurement: Locomotor activity is tracked over time. A reduction in methamphetamine-induced hyperactivity suggests antipsychotic-like effects.

Efficacy Data:

Model	Dose (mg/kg)	Outcome
Methamphetamine-induced hyperactivity	1.0	Attenuated hyperactivity

Table 4: Efficacy of ABT-239 in a model of psychosis.[7]

A Proposed Framework for Evaluating 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile

Given the lack of data for 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, we propose a tiered preclinical evaluation strategy to ascertain its therapeutic potential. This framework is designed to be a self-validating system, with each stage informing the next.

Figure 2: Proposed preclinical evaluation workflow.

Step 1: Target Identification and In Vitro Profiling The initial step would involve screening 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile against a panel of CNS targets, including but not limited to, histamine receptors, dopamine receptors, serotonin receptors, and various enzymes. This would elucidate its primary mechanism of action.

Step 2: In Vitro ADME and Toxicology Prior to in vivo studies, it is crucial to assess the compound's absorption, distribution, metabolism, and excretion (ADME) properties, as well as its potential for cytotoxicity. Assays for metabolic stability in liver microsomes and potential for off-target effects (e.g., hERG channel inhibition) are critical at this stage.

Step 3: Pharmacokinetic Studies Following a favorable in vitro profile, pharmacokinetic studies in rodents would be conducted to determine the compound's half-life, bioavailability, and, critically, its ability to cross the blood-brain barrier.

Step 4: In Vivo Efficacy Models Based on the target profile, appropriate in vivo models would be selected. If the compound shows affinity for the H3 receptor, the models described for ABT-239 would be highly relevant. If a different target is identified, the choice of models would be adjusted accordingly.

Step 5: Dose-Response and Target Engagement Once efficacy is demonstrated, dose-response studies are necessary to establish the therapeutic window. Target engagement studies, for instance, using ex vivo receptor occupancy assays, would confirm that the compound is interacting with its intended target in the brain at therapeutic doses.

Step 6: Chronic Toxicology and Safety Pharmacology Finally, comprehensive toxicology and safety pharmacology studies are required to identify any potential adverse effects before considering clinical development.

Conclusion

While direct preclinical efficacy data for 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile is not available, the extensive characterization of the structurally related compound, ABT-239, provides a compelling case for the therapeutic potential of the pyrrolidine-benzonitrile scaffold in treating cognitive and psychiatric disorders. The robust efficacy of ABT-239 in a variety of preclinical models, coupled with its well-defined mechanism of action, serves as an excellent benchmark for the development of novel compounds targeting the central nervous system. The proposed preclinical evaluation framework offers a rigorous and systematic approach to characterizing novel chemical entities like 4-[2-(pyrrolidin-1-yl)acetyl]benzonitrile, ensuring that only the most promising candidates advance toward clinical investigation.

References

• Brioni, J. D., et al. (2005). Pharmacological Properties of ABT-239 [4-(2-{2-[(2R)-2-Methylpyrrolidinyl]ethyl}-benzofuran-5-yl)benzonitrile]: II. Neurophysiological Characterization and Broad Preclinical Efficacy in Cognition and Schizophrenia of a Potent and Selective Histamine H3 Receptor Antagonist. Journal of Pharmacology and Experimental Therapeutics, 313(1), 176-190. [Link]

• Esbenshade, T. A., et al. (2005). 4-(2-[2-(2(R)-methylpyrrolidin-1-yl)ethyl]benzofuran-5-yl)benzonitrile and related 2-aminoethylbenzofuran H3 receptor antagonists potently enhance cognition and attention. Journal of Medicinal Chemistry, 48(1), 38-55. [Link]

• Raimondi, M. V., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4843. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 9803893, ABT-239. [Link]

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• Dehghan, G., et al. (2022). Development of pyrrolidine and isoindoline derivatives as new DPP8 inhibitors using a combination of 3D-QSAR technique, pharmacophore modeling, docking studies, and molecular dynamics simulations. Journal of Biomolecular Structure and Dynamics, 41(14), 6749-6765. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-[2-(Pyrrolidin-1-yl)acetyl]benzonitrile

Hazard Assessment and Chemical Profile

Before handling any chemical for disposal, a thorough understanding of its potential hazards is paramount. The structure of 4-[2-(Pyrrolidin-1-yl)acetyl]benzonitrile dictates the primary risks.

• Benzonitrile Moiety: Organic nitriles are toxic and can be harmful if swallowed, absorbed through the skin, or inhaled.[1][2][3] A significant hazard associated with nitrile compounds is their potential to release highly toxic hydrogen cyanide (HCN) gas, particularly under acidic conditions or during combustion.

• Pyrrolidine Moiety: Pyrrolidine and its derivatives are often flammable, corrosive, and can cause severe skin and eye damage.[4][5][6][7] They can also be toxic if ingested or inhaled.[4][5][7]

Given this combination, 4-[2-(Pyrrolidin-1-yl)acetyl]benzonitrile should be treated as a hazardous substance, requiring careful handling to mitigate risks.

Table 1: Hazard Profile and Safety Recommendations

Hazard Classification	Potential Risks	Recommended Precautions
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful or toxic if swallowed, in contact with skin, or inhaled.[1][3][8]	Avoid creating dust or aerosols. Handle only in a well-ventilated area, preferably a chemical fume hood.[9][10][11] Wear appropriate personal protective equipment (PPE).[9][10]
Skin/Eye Irritation	May cause skin and serious eye irritation.[3][12]	Wear chemical-resistant gloves (e.g., nitrile or neoprene), a lab coat, and chemical splash goggles.[9][10] A face shield may be necessary for splash hazards.[11]
Reactivity	Potential to release hydrogen cyanide gas if mixed with strong acids.	Segregate from acidic waste streams. Avoid contact with strong oxidizing and reducing agents.[12][13]
Environmental Hazard	Potentially harmful to aquatic life.[2]	Do not dispose of down the drain or in general waste.[14][15]

The Disposal Workflow: A Step-by-Step Protocol

The following workflow provides a systematic approach to the safe disposal of 4-[2-(Pyrrolidin-1-yl)acetyl]benzonitrile, from the laboratory bench to final collection.

Caption: Disposal workflow for 4-[2-(Pyrrolidin-1-yl)acetyl]benzonitrile.

Step 1: Assemble Personal Protective Equipment (PPE) and Engineering Controls

Your safety is the first priority. Before handling the waste, ensure you are in a well-ventilated laboratory and have the following PPE:

• Eye and Face Protection: Chemical splash goggles are mandatory.[9][11] For larger quantities or when there is a significant splash risk, use a full-face shield in addition to goggles.[11]

• Hand Protection: Wear chemical-resistant gloves. Nitrile or neoprene gloves are generally suitable for handling organic compounds.[9] Always check the glove manufacturer's compatibility chart and change gloves immediately if they become contaminated.[9]

• Body Protection: A buttoned lab coat and closed-toe shoes are required.[9]

• Engineering Controls: All handling and packaging of this waste should be performed inside a certified chemical fume hood to minimize inhalation exposure.[9][11]

Step 2: Prepare Designated Hazardous Waste Containers

Proper segregation of chemical waste is crucial to prevent dangerous reactions.[16][17]

• Obtain separate, leak-proof, and chemically compatible waste containers for solid and liquid waste.[17][18]

• Ensure containers are in good condition, with no cracks or defects.[9]

• The liquid waste container should have a screw-top cap to prevent spills and vapor release.[17]

Step 3: Collect and Segregate Waste

• Solid Waste:

  • Place any unused or expired 4-[2-(Pyrrolidin-1-yl)acetyl]benzonitrile directly into the designated solid hazardous waste container.

  • Contaminated materials such as weighing paper, gloves, and disposable labware should also be collected in this container.[16]

• Liquid Waste:

  • Solutions containing 4-[2-(Pyrrolidin-1-yl)acetyl]benzonitrile should be poured into the designated liquid hazardous waste container.

  • Crucially, do not mix this waste stream with acidic waste to prevent the potential generation of hydrogen cyanide.[19]

  • Keep aqueous and solvent-based wastes separate if possible, as this can facilitate proper disposal by your institution's environmental health and safety (EHS) department.[17]

Step 4: Decontaminate Empty Containers

The original container of 4-[2-(Pyrrolidin-1-yl)acetyl]benzonitrile must be properly decontaminated before it can be disposed of as non-hazardous waste.

• Triple rinse the empty container with a suitable solvent (e.g., acetone or ethanol).

• The first rinsate is considered hazardous waste and must be collected in the designated liquid hazardous waste container.[17]

• Subsequent rinsates may be permissible for drain disposal depending on local regulations, but it is imperative to consult with your institution's EHS department for specific guidance.

Step 5: Label Waste Containers Correctly

Proper labeling is a regulatory requirement and ensures safe handling by all personnel.[16][18][20]

• As soon as you begin accumulating waste, affix a hazardous waste label to the container.[16]

• The label must include:

  • The words "Hazardous Waste".[20]

  • The full chemical name: "4-[2-(Pyrrolidin-1-yl)acetyl]benzonitrile" and any other constituents in the waste stream.

  • The approximate percentages of each component.

  • The primary hazard(s) (e.g., "Toxic," "Irritant").[16]

• Keep the container closed at all times except when adding waste.[16]

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